E12-Tetradecenyl acetate

• CAS: 54897-70-0

Core Science & Biosynthesis

An In-depth Technical Guide to (E)-12-Tetradecenyl Acetate (CAS Number: 35153-21-0)

For Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-12-Tetradecenyl acetate, with CAS number 35153-21-0, is a long-chain unsaturated fatty acid ester that plays a crucial role as a sex pheromone in various insect species, most notably the Asian corn borer, Ostrinia furnacalis. This technical guide provides a comprehensive overview of its chemical and physical properties, methods for its synthesis and analysis, its biological role and mechanism of action in insects, and a prospective look at its potential, though currently unexplored, applications in drug development. Detailed experimental protocols for its analysis and bioassays are provided, along with quantitative data and visual representations of its signaling pathway and experimental workflows to support researchers in their scientific endeavors.

Chemical and Physical Properties

(E)-12-Tetradecenyl acetate is a lipophilic molecule with the chemical formula C₁₆H₃₀O₂. Its structure consists of a 14-carbon chain with a double bond in the trans (E) configuration at the 12th position, and an acetate functional group at one end.

Property	Value	Source
Molecular Formula	C₁₆H₃₀O₂	PubChem
Molecular Weight	254.41 g/mol	PubChem
CAS Number	35153-21-0	N/A
Appearance	Colorless to pale yellow liquid	Inferred from similar compounds
Density	0.878 g/cm³ (predicted)	ChemBK
Boiling Point	316.2 °C at 760 mmHg (predicted)	ChemBK
Solubility	Insoluble in water; Soluble in organic solvents	Inferred from structure
InChI Key	CRJBZFQLVNBSHX-ONEGZZNKSA-N	PubChem

Synthesis and Analysis

The synthesis of (E)-12-Tetradecenyl acetate with high stereoselectivity is crucial for its biological activity. The Wittig reaction is a commonly employed method for the formation of the (E)-alkene bond.

Representative Chemical Synthesis Protocol (Wittig Reaction)

This protocol is a representative example based on established Wittig reaction methodologies for the synthesis of (E)-alkenes.

Step 1: Preparation of the Phosphonium Ylide

• To a solution of triphenylphosphine (1.1 eq) in anhydrous toluene, add 1-bromododecane (1.0 eq).

• Reflux the mixture for 24 hours to form the corresponding phosphonium salt.

• Cool the reaction mixture to room temperature and collect the precipitated phosphonium salt by filtration.

• Wash the salt with cold toluene and dry under vacuum.

• Suspend the phosphonium salt in anhydrous tetrahydrofuran (THF) and cool to -78 °C.

• Add a strong base, such as n-butyllithium (1.1 eq), dropwise to generate the ylide, indicated by a color change.

Step 2: Wittig Reaction

• To the ylide solution at -78 °C, add a solution of acetaldehyde (1.2 eq) in anhydrous THF dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain the crude (E)-tetradec-12-ene.

Step 3: Hydroboration-Oxidation and Acetylation

• Dissolve the crude (E)-tetradec-12-ene in anhydrous THF.

• Add borane-tetrahydrofuran complex (1.1 eq) at 0 °C and stir at room temperature for 2 hours.

• Carefully add a solution of sodium hydroxide and hydrogen peroxide to the reaction mixture and stir for 1 hour.

• Extract the product with diethyl ether, wash with brine, and dry over anhydrous sodium sulfate.

• Purify the resulting (E)-12-tetradecen-1-ol by column chromatography on silica gel.

• To a solution of the purified alcohol in dichloromethane, add acetic anhydride (1.5 eq) and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Stir the reaction at room temperature for 4 hours.

• Wash the reaction mixture with saturated aqueous sodium bicarbonate, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the final product, (E)-12-Tetradecenyl acetate, by column chromatography on silica gel.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS) is the primary method for the identification and quantification of (E)-12-Tetradecenyl acetate.

• Sample Preparation: Pheromone glands of female insects are excised and extracted with a small volume of a nonpolar solvent like hexane. Alternatively, synthetic samples are dissolved in hexane.

• GC Conditions: A nonpolar capillary column (e.g., DB-5) is typically used. The oven temperature is programmed to ramp from a low initial temperature (e.g., 60°C) to a final temperature (e.g., 250°C) to separate the components.

• MS Analysis: The mass spectrometer is operated in electron ionization (EI) mode. The resulting mass spectrum of (E)-12-Tetradecenyl acetate will show characteristic fragmentation patterns that can be compared to a library or a known standard for confirmation.

Biological Role and Mechanism of Action

(E)-12-Tetradecenyl acetate is a key component of the female-produced sex pheromone of the Asian corn borer, Ostrinia furnacalis. It acts as a long-range attractant for conspecific males, initiating courtship and mating behaviors.

Olfactory Signaling Pathway

The perception of (E)-12-Tetradecenyl acetate in male Ostrinia furnacalis initiates a complex signaling cascade within the olfactory sensory neurons (OSNs) located in the antennae.

Pheromone signaling cascade in Ostrinia furnacalis.

The process begins with the pheromone molecule entering the sensillar lymph of the male moth's antenna, where it is bound by a Pheromone Binding Protein (PBP). This complex is transported to the dendritic membrane of an OSN and interacts with a specific olfactory receptor (OR) complex. In O. furnacalis, the receptors OfurOR4 and OfurOR6 have been identified to respond to (E)-12-tetradecenyl acetate[1][2]. These ORs form a heterodimeric complex with a highly conserved co-receptor, Orco.

Binding of the pheromone to the receptor complex is thought to induce a conformational change, leading to the activation of a G-protein. The activated G-protein, in turn, gates an ion channel, causing an influx of cations (such as Na⁺ and Ca²⁺) into the neuron. This influx leads to the depolarization of the neuronal membrane, generating an action potential that is transmitted to the antennal lobe of the brain, where the olfactory information is processed, ultimately leading to a behavioral response.

Experimental Protocols

Electroantennography (EAG)

EAG is an electrophysiological technique used to measure the summated electrical response of the entire antenna to a volatile stimulus. It is a powerful tool for screening the olfactory activity of pheromones.

Protocol:

• Antenna Preparation:

  • Anesthetize a male moth (e.g., Ostrinia furnacalis) by cooling.

  • Excise one antenna at its base using fine scissors.

  • Mount the excised antenna between two glass capillary electrodes filled with a saline solution. The recording electrode is placed over the distal end of the antenna, and the reference electrode is inserted into the base.

• Stimulus Preparation:

  • Prepare serial dilutions of (E)-12-Tetradecenyl acetate in a high-purity solvent like hexane (e.g., 0.1, 1, 10, 100 ng/µL).

  • Apply a 10 µL aliquot of each dilution onto a small piece of filter paper and insert it into a Pasteur pipette.

• Data Acquisition:

  • Pass a continuous stream of humidified, charcoal-filtered air over the mounted antenna.

  • Deliver a pulse of air (e.g., 0.5 seconds) through the stimulus pipette, directing the pheromone-laden air over the antenna.

  • Record the resulting depolarization (EAG response) in millivolts (mV) using an amplifier and data acquisition software.

  • Allow a recovery period (e.g., 30-60 seconds) between stimuli.

  • Present stimuli in increasing order of concentration, with a solvent control at the beginning and end of each series.

Workflow for an Electroantennography (EAG) experiment.

Behavioral Bioassay (Wind Tunnel)

Wind tunnel assays are used to observe and quantify the behavioral responses of insects to a pheromone plume in a controlled environment.

Protocol:

• Wind Tunnel Setup:

  • Use a wind tunnel with controlled airflow (e.g., 30 cm/s), temperature, and light conditions that mimic the natural environment of the insect.

  • Place a pheromone dispenser (e.g., a rubber septum impregnated with a known amount of (E)-12-Tetradecenyl acetate) at the upwind end of the tunnel.

• Insect Preparation:

  • Use sexually mature male moths that have been acclimated to the wind tunnel conditions.

• Behavioral Observation:

  • Release individual males at the downwind end of the tunnel.

  • Observe and record a sequence of behaviors, including:

    • Activation: Wing fanning and antennal grooming.

    • Take-off: Initiation of flight.

    • Upwind flight: Oriented flight towards the pheromone source.

    • Casting: Zig-zagging flight pattern.

    • Source contact: Landing on or near the pheromone dispenser.

• Data Analysis:

  • Calculate the percentage of males exhibiting each behavior for different pheromone concentrations and controls.

Quantitative Data

Quantitative data is essential for understanding the potency and specificity of (E)-12-Tetradecenyl acetate. The following tables present representative data that could be obtained from the experimental protocols described above.

Table 1: Representative Electroantennogram (EAG) Dose-Response of Male Ostrinia furnacalis to (E)-12-Tetradecenyl Acetate

Pheromone Dose (ng on filter paper)	Mean EAG Response (mV ± SE)
0 (Solvent Control)	0.1 ± 0.02
1	0.5 ± 0.05
10	1.2 ± 0.1
100	2.5 ± 0.2
1000	3.8 ± 0.3

Note: These are hypothetical data for illustrative purposes.

Table 2: Representative Behavioral Response of Male Ostrinia furnacalis in a Wind Tunnel Assay

Pheromone Dose (µg on dispenser)	% Upwind Flight	% Source Contact
0 (Control)	5	0
0.1	30	10
1	75	50
10	90	80
100	95	85

Note: These are hypothetical data for illustrative purposes.

A study on the olfactory receptors of O. furnacalis expressed in Xenopus oocytes provided the following quantitative data on the response to (E)-12-tetradecenyl acetate (E12-14:OAc)[2]:

Table 3: Current Responses of O. furnacalis Olfactory Receptors to E12-14:OAc

Olfactory Receptor	Current Response (nA ± SE)
OfurOR4	727.9 ± 120.4
OfurOR6	Not specified, but noted as a main responder

Potential for Drug Development: A Prospective Outlook

Currently, there is no direct evidence in the scientific literature for the use of (E)-12-Tetradecenyl acetate in drug development or as a therapeutic agent in humans. Its primary and well-established role is as an insect pheromone. However, for a comprehensive technical guide aimed at drug development professionals, it is pertinent to consider potential avenues for future research based on the biological activities of structurally related molecules.

Long-chain fatty acids and their esters are known to have diverse physiological effects in mammals. For instance, omega-3 fatty acids have well-documented anti-inflammatory properties[2]. Fatty acid esters of hydroxy fatty acids (FAHFAs) have been identified as having anti-diabetic and anti-inflammatory effects[1].

Potential Areas for Future Investigation:

• Anti-inflammatory Effects: Given that some long-chain unsaturated fatty acid esters exhibit anti-inflammatory properties, it would be of interest to screen (E)-12-Tetradecenyl acetate for similar activities in in vitro models of inflammation, such as lipopolysaccharide-stimulated macrophages.

• Cytotoxicity and Anti-cancer Activity: The cytotoxic effects of novel lipophilic compounds are often evaluated against various cancer cell lines. While no such data exists for (E)-12-Tetradecenyl acetate, this could be a preliminary screening step to assess any potential bioactivity.

• Drug Delivery: Long-chain fatty acids are sometimes used to modify drugs to enhance their lipophilicity, which can improve their absorption, distribution, and pharmacokinetic profile. The potential of using a tetradecenyl acetate moiety in prodrug design could be explored.

It must be emphasized that these are speculative avenues for research, and any potential therapeutic application of (E)-12-Tetradecenyl acetate would require extensive investigation, starting with fundamental in vitro studies to assess its activity and safety in mammalian systems.

Conclusion

(E)-12-Tetradecenyl acetate is a fascinating molecule with a well-defined role in insect chemical communication. This guide has provided a detailed overview of its chemical properties, synthesis, analysis, and its mechanism of action as a pheromone. While its application is currently confined to the realm of pest management, the exploration of its potential pharmacological properties, guided by the known activities of other long-chain fatty acid esters, could open up new and exciting avenues for future research in the field of drug discovery and development. The detailed experimental protocols and data presented herein provide a solid foundation for researchers to further investigate this and other related semiochemicals.

References

• 1. db.cngb.org [db.cngb.org]
• 2. Frontiers | Functional Studies of Sex Pheromone Receptors in Asian Corn Borer Ostrinia furnacalis [frontiersin.org]

The Scent of Attraction: A Technical Guide to the Discovery and History of (E)-12-Tetradecenyl Acetate as a Pheromone

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-12-Tetradecenyl acetate is a significant chemical compound in the field of entomology, primarily known for its role as a key component of the sex pheromone in several species of Lepidoptera, most notably the Asian corn borer, Ostrinia furnacalis. The identification of this compound marked a pivotal moment in the development of integrated pest management (IPM) strategies, offering a targeted and environmentally benign method for monitoring and controlling this major agricultural pest. This technical guide provides a comprehensive overview of the discovery, history, and experimental methodologies associated with (E)-12-tetradecenyl acetate, along with its biosynthetic and perceptual pathways.

History and Discovery

The quest to identify the sex attractant of the Asian corn borer, a significant pest of maize and other crops across Asia and the Western Pacific, culminated in the early 1980s. Independent research groups were instrumental in isolating and identifying its pheromone components.

In 1980, a team of researchers presumed the female sex pheromone of the oriental corn borer, Ostrinia furnacalis, to be a combination of (Z)-12-tetradecenyl acetate and its geometric isomer, (E)-12-tetradecenyl acetate, based on electroantennogram (EAG) techniques.[1] Their analysis of female moth extracts using gas-liquid chromatography and gas-liquid chromatography-mass spectrometry (GC-MS) in selected ion monitoring mode confirmed the presence of these two compounds.[1]

Concurrently, another research effort in 1981 successfully isolated and identified the sex pheromone components from the Asian corn borer in China as a blend of (E)- and (Z)-12-tetradecenyl acetates.[2] Their field trials demonstrated that traps baited with a synthetic blend of these compounds were more effective at capturing males than live virgin females, solidifying their role as the primary sex attractant.[2] These initial studies laid the groundwork for decades of research into the specific blend ratios, biosynthesis, and practical applications of this pheromone.

Experimental Protocols

The identification of (E)-12-tetradecenyl acetate as a pheromone was the result of a combination of meticulous experimental techniques. The following protocols are based on the foundational and subsequent research that has defined our understanding of this semiochemical.

Pheromone Gland Extraction

The initial step in pheromone identification is the careful extraction of the chemical compounds from the insect's pheromone-producing gland.

• Insect Rearing and Collection: Virgin female moths, typically 1 to 3 days old, are used for pheromone extraction.[3] The timing of the extraction is critical and often corresponds to the scotophase (dark period) when pheromone production is at its peak.[4]

• Gland Dissection: The abdominal tips, containing the pheromone glands, are excised from the female moths. This process is usually performed under a stereomicroscope to ensure precision.

• Solvent Extraction: The excised glands are immediately immersed in a small volume of a non-polar solvent, typically hexane or heptane, for a period ranging from 30 minutes to several hours to extract the lipophilic pheromone components.[3][5] The resulting extract is then carefully concentrated if necessary and stored at low temperatures (e.g., -20°C) to prevent degradation prior to analysis.[3]

Chemical Analysis: GC-FID and GC-MS

Gas chromatography (GC) coupled with a flame ionization detector (FID) and mass spectrometry (MS) are the cornerstone techniques for separating and identifying the components of the pheromone extract.

• Gas Chromatography (GC): The extract is injected into a GC equipped with a capillary column (e.g., DB-5ms, HP-INNOWAX) suitable for separating fatty acid derivatives.[3] The compounds are separated based on their volatility and interaction with the column's stationary phase. The GC oven is subjected to a specific temperature program to ensure optimal separation of the components. For instance, a typical program might start at 60°C, ramp up to 230°C, and then be held at a higher temperature to clean the column.[4]

• Flame Ionization Detector (FID): The FID provides a quantitative measure of the amount of each compound as it elutes from the GC column, appearing as a peak on the chromatogram.

• Mass Spectrometry (MS): As each compound elutes from the GC, it is bombarded with electrons, causing it to fragment in a predictable manner. The mass spectrometer then separates these fragments based on their mass-to-charge ratio, generating a unique mass spectrum for each compound. This spectrum acts as a chemical fingerprint that can be compared to libraries of known compounds for identification.[3]

Bioassays: Electroantennography (EAG) and Field Trapping

While chemical analysis can identify the compounds present in a gland extract, bioassays are essential to determine which of these compounds are biologically active.

• Gas Chromatography-Electroantennographic Detection (GC-EAD): This powerful technique links the separation capabilities of GC with the biological detector of the insect's own antenna. The effluent from the GC column is split, with one half going to the FID and the other passing over a mounted male moth antenna. When a biologically active compound elutes, it triggers a response in the antenna, which is recorded as a voltage change. This allows researchers to pinpoint the exact compounds in the extract that the male moth can detect.[5]

• Field Trapping: To confirm the behavioral activity of the identified compounds, field trials are conducted. Traps are baited with synthetic versions of the candidate pheromone components in various ratios and concentrations. The number of male moths captured in these traps is compared to control traps (unbaited or baited with virgin females). These experiments are crucial for determining the optimal blend and dosage for use in pest management programs.[6]

Quantitative Data

The following tables summarize key quantitative data related to the identification and activity of (E)-12-tetradecenyl acetate and its related compounds in the Asian corn borer, Ostrinia furnacalis.

Table 1: Pheromone Composition in Female Ostrinia furnacalis Glands

Compound	Isomer Ratio (E:Z)	Amount per Female (ng)	Geographic Population	Reference
(E)-12-Tetradecenyl acetate	53:47	6.6 ± 4.6	Taiwan	[7]
(Z)-12-Tetradecenyl acetate	53:47	5.8 ± 3.5	Taiwan	[7]
Tetradecyl acetate	-	2.4 ± 1.7	Taiwan	[7]
(E)-12-Tetradecenyl acetate	~40:60	Not specified	Japan	[8]
(Z)-12-Tetradecenyl acetate	~40:60	Not specified	Japan	[8]
(E)-12-Tetradecenyl acetate	53:47	Not specified	China	[2]
(Z)-12-Tetradecenyl acetate	53:47	Not specified	China	[2]

Table 2: Field Trapping Results for Synthetic Pheromone Blends

Lure Composition (E:Z ratio)	Mean Male Moths Captured	Location	Reference
3-component blend (48:37:15 E12-14:OAc:Z12-14:OAc:14:OAc)	Significantly more than virgin females	Taiwan	[7]
2-component blend (53:47 E:Z)	No significant difference from 3-component blend	Taiwan	[7]
Ternary blend (65:35:50 Z:E:14:OAc) at 200-350 µg	Significantly more than other dosages	Xinjiang, China	[6]
Binary blend vs. Ternary blend	Ternary blend was significantly more attractive	Xinjiang, China	[6]

Logical and Signaling Pathways

The discovery and action of (E)-12-tetradecenyl acetate as a pheromone can be visualized through a series of logical workflows and biological signaling pathways.

Pheromone Identification Workflow

The process of identifying a new pheromone follows a structured, multi-step approach that integrates chemical and biological techniques.

Caption: A workflow diagram illustrating the key stages in the identification of an insect sex pheromone.

Biosynthesis Pathway of (E/Z)-12-Tetradecenyl Acetate

The biosynthesis of C14 acetates like (E/Z)-12-tetradecenyl acetate in moths typically starts from a common fatty acid precursor, palmitic acid. While the specific pathway for O. furnacalis involves a unique Δ14 desaturase, the general steps are conserved.

Caption: The biosynthetic pathway of (E/Z)-12-tetradecenyl acetate in Ostrinia furnacalis.

Olfactory Signaling Pathway

The perception of (E)-12-tetradecenyl acetate by the male moth's antenna initiates a cascade of events within the olfactory receptor neuron, leading to a behavioral response.

Caption: A generalized signaling cascade for moth pheromone reception in an olfactory receptor neuron.

Conclusion

The discovery and characterization of (E)-12-tetradecenyl acetate as a sex pheromone of the Asian corn borer represents a significant achievement in chemical ecology. The elucidation of its structure and biological activity has not only provided profound insights into insect communication but has also furnished a powerful tool for sustainable agriculture. The experimental protocols and pathways detailed in this guide underscore the interdisciplinary nature of pheromone research, which continues to evolve with advancements in analytical chemistry, molecular biology, and neurophysiology. Further research into the nuances of pheromone biosynthesis and reception will undoubtedly lead to even more refined and effective pest management strategies.

References

• 1. Olfactory Information Processing in Moths - The Neurobiology of Olfaction - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. Transcriptome Analysis of Ostrinia furnacalis Female Pheromone Gland: Esters Biosynthesis and Requirement for Mating Success - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ent.iastate.edu [ent.iastate.edu]
• 8. researchgate.net [researchgate.net]

Biosynthesis pathway of E12-Tetradecenyl acetate in insects

An In-depth Technical Guide to the Biosynthesis of E12-Tetradecenyl Acetate in Insects

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core biosynthetic pathway for (E)-12-tetradecenyl acetate, a common insect pheromone component. The document details the enzymatic steps, presents key quantitative data, outlines common experimental protocols, and includes visualizations to clarify complex processes.

The production of (E)-12-tetradecenyl acetate and similar Type I moth pheromones originates from fatty acid metabolism. The pathway involves a sequence of enzymatic modifications to a saturated fatty acid precursor, typically palmitic acid (C16) or stearic acid (C18). The core process involves desaturation, optional chain-shortening, reduction, and final acetylation to produce the volatile acetate ester.[1][2]

The biosynthesis is a multi-step process catalyzed by several key enzymes:

• De Novo Fatty Acid Synthesis: The pathway begins with a common saturated fatty acid precursor, such as tetradecanoic acid (myristic acid, 14:Acid). In many cases, a longer fatty acid like palmitic acid (16:Acid) is produced first and then modified.

• Desaturation: A key fatty acyl-CoA desaturase (FAD) introduces a double bond at a specific position and with specific stereochemistry.[3] For (E)-12-tetradecenyl acetate, a Δ12-desaturase acts on a 14-carbon fatty acyl-CoA precursor to create the double bond. The specificity of this enzyme is critical for determining the final pheromone component.[4][5][6]

• Reduction: A fatty acyl-reductase (FAR) reduces the fatty acyl-CoA intermediate to its corresponding fatty alcohol, (E)-12-tetradecenol.[2][7] These enzymes often exhibit broad substrate preferences but are crucial for converting the precursor into an alcohol.[7]

• Acetylation: In the final step, an acetyltransferase transfers an acetyl group from acetyl-CoA to the fatty alcohol, forming the final pheromone component, (E)-12-tetradecenyl acetate.[4] While the specific acetyltransferases in many insects remain uncharacterized, functional equivalents have been identified and used in heterologous systems.[8][9]

References

• 1. frontiersin.org [frontiersin.org]
• 2. Frontiers | Developments in Fatty Acid-Derived Insect Pheromone Production Using Engineered Yeasts [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. ent.iastate.edu [ent.iastate.edu]
• 5. Biosynthetic pathway for producing the sex pheromone component (Z,E)-9,12-tetradecadienyl acetate in moths involves a delta 12 desaturase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biosynthetic pathway for producing the sex pheromone component (Z,E)-9,12-tetradecadienyl acetate in moths involves a Δ 12 desaturase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Developments in Fatty Acid-Derived Insect Pheromone Production Using Engineered Yeasts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Yeast ATF1 Acetyltransferase Efficiently Acetylates Insect Pheromone Alcohols: Implications for the Biological Production of Moth Pheromones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Role of (E)-12-Tetradecenyl Acetate in Insect Chemical Communication: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

(E)-12-tetradecenyl acetate (E12-14:OAc) is a crucial component in the chemical communication systems of numerous insect species, primarily moths. As a sex pheromone, it plays a vital role in mate recognition and attraction, making it a significant target for the development of environmentally benign pest management strategies. This technical guide provides an in-depth analysis of the role of E12-14:OAc, focusing on its biosynthesis, perception, and application in insect control, with a particular emphasis on the Asian corn borer, Ostrinia furnacalis, a major agricultural pest.

Pheromone Composition and Production

(E)-12-tetradecenyl acetate is often part of a multi-component pheromone blend, and the specific ratio of these components is critical for eliciting a behavioral response in conspecific males. In the Asian corn borer (Ostrinia furnacalis), the female-produced sex pheromone is a blend of (Z)-12-tetradecenyl acetate (Z12-14:OAc) and (E)-12-tetradecenyl acetate (E12-14:OAc). The ratio of these two isomers can vary geographically. For instance, a population in Taiwan was found to have a Z:E ratio of approximately 3:1, while a population in Xinjiang, China, exhibited a ratio where the Z isomer constituted about 60.46% of the blend.[1][2] Some populations also produce n-tetradecyl acetate (14:Ac) as a third component.[1]

Table 1: Sex Pheromone Composition in Ostrinia furnacalis

Compound	Abbreviation	Xinjiang, China Population (%)[1]	Taiwan Population (approximate ratio)[2]
(Z)-12-tetradecenyl acetate	Z12-14:OAc	60.46 (SD=5.26)	3
(E)-12-tetradecenyl acetate	E12-14:OAc	39.54	1
n-tetradecyl acetate	14:Ac	25.00 (SD=7.37) of ternary blend	Not reported as a major component

Biosynthesis of E12-Tetradecenyl Acetate

The biosynthesis of E12-14:OAc and its Z-isomer in moths follows a well-established pathway for fatty acid-derived pheromones. This process begins with a common fatty acid precursor, palmitic acid (a C16 fatty acid). A species-specific Δ14-desaturase enzyme introduces a double bond at the 14th position of the fatty acid. Subsequent chain-shortening reactions, followed by reduction and acetylation, produce the final tetradecenyl acetate pheromone components. The stereochemistry of the double bond (E or Z) is determined by the specificity of the desaturase enzyme.

Biosynthesis of (E/Z)-12-tetradecenyl acetate.

Perception and Neural Response

The detection of E12-14:OAc and its blend components by male moths is a highly specific process that occurs in the antennae. The process involves several key molecular players and a cascade of signaling events within specialized olfactory sensory neurons (OSNs).

Signaling Pathway

Pheromone molecules enter the sensilla on the male antenna and are bound by Pheromone-Binding Proteins (PBPs) . These proteins transport the hydrophobic pheromone molecules through the aqueous sensillar lymph to the dendritic membrane of the OSNs. There, the pheromone-PBP complex interacts with specific Olfactory Receptors (ORs) . The ORs of moths are ligand-gated ion channels that form a complex with a highly conserved co-receptor, Orco . The binding of the pheromone to the OR-Orco complex leads to the opening of the ion channel, causing a depolarization of the neuron and the generation of an action potential. This signal is then transmitted to the antennal lobe of the brain for processing.

Pheromone perception signaling pathway in moths.

Electrophysiological and Behavioral Responses

Electroantennography (EAG) is a technique used to measure the electrical output of the entire antenna in response to an odorant. Studies on Ostrinia furnacalis have shown that male antennae exhibit significant EAG responses to blends of Z12-14:OAc and E12-14:OAc.

Table 2: Electroantennogram (EAG) Responses of Male Ostrinia furnacalis to Pheromone Blends

Stimulus (10 µg dose)	Mean EAG Response (mV ± SE)[3]
Hexane (Control)	~0.1
(Z)-12-tetradecenyl acetate : (E)-12-tetradecenyl acetate (27:73)	> 1.0

Note: The exact EAG values can vary depending on the experimental setup and insect physiological state.

Behavioral assays, such as wind tunnel and field trapping experiments, confirm the biological activity of these compounds. The attraction of male O. furnacalis is highly dependent on the ratio of the Z and E isomers in the pheromone blend.

Table 3: Field Trapping of Male Ostrinia furnacalis with Different Pheromone Blends in Xinjiang, China

Lure Composition (Z12-14:OAc : E12-14:OAc : 14:Ac)	Mean Male Captures (± SE)[1]
65 : 35 : 50 (close to natural ratio)	Significantly higher than other ratios
Other tested ratios	Reduced captures

Note: The optimal dosage for attracting males in this study was found to be between 200 and 350 µg of the ternary blend.[1]

Experimental Protocols

Pheromone Extraction and Analysis

This protocol describes the extraction of sex pheromones from the glands of female moths for subsequent analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Workflow for pheromone extraction and analysis.

Methodology:

• Insect Rearing and Gland Dissection: Rear virgin female moths under controlled conditions. During the peak calling period (typically in the scotophase), carefully dissect the pheromone glands from the abdominal tip using fine forceps and scissors under a stereomicroscope.[1]

• Extraction: Immediately place the dissected glands in a small vial containing a known volume of high-purity hexane (e.g., 20 µL per gland).[1]

• Incubation: Allow the extraction to proceed for a set period (e.g., 30 minutes) at room temperature.

• Internal Standard: Add a known amount of an internal standard (e.g., a C11 or C13 acetate) to the extract for quantification.[1]

• Analysis: Analyze the extract using a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) to separate, identify, and quantify the pheromone components. Identification is confirmed by comparing retention times and mass spectra with those of authentic standards.

Electroantennography (EAG)

This protocol outlines the measurement of antennal responses to pheromone stimuli.

Methodology:

• Antenna Preparation: Excise an antenna from a male moth at its base. Mount the antenna between two glass capillary electrodes filled with a saline solution. The recording electrode is placed over the distal end of the antenna, and the reference electrode is placed at the base.

• Stimulus Delivery: A continuous stream of purified and humidified air is passed over the antenna. Puffs of air carrying a known concentration of the test odorant (dissolved in a solvent and applied to a filter paper inside a Pasteur pipette) are introduced into the airstream for a short duration (e.g., 0.5 seconds).

• Signal Recording and Amplification: The potential difference between the two electrodes is amplified and recorded using specialized software. The amplitude of the negative voltage deflection is measured as the EAG response.

• Dose-Response: A range of odorant concentrations is tested to generate a dose-response curve.

Behavioral Assay (Y-Tube Olfactometer)

This protocol describes a choice test to evaluate the attractiveness of a pheromone blend to male moths.

Methodology:

• Olfactometer Setup: A Y-shaped glass tube is used, with a constant flow of purified air entering each arm.

• Odor Source: The test odorant (e.g., a synthetic blend of E12-14:OAc and Z12-14:OAc on a rubber septum) is placed in one arm, and a solvent control is placed in the other.

• Insect Release: A single male moth is released at the base of the Y-tube.

• Observation: The moth's movement is observed for a set period (e.g., 5 minutes). A choice is recorded when the moth moves a certain distance into one of the arms.

• Data Analysis: The number of moths choosing the treatment arm versus the control arm is recorded and statistically analyzed (e.g., using a Chi-square test).

Conclusion

(E)-12-tetradecenyl acetate is a key semiochemical in the reproductive behavior of many insect species. A thorough understanding of its role in chemical communication, from biosynthesis to neural perception and behavioral output, is essential for the development of effective and sustainable pest management strategies. The quantitative data and experimental protocols provided in this guide offer a framework for researchers and professionals working to harness the power of insect pheromones for agricultural and public health applications. The continued study of the specific enzymes and receptors involved in the E12-14:OAc communication channel will undoubtedly lead to even more targeted and efficient control methods in the future.

References

• 1. researchgate.net [researchgate.net]
• 2. Sex pheromone components from asian corn borer,Ostrinia furnacalis (Hubner) (Lepidoptera: Pyralidae) in Taiwan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Natural Sources and Occurrence of E12-Tetradecenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-12-Tetradecenyl acetate (E12-14:OAc) is a Type I insect sex pheromone, a class of semiochemicals derived from fatty acids that play a pivotal role in the chemical communication and reproductive behavior of numerous insect species, particularly within the order Lepidoptera. This technical guide provides a comprehensive overview of the natural sources, occurrence, biosynthesis, and analytical methodologies for E12-14:OAc. The information presented herein is intended to support researchers and professionals in the fields of chemical ecology, pest management, and the development of novel semiochemical-based products.

Natural Occurrence and Quantitative Data

E12-Tetradecenyl acetate is predominantly found as a component of female-produced sex pheromone blends in various moth species. Its biological activity is often dependent on its isomeric purity and its ratio to other pheromone components, most commonly the (Z)-12-tetradecenyl acetate (Z12-14:OAc) isomer. The precise blend of these compounds is critical for species-specific mate recognition and attraction.

The most well-documented natural source of E12-14:OAc is the Asian corn borer, Ostrinia furnacalis. In this species, E12-14:OAc is a major component of the female sex pheromone, working in concert with Z12-14:OAc to attract conspecific males. The ratio of these two isomers can vary among different geographical populations. For instance, in Taiwan, the ratio of E12-14:OAc to Z12-14:OAc in the female pheromone gland has been reported to be approximately 48:37, with tetradecyl acetate also present[1]. Another study on a Taiwanese population reported a Z:E ratio of approximately 3:1[2]. Research on the China corn borer identified the E and Z isomers in a ratio of 53:47[3]. Beyond its role as a pheromone, E12-14:OAc can also function as a kairomone, attracting natural enemies of the emitting species, such as the parasitoid wasp Trichogramma ostriniae.

Insect Species	Family	Common Name	Pheromone Component(s)	Ratio/Amount	Reference(s)
Ostrinia furnacalis	Crambidae	Asian corn borer	(E)-12-Tetradecenyl acetate, (Z)-12-Tetradecenyl acetate, Tetradecyl acetate	48:37:15 (wash); 45:39:16 (gland)	[1]
(E)-12-Tetradecenyl acetate	6.6 ± 4.6 ng/female	[1]
(Z)-12-Tetradecenyl acetate	5.8 ± 3.5 ng/female	[1]
Tetradecyl acetate	2.4 ± 1.7 ng/female	[1]
Ostrinia furnacalis	Crambidae	Asian corn borer	(Z)-12-Tetradecenyl acetate, (E)-12-Tetradecenyl acetate	~3:1	[2]
Ostrinia furnacalis	Crambidae	China corn borer	(E)-12-Tetradecenyl acetate, (Z)-12-Tetradecenyl acetate	53:47	[3]
Ostrinia nubilalis	Crambidae	European corn borer	(E)-12-Tetradecenyl acetate	Pheromone component	[4][5]
Yponomeuta rorrella	Yponomeutidae	Willow ermine moth	(E)-12-Tetradecenyl acetate	Attractant
Trichogramma ostriniae	Trichogrammatidae	(E)-12-Tetradecenyl acetate	Kairomone

Biosynthesis of E12-Tetradecenyl Acetate

The biosynthesis of E12-Tetradecenyl acetate in moths is a multi-step enzymatic process that originates from common fatty acid metabolism. The pathway typically begins with a C16 saturated fatty acid, palmitoyl-CoA, and proceeds through a series of desaturation, chain-shortening, reduction, and acetylation steps to yield the final pheromone component. This process is often regulated by the Pheromone Biosynthesis Activating Neuropeptide (PBAN).

The key enzymatic steps are as follows:

• Fatty Acid Synthesis: The pathway initiates with the de novo synthesis of palmitoyl-CoA (16:CoA) from acetyl-CoA via acetyl-CoA carboxylase and fatty acid synthase.

• Δ14-Desaturation: A crucial step in the biosynthesis of the 12-tetradecenyl series is the introduction of a double bond at the 14th carbon position of a C16 fatty acyl precursor. This reaction is catalyzed by a specific Δ14-desaturase, resulting in the formation of (Z)-14-hexadecenoic acid.

• Chain Shortening (β-Oxidation): The C16 unsaturated fatty acid undergoes limited chain shortening through β-oxidation, where two carbons are removed from the carboxylic end to produce a C14 unsaturated fatty acid, (Z)-12-tetradecenoic acid.

• Isomerization (Formation of the E-isomer): The formation of the (E) double bond at the 12th position is a key step. While the exact mechanism can vary, it is understood that the Δ14-desaturase in Ostrinia species can produce both (Z)- and (E)-12-tetradecenoyl precursors after chain shortening.

• Reduction: The resulting (E)-12-tetradecenoic acid is then reduced to its corresponding alcohol, (E)-12-tetradecen-1-ol, by a fatty acyl reductase (FAR).

• Acetylation: The final step is the esterification of the fatty alcohol with an acetyl group from acetyl-CoA, catalyzed by an acetyl-CoA:fatty alcohol acetyltransferase (ATF), to form (E)-12-Tetradecenyl acetate.

Biosynthetic pathway of E12-Tetradecenyl acetate.

Experimental Protocols

Extraction of Pheromone Gland Components

This protocol describes the solvent extraction of semiochemicals from the pheromone glands of female moths.

Materials:

• Virgin female moths (at the peak of calling behavior)

• Dissecting scissors and forceps

• Hexane (HPLC grade)

• Glass vials with Teflon-lined caps

• Microsyringes

Procedure:

• Excise the pheromone glands, typically located on the terminal abdominal segments, from virgin female moths during their calling period (usually in the scotophase).

• Immediately place the excised glands in a clean glass vial containing a small volume of hexane (e.g., 10-50 µL per gland).

• Allow the extraction to proceed for a specified period (e.g., 30 minutes to 2 hours) at room temperature.

• Carefully remove the gland tissue from the solvent.

• The resulting hexane extract can be analyzed directly or concentrated under a gentle stream of nitrogen if necessary.

• Store the extract at -20°C until analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is used for the identification and quantification of the pheromone components.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or similar.

• Column: A nonpolar capillary column, such as a (5%-phenyl)-methylpolysiloxane column (e.g., HP-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used[6].

• Carrier Gas: Helium at a constant flow rate of 1 mL/min[6].

• Injector: Splitless mode.

• Oven Temperature Program: An example program is to hold at 60°C for 2 minutes, then ramp at 30°C/min to 180°C, then at 5°C/min to 230°C[4][7]. A final hold at a higher temperature (e.g., 245°C) can be used to clean the column[4][7].

• Mass Spectrometer:

  • Ionization Mode: Electron Impact (EI) at 70 eV[6].

  • Scan Range: 30-400 m/z[6].

  • Source Temperature: 230°C[6].

  • Transfer Line Temperature: 250°C[6].

Procedure:

• Inject 1-2 µL of the pheromone extract into the GC-MS system.

• Acquire the total ion chromatogram (TIC) and mass spectra of the eluting compounds.

• Identify the compounds by comparing their mass spectra with libraries (e.g., NIST) and by comparing their retention times with those of authentic synthetic standards.

• Quantify the components by creating a calibration curve with synthetic standards of known concentrations.

Gas Chromatography-Electroantennographic Detection (GC-EAD)

GC-EAD is a powerful technique used to identify which compounds in a complex mixture are biologically active (i.e., detected by the insect's antenna).

Instrumentation and Setup:

• A GC system as described for GC-MS, equipped with an effluent splitter.

• The column effluent is split (e.g., 1:1) between a Flame Ionization Detector (FID) and the EAD setup.

• EAD Setup:

  • An excised male moth antenna is mounted between two electrodes (e.g., Ag/AgCl glass capillaries filled with a saline solution).

  • The electrodes are connected to a high-impedance amplifier.

  • The amplified antennal signal is recorded simultaneously with the FID signal.

Procedure:

• Prepare the male moth antenna by excising it at the base. Mount the antenna between the two electrodes.

• Inject the pheromone extract into the GC.

• As compounds elute from the GC column, they are detected by the FID, and simultaneously, the portion of the effluent directed to the EAD setup passes over the antenna.

• When an electrophysiologically active compound elutes, it causes a depolarization of the antennal receptor neurons, which is recorded as a negative voltage peak in the EAD trace.

• By aligning the FID chromatogram with the EAD recording, the retention times of the biologically active compounds can be determined. These compounds can then be identified using GC-MS.

Workflow for GC-EAD analysis.

Conclusion

E12-Tetradecenyl acetate is a significant semiochemical in the chemical ecology of numerous moth species. A thorough understanding of its natural occurrence, biosynthetic pathways, and the precise analytical methods for its detection and quantification is essential for research in insect chemical communication and for the development of effective and environmentally benign pest management strategies. The data and protocols presented in this guide provide a solid foundation for professionals working in these fields.

References

• 1. Investigation of sex pheromone components of female asian corn borer,Ostrinia furnacalis (Hübner) (Lepidoptera: Pyralidae) in Taiwan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sex pheromone components from asian corn borer,Ostrinia furnacalis (Hubner) (Lepidoptera: Pyralidae) in Taiwan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biosynthetic pathway for producing the sex pheromone component (Z,E)-9,12-tetradecadienyl acetate in moths involves a delta 12 desaturase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Transcriptome Analysis of Ostrinia furnacalis Female Pheromone Gland: Esters Biosynthesis and Requirement for Mating Success [frontiersin.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Protocol for aerial trapping and analyses of candidate pheromone compounds released by moths via gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Transcriptome Analysis of Ostrinia furnacalis Female Pheromone Gland: Esters Biosynthesis and Requirement for Mating Success - PMC [pmc.ncbi.nlm.nih.gov]

E12-Tetradecenyl acetate mechanism of action in Lepidoptera

An In-Depth Technical Guide on the Mechanism of Action of E12-Tetradecenyl Acetate in Lepidoptera

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The detection of specific sex pheromones is a critical process for mate recognition and reproduction in Lepidoptera. (E)-12-tetradecenyl acetate (E12-14:OAc) is a key pheromone component for several species, particularly within the genus Ostrinia. The perception of this lipophilic molecule involves a sophisticated and highly sensitive olfactory system. This guide details the molecular mechanism of action, from the initial capture of the pheromone by binding proteins to the generation of a neural signal. It provides quantitative data on electrophysiological responses and protein-ligand binding affinities, outlines detailed experimental protocols for key assays, and includes visualizations of the core signaling pathways and experimental workflows.

Core Mechanism: From Pheromone to Signal

The journey of an E12-tetradecenyl acetate molecule from the environment to eliciting a behavioral response in a male moth is a multi-step process initiated in the antennal sensilla. This process involves several key protein families that ensure the specificity and sensitivity of pheromone detection.

Perireceptor Events: Capture and Transport

Upon entering the pores of the olfactory sensilla on the male moth's antenna, the hydrophobic E12-tetradecenyl acetate molecule must traverse the aqueous sensillar lymph to reach the olfactory receptor neurons (ORNs). This transport is facilitated by Pheromone-Binding Proteins (PBPs).

• Pheromone-Binding Proteins (PBPs): These are small, soluble proteins (13-20 kDa) that are highly concentrated (up to 10 mM) in the sensillar lymph.[1] PBPs sequester the hydrophobic pheromone, rendering it soluble in the aqueous environment and protecting it from degradation by Pheromone-Degrading Enzymes (PDEs) during transit.[2] Different Lepidopteran species express multiple PBP paralogs, which can exhibit varying binding affinities for different pheromone components, contributing to the specificity of the olfactory system.[3]

Receptor Activation at the Dendritic Membrane

Once the PBP-pheromone complex reaches the dendritic membrane of an ORN, the pheromone is transferred to a specific Pheromone Receptor (PR).

• Pheromone Receptors (PRs): These are members of the Odorant Receptor (OR) family, a large and diverse group of seven-transmembrane domain proteins.[2] PRs are expressed in the dendrites of ORNs and are responsible for recognizing specific pheromone components.

• Odorant Receptor Co-receptor (Orco): Each PR forms a heterodimeric complex with Orco, a highly conserved co-receptor that is essential for the proper localization and function of the PR.[2][4] The PR-Orco complex constitutes the functional pheromone receptor unit.

• Sensory Neuron Membrane Proteins (SNMPs): This family of CD36-related proteins is also localized to the ORN dendrite. Evidence suggests that SNMP plays a crucial role in facilitating the release of the pheromone from the PBP and its transfer to the PR-Orco receptor complex.[2][5]

Signal Transduction Cascade

The binding of E12-tetradecenyl acetate to the PR-Orco complex initiates an intracellular signaling cascade, leading to the depolarization of the ORN and the generation of an action potential. The precise nature of this cascade is a subject of ongoing research, with evidence supporting two primary models:

• Ionotropic Model: In this model, the PR-Orco complex functions as a ligand-gated ion channel. Pheromone binding directly induces a conformational change that opens the channel, allowing an influx of cations (e.g., Na+, Ca2+) and leading to rapid membrane depolarization.[3]

• Metabotropic Model: Recent studies in moths suggest the involvement of a G-protein-coupled, metabotropic pathway. In this model, the pheromone-bound PR activates a Gq protein, which in turn stimulates phospholipase C (PLC). PLC activation leads to the production of second messengers, inositol trisphosphate (IP3) and diacylglycerol (DAG), which ultimately trigger the opening of ion channels and depolarize the neuron.[2]

It is possible that both mechanisms coexist, contributing to the complex dynamics of the neuronal response.

Signal Termination

To detect the fluctuating concentrations within a pheromone plume and to reset the system, the signal must be rapidly terminated. This is accomplished by Pheromone-Degrading Enzymes (PDEs), such as carboxylesterases, located in the sensillar lymph. These enzymes quickly hydrolyze the acetate ester of the pheromone, inactivating it and clearing the perireceptor space for subsequent stimuli.[3]

Quantitative Data

The following tables summarize key quantitative data related to the binding and physiological response elicited by tetradecenyl acetate pheromones in Lepidoptera.

Table 1: Pheromone-Binding Protein Affinity

This table presents the binding affinity of Pheromone-Binding Proteins from the Asian corn borer, Ostrinia furnacalis, to its primary sex pheromone components, (Z)-12-tetradecenyl acetate (Z12-14:OAc) and (E)-12-tetradecenyl acetate (E12-14:OAc). Affinity is expressed as the dissociation constant (Ki) in µM, where a lower value indicates stronger binding. Data was obtained via competitive fluorescence binding assays.

PBP	Ligand	Dissociation Constant (Ki) in µM (± SEM)	Reference
OfurPBP1	Z12-14:OAc	5.01 ± 0.14	[1]
OfurPBP1	E12-14:OAc	5.34 ± 0.18	[1]
OfurPBP2	Z12-14:OAc	5.05 ± 0.18	[1]
OfurPBP2	E12-14:OAc	5.43 ± 0.17	[1]
OfurPBP3	Z12-14:OAc	2.86 ± 0.04	[1]
OfurPBP3	E12-14:OAc	2.81 ± 0.05	[1]
OfurPBP4	Z12-14:OAc	5.76 ± 0.21	[1]
OfurPBP4	E12-14:OAc	No binding detected	[1]
OfurPBP5	Z12-14:OAc	6.80 ± 0.47	[1]
OfurPBP5	E12-14:OAc	8.89 ± 0.51	[1]

Note: OfurPBP3 shows the strongest binding affinity for both isomers of the native pheromone.

Table 2: Electrophysiological Responses (EAG)

This table summarizes the electroantennogram (EAG) responses of several moth species to (Z,E)-9,12-tetradecadienyl acetate, a major pheromone component in many Noctuidae and Pyralidae species. While not E12-tetradecenyl acetate, this data illustrates the species-specific antennal sensitivity that is characteristic of pheromone perception.

Moth Species	Family	Major Pheromone Component(s)	EAG Response to (Z,E)-9,12-tetradecadienyl acetate (mV ± SE)
Spodoptera exigua	Noctuidae	Z9,E12-14:OAc, Z9-14:OH	~1.8 ± 0.2 (at 1000 ng)
Spodoptera litura	Noctuidae	Z9,E11-14:OAc, Z9,E12-14:OAc	Elicits a significant response, though weaker than S. exigua
Plodia interpunctella	Pyralidae	Z9,E12-14:OAc	Strong EAG response observed
Cadra cautella	Pyralidae	Z9,E12-14:OAc, Z9-14:Ac	Utilizes Z9,E12-14:OAc as its primary sex pheromone, indicating a strong antennal response

Experimental Protocols

Electroantennography (EAG)

EAG measures the summed electrical potential from all ORNs on the antenna in response to an olfactory stimulus. It is a rapid method for screening compounds for olfactory activity.

Methodology:

• Insect Preparation: An adult male moth is restrained, often by placing it inside a truncated pipette tip with only the head and antennae protruding.[6] The head is immobilized with wax or dental clay.

• Electrode Placement: Two glass capillary microelectrodes filled with a saline solution (e.g., Ringer's solution) are used. The reference electrode is inserted into the insect's head or eye. The recording electrode makes contact with the distal tip of the antenna, which may be clipped to ensure good electrical contact.[6][7]

• Stimulus Delivery: A charcoal-filtered, humidified air stream is continuously passed over the antenna. A defined volume of air from a Pasteur pipette containing a filter paper loaded with a known amount of E12-tetradecenyl acetate (dissolved in a solvent like hexane) is puffed into the main air stream for a short duration (e.g., 0.5 seconds).

• Recording and Analysis: The voltage difference between the electrodes is amplified, recorded, and displayed. The amplitude of the depolarization from the baseline is measured in millivolts (mV) and represents the EAG response. Responses are typically normalized by subtracting the response to a solvent-only control.

Competitive Fluorescence Binding Assay

This in vitro assay is used to determine the binding affinity of a PBP to its ligand (e.g., E12-tetradecenyl acetate).

Methodology:

• Protein Expression and Purification: The gene for the PBP of interest is cloned and expressed in a system like E. coli. The recombinant protein is then purified.

• Assay Principle: The assay relies on a fluorescent probe, typically N-phenyl-1-naphthylamine (1-NPN), which fluoresces weakly in a polar (aqueous) environment but strongly when bound within the hydrophobic pocket of a PBP.

• Procedure:

  • A solution of the purified PBP in a buffer (e.g., Tris-HCl, pH 7.4) is placed in a fluorometer.

  • The fluorescent probe (1-NPN) is added, and the fluorescence intensity is measured. The probe binds to the PBP, causing a significant increase in fluorescence.

  • A competing ligand (E12-tetradecenyl acetate) is titrated into the PBP/probe solution. As the pheromone binds to the PBP, it displaces the 1-NPN probe.

  • This displacement releases the 1-NPN back into the aqueous buffer, causing a quenching (decrease) of the fluorescence signal.

• Data Analysis: The concentration of the pheromone that displaces 50% of the bound probe is the IC50 value. The dissociation constant (Ki) is then calculated from the IC50 value using the known dissociation constant of the PBP for 1-NPN.[1]

Mandatory Visualizations

Diagram 1: Pheromone Reception and Transduction

Caption: Pheromone reception and proposed dual signaling pathways in Lepidoptera.

Diagram 2: Experimental Workflow for EAG```dot

Caption: Principle of the competitive fluorescence binding assay for PBPs.

References

• 1. Binding affinity of five PBPs to Ostrinia sex pheromones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ockenfels-syntech.com [ockenfels-syntech.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Asian corn borer pheromone binding protein 3, a candidate for evolving specificity to the 12-tetradecenyl acetate sex pheromone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Single sensillum recording - Wikipedia [en.wikipedia.org]
• 6. Video: Electrophysiological Measurements from a Moth Olfactory System [jove.com]
• 7. youtube.com [youtube.com]

The Role of (E)-12-Tetradecenyl Acetate in Insect Mating: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-12-Tetradecenyl acetate is a crucial semiochemical that functions as a primary sex pheromone component for a variety of insect species, predominantly within the order Lepidoptera. This volatile ester plays a pivotal role in long-range mate attraction, initiating a cascade of innate behaviors in males that culminate in copulation. A comprehensive understanding of the biosynthesis, perception, and behavioral impact of this pheromone is paramount for the development of effective and environmentally benign pest management strategies, including monitoring, mass trapping, and mating disruption. This technical guide provides an in-depth analysis of the species that utilize (E)-12-tetradecenyl acetate, the intricate signaling pathways involved in its perception, and detailed experimental protocols for its study.

Species Utilizing (E)-12-Tetradecenyl Acetate and Related Compounds

Several economically significant pest species rely on (E)-12-tetradecenyl acetate and its isomers as key components of their sex pheromone blends. The precise composition and ratio of these components are often species-specific, ensuring reproductive isolation.

Table 1: Species Utilizing Tetradecenyl Acetate Isomers for Mating

Species	Family	Common Name	Major Pheromone Components
Ostrinia nubilalis	Crambidae	European Corn Borer	(E)-11-Tetradecenyl acetate, (Z)-11-Tetradecenyl acetate
Spodoptera exigua	Noctuidae	Beet Armyworm	(Z,E)-9,12-Tetradecadienyl acetate, (Z)-9-Tetradecen-1-ol, (Z)-11-Hexadecenyl acetate
Plodia interpunctella	Pyralidae	Indian Meal Moth	(Z,E)-9,12-Tetradecadienyl acetate
Cadra cautella	Pyralidae	Almond Moth	(Z,E)-9,12-Tetradecadienyl acetate
Ephestia spp.	Pyralidae	Flour Moths	(Z,E)-9,12-Tetradecadienyl acetate

Pheromone Biosynthesis and Signaling

The production of (E)-12-tetradecenyl acetate and related compounds in female moths is a hormonally regulated process occurring in specialized pheromone glands. The biosynthetic pathway typically involves the modification of fatty acids through a series of desaturation and chain-shortening steps.

The perception of these pheromones by male moths is a complex process initiated in the antennae. This intricate signaling cascade ultimately translates the chemical signal into a behavioral response.

Pheromone Biosynthesis Pathway in Spodoptera exigua

Caption: Biosynthesis of (Z,E)-9,12-tetradecadienyl acetate in S. exigua.

Pheromone Signal Transduction Pathway

The detection of pheromone molecules by male moths involves a sophisticated signal transduction cascade within the olfactory sensory neurons (OSNs) of the antennae.

Caption: Pheromone signal transduction cascade in a male moth's antenna.

Quantitative Behavioral and Electrophysiological Data

The response of male moths to sex pheromones can be quantified using electrophysiological and behavioral assays. Electroantennography (EAG) measures the overall electrical response of the antenna to an odorant, while behavioral assays, such as wind tunnel experiments, quantify the insects' flight response.

Table 2: Electroantennogram (EAG) Responses of Male Spodoptera exigua to Pheromone Components

Compound	Dose (µg)	Mean EAG Response (mV ± SE)
(Z,E)-9,12-Tetradecadienyl acetate	0.1	0.8 ± 0.1
1	1.5 ± 0.2
10	2.9 ± 0.3
(Z)-9-Tetradecen-1-ol	0.1	0.6 ± 0.1
1	1.2 ± 0.2
10	2.5 ± 0.3
(Z)-11-Hexadecenyl acetate	0.1	0.4 ± 0.05
1	0.9 ± 0.1
10	1.8 ± 0.2
Control (Hexane)	-	0.1 ± 0.02
Note: Data are representative and may vary based on experimental conditions.

Table 3: Wind Tunnel Bioassay of Male Plodia interpunctella Response to (Z,E)-9,12-Tetradecadienyl Acetate

Pheromone Dose (ng)	% Activation (Wing Fanning)	% Upwind Flight	% Source Contact
0.1	35	15	5
1	70	55	30
10	95	85	70
100	98	90	80
Control	5	0	0
Note: Data are representative and may vary based on experimental conditions.

Experimental Protocols

Synthesis of (E)-12-Tetradecenyl Acetate via Wittig Reaction

The Wittig reaction is a reliable method for the stereoselective synthesis of alkenes, making it suitable for the preparation of (E)-12-tetradecenyl acetate.

Caption: Synthesis workflow for (E)-12-tetradecenyl acetate.

Methodology:

• Phosphonium Salt Formation: Triphenylphosphine is reacted with dodecyl bromide in an appropriate solvent (e.g., acetonitrile) to form the corresponding phosphonium salt.

• Ylide Generation: The phosphonium salt is deprotonated with a strong base, such as n-butyllithium, in an anhydrous solvent (e.g., THF) under an inert atmosphere to generate the ylide.

• Wittig Reaction: Acetaldehyde is added to the ylide solution at low temperature. The reaction mixture is allowed to warm to room temperature to form the oxaphosphetane intermediate, which then decomposes to yield (E)-12-tetradecene.

• Hydroboration-Oxidation: The resulting alkene is converted to the corresponding alcohol, (E)-12-tetradecen-1-ol, using a hydroboration-oxidation procedure.

• Acetylation: The alcohol is then acetylated using acetic anhydride in the presence of a catalyst (e.g., pyridine) to yield the final product, (E)-12-tetradecenyl acetate. Purification is typically achieved through column chromatography.

Electroantennography (EAG) Protocol

EAG is a fundamental technique for assessing the olfactory sensitivity of an insect's antenna to volatile compounds.

An In-depth Technical Guide to (E)-12-Tetradecenyl Acetate: From Molecular Properties to Biological Function

For Researchers, Scientists, and Drug Development Professionals

Abstract

(E)-12-Tetradecenyl acetate is a significant semiochemical, primarily recognized as a key component of the sex pheromone of the Asian corn borer, Ostrinia furnacalis. A comprehensive understanding of its molecular characteristics, biosynthesis, and mechanism of action is crucial for the development of effective and environmentally benign pest management strategies. This technical guide provides an in-depth overview of (E)-12-tetradecenyl acetate, encompassing its chemical properties, biosynthetic pathway, and the physiological mechanisms of its perception in target insects. Detailed experimental protocols for its synthesis, purification, and analysis are also presented, alongside quantitative data and visual representations of key biological pathways to serve as a valuable resource for researchers in chemical ecology, entomology, and drug development.

Molecular Profile

(E)-12-Tetradecenyl acetate is a long-chain unsaturated ester. Its fundamental molecular and chemical properties are summarized below.

Property	Value	Reference
Molecular Formula	C₁₆H₃₀O₂	[1]
Molecular Weight	254.41 g/mol	[1]
IUPAC Name	(E)-tetradec-12-en-1-yl acetate
CAS Number	35153-21-0

Biosynthesis in Ostrinia species

The biosynthesis of (E)-12-tetradecenyl acetate in the pheromone glands of female moths is a multi-step enzymatic process that begins with common fatty acid precursors. The pathway involves a series of desaturation, chain-shortening, reduction, and acetylation steps.

The proposed biosynthetic pathway is as follows:

• Fatty Acid Synthesis: The process initiates with the de novo synthesis of palmitic acid (16:acyl) or stearic acid (18:acyl).

• Desaturation: A key step involves the introduction of a double bond at the Δ11 position of the acyl-CoA precursor by a specific Δ11-desaturase enzyme.

• Chain Shortening: The resulting (Z)-11-tetradecenoyl-CoA is then subject to one round of β-oxidation, which shortens the carbon chain by two carbons to produce (Z)-9-dodecenoate.

• Further Desaturation/Isomerization: The pathway to generate the E12 isomer can vary between species, potentially involving other desaturases or isomerases.

• Reduction: The final acyl-CoA is reduced to the corresponding fatty alcohol by a fatty-acyl reductase (FAR).

• Acetylation: The terminal step is the esterification of the fatty alcohol to its acetate ester by an acetyltransferase.

The entire process is tightly regulated, often under the control of the Pheromone Biosynthesis Activating Neuropeptide (PBAN).

Biosynthetic pathway of (E)-12-Tetradecenyl acetate.

Olfactory Reception and Signal Transduction

The detection of (E)-12-tetradecenyl acetate by male moths is a highly sensitive and specific process that occurs in specialized olfactory sensilla on the antennae. The binding of the pheromone to its receptor initiates a signal transduction cascade, leading to the generation of an action potential.

The general steps of pheromone reception are:

• Adsorption and Transport: Pheromone molecules enter the sensillum lymph through pores in the cuticle. Odorant-binding proteins (OBPs) bind to the hydrophobic pheromone molecules and transport them to the dendritic membrane of the olfactory receptor neurons (ORNs).[2][3]

• Receptor Binding: The pheromone-OBP complex interacts with a specific pheromone receptor (PR) located on the dendritic membrane of an ORN. This interaction is thought to cause a conformational change in the OBP, leading to the release of the pheromone, which then binds to the PR.[2]

• Signal Transduction: The activation of the PR, which is a ligand-gated ion channel, leads to an influx of cations (such as Na⁺ and Ca²⁺) into the neuron. This influx of positive ions depolarizes the neuronal membrane, generating a receptor potential.

• Action Potential Generation: If the receptor potential reaches a certain threshold, it triggers the firing of an action potential, which is then transmitted along the axon to the antennal lobe of the brain for processing.[4]

• Signal Termination: To ensure the temporal resolution of the signal, the pheromone molecules are rapidly degraded by pheromone-degrading enzymes (PDEs) present in the sensillum lymph.[4]

Olfactory signal transduction cascade for pheromone reception.

Experimental Protocols

Chemical Synthesis via Wittig Reaction

A common and effective method for the synthesis of (E)-12-tetradecenyl acetate is the Wittig reaction, which allows for the stereoselective formation of the carbon-carbon double bond.

Materials:

• Triphenylphosphine

• 10-Bromodecan-1-ol

• Acetaldehyde

• n-Butyllithium (n-BuLi) in hexanes

• Tetrahydrofuran (THF), anhydrous

• Acetic anhydride

• Pyridine

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and ethyl acetate for elution

Procedure:

• Protection of the hydroxyl group: The hydroxyl group of 10-bromodecan-1-ol is first protected, for example, as a tetrahydropyranyl (THP) ether, to prevent it from reacting with the Wittig reagent.

• Preparation of the phosphonium salt: The protected 10-bromodecan-1-ol is reacted with triphenylphosphine in a suitable solvent like toluene at reflux to form the corresponding phosphonium salt.

• Ylide formation: The phosphonium salt is suspended in anhydrous THF and deprotonated with a strong base such as n-BuLi at low temperature (e.g., -78 °C) to generate the ylide.

• Wittig reaction: Acetaldehyde is added to the ylide solution, and the reaction mixture is allowed to warm to room temperature. The reaction results in the formation of the protected (E)-12-tetradecen-1-ol. The E-isomer is favored when using a non-stabilized ylide under salt-free conditions.

• Deprotection: The protecting group is removed under acidic conditions to yield (E)-12-tetradecen-1-ol.

• Acetylation: The alcohol is then acetylated using acetic anhydride in the presence of a base like pyridine to give the final product, (E)-12-tetradecenyl acetate.

• Purification: The crude product is purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.[5]

Purification by High-Performance Liquid Chromatography (HPLC)

For high-purity samples, reverse-phase HPLC can be employed.

Instrumentation and Conditions:

• Column: C18 reverse-phase column (e.g., 5 µm particle size, 4.6 x 250 mm).

• Mobile Phase: A gradient of acetonitrile and water.

• Detection: UV detector at a low wavelength (e.g., 205 nm) or a refractive index detector.

• Flow Rate: 1 mL/min.

Procedure:

• Dissolve the sample in a small volume of the initial mobile phase.

• Inject the sample onto the HPLC column.

• Elute with a gradient of increasing acetonitrile concentration.

• Collect the fractions corresponding to the desired peak.

• Evaporate the solvent to obtain the purified product.

Electroantennography (EAG)

EAG is used to measure the overall electrical response of the insect antenna to a specific odorant.

Materials:

• Adult male Ostrinia moth

• Dissecting microscope

• Micromanipulators

• Glass capillary electrodes

• Electrode holder

• Amplifier and data acquisition system

• Charcoal-filtered and humidified air stream

• Odor delivery system (e.g., Pasteur pipette with filter paper)

Procedure:

• Excise the antenna from a male moth and mount it between two glass capillary electrodes filled with a saline solution.

• Establish a constant flow of humidified, charcoal-filtered air over the antenna.

• Prepare a dilution series of (E)-12-tetradecenyl acetate in a suitable solvent (e.g., hexane).

• Apply a known volume of each dilution to a piece of filter paper and insert it into a Pasteur pipette.

• Deliver a puff of air through the pipette into the main air stream directed at the antenna.

• Record the resulting depolarization of the antenna (the EAG response).

• Analyze the amplitude of the EAG responses to construct a dose-response curve.[6]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used for the identification and quantification of volatile compounds like pheromones.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a flame ionization detector (FID) and coupled to a mass spectrometer.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-INNOWax).

• Carrier Gas: Helium.

• Oven Program: A temperature gradient suitable for the elution of long-chain acetates (e.g., initial temperature of 60°C, ramped to 250°C).

• Mass Spectrometer: Operated in electron ionization (EI) mode.

Procedure:

• Prepare a pheromone gland extract by excising the gland from a female moth and extracting it in a small volume of hexane.

• Inject a small aliquot of the extract into the GC-MS.

• The compounds are separated based on their boiling points and polarity in the GC column.

• The separated compounds are then ionized and fragmented in the mass spectrometer.

• The resulting mass spectrum provides a unique fragmentation pattern that can be used to identify the compound by comparison to a spectral library.

• The peak area from the FID can be used for quantification relative to an internal standard.

Quantitative Data

Parameter	Species	Value	Reference
Pheromone Gland Content	Ostrinia furnacalis	Z12-14:OAc: E12-14:OAc ratio of ~3:2	[7]
EAG Response (EC₅₀)	Ostrinia nubilalis OR1/2	~10⁻⁶ M for E12-14:OAc	[4]
ORN Spike Frequency	Ostrinia nubilalis	Dose-dependent increase with pheromone concentration	[6]

Conclusion

(E)-12-Tetradecenyl acetate is a vital semiochemical with well-characterized molecular properties and biological functions. The detailed understanding of its biosynthesis and mode of action provides multiple avenues for the development of novel pest management strategies. The experimental protocols outlined in this guide offer a practical framework for researchers to synthesize, purify, and analyze this and similar compounds, facilitating further research into the chemical ecology of Ostrinia species and the development of targeted and sustainable agricultural practices.

References

• 1. Pheromone antagonism in the European corn borer moth Ostrinia nubilalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ianakyildiz.com [ianakyildiz.com]
• 3. Peripheral olfactory signaling in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Purification of fatty acid ethyl esters by solid-phase extraction and high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Altered olfactory receptor neuron responsiveness in rare Ostrinia nubilalis males attracted to the O. furnacalis pheromone blend - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis and Purification of E12-Tetradecenyl Acetate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the chemical synthesis and subsequent purification of E12-Tetradecenyl acetate, a compound of interest in various research and development fields. The methodologies described herein are based on established chemical principles, including the Wittig reaction for stereoselective alkene synthesis and standard purification techniques such as silica gel chromatography and vacuum distillation.

Data Presentation

The following tables summarize the quantitative data for the synthesis and purification of E12-Tetradecenyl acetate, providing a clear comparison of expected yields and purity levels at each key stage of the process.

Table 1: Synthesis of (E)-12-Tetradecen-1-ol via Wittig Reaction

Parameter	Value
Reactants
11-Bromoundecan-1-ol	1.0 eq
Triphenylphosphine	1.1 eq
Ethyltriphenylphosphonium bromide	1.2 eq
n-Butyllithium	1.2 eq
Dodecanal	1.0 eq
Reaction Conditions
Solvent	Tetrahydrofuran (THF)
Temperature	-78 °C to Room Temperature
Reaction Time	12 hours
Product	(E)-12-Tetradecen-1-ol
Yield	~75-85%
Purity (crude)	>90% (E isomer)

Table 2: Acetylation of (E)-12-Tetradecen-1-ol

Parameter	Value
Reactants
(E)-12-Tetradecen-1-ol	1.0 eq
Acetic Anhydride	1.5 eq
Pyridine	2.0 eq
Reaction Conditions
Solvent	Dichloromethane (DCM)
Temperature	Room Temperature
Reaction Time	4 hours
Product	E12-Tetradecenyl acetate
Yield	>95%
Purity (crude)	>95%

Table 3: Purification of E12-Tetradecenyl Acetate

Purification Method	Parameters	Expected Purity
Silica Gel Column Chromatography	Stationary Phase: Silica Gel (230-400 mesh)Mobile Phase: Gradient elution, Hexane:Ethyl Acetate (98:2 to 95:5)	>98%
Vacuum Distillation	Pressure: ~0.5 mmHgBoiling Point: ~130-135 °C	>99%
Preparative HPLC	Column: C18 reverse-phaseMobile Phase: Acetonitrile:Water gradient	>99.5%

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Protocol 1: Synthesis of (E)-12-Tetradecen-1-ol via Wittig Reaction

This protocol describes the stereoselective synthesis of the precursor alcohol using a Wittig reaction.

Materials:

• 11-Bromoundecan-1-ol

• Triphenylphosphine

• Ethyltriphenylphosphonium bromide

• n-Butyllithium (2.5 M in hexanes)

• Dodecanal

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flasks, magnetic stirrer, dropping funnel, argon or nitrogen source

Procedure:

• Preparation of the Phosphonium Salt: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve 11-bromoundecan-1-ol (1.0 eq) in anhydrous THF. Add triphenylphosphine (1.1 eq) and stir the mixture at room temperature for 24 hours. The corresponding phosphonium salt will precipitate.

• Ylide Formation: In a separate flame-dried flask under an inert atmosphere, suspend ethyltriphenylphosphonium bromide (1.2 eq) in anhydrous THF. Cool the suspension to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (1.2 eq) dropwise via a syringe. Allow the reaction mixture to warm to 0 °C and stir for 1 hour to form the ylide (a characteristic orange-red color should appear).

• Wittig Reaction: Cool the ylide solution back to -78 °C. Add a solution of dodecanal (1.0 eq) in anhydrous THF dropwise via a dropping funnel. Stir the reaction mixture at -78 °C for 2 hours and then allow it to warm to room temperature overnight (approximately 12 hours).

• Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude (E)-12-tetradecen-1-ol. The crude product can be purified further by silica gel column chromatography using a hexane:ethyl acetate gradient.

Protocol 2: Acetylation of (E)-12-Tetradecen-1-ol

This protocol details the conversion of the synthesized alcohol to the final acetate product.

Materials:

• (E)-12-Tetradecen-1-ol

• Acetic anhydride

• Pyridine

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve (E)-12-tetradecen-1-ol (1.0 eq) in dichloromethane. Add pyridine (2.0 eq) and cool the mixture to 0 °C in an ice bath.

• Acetylation: Slowly add acetic anhydride (1.5 eq) to the reaction mixture. Remove the ice bath and stir the reaction at room temperature for 4 hours.[1][2] Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with DCM and transfer it to a separatory funnel. Wash the organic layer sequentially with 1 M HCl, water, saturated aqueous NaHCO₃ solution, and brine.[1]

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude E12-Tetradecenyl acetate.

Protocol 3: Purification of E12-Tetradecenyl Acetate

This section outlines three common methods for the purification of the final product to a high degree of purity.

• Column Preparation: Prepare a slurry of silica gel (230-400 mesh) in hexane and pack it into a glass column.

• Sample Loading: Dissolve the crude E12-Tetradecenyl acetate in a minimal amount of hexane and load it onto the column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane, starting with 2% ethyl acetate and gradually increasing to 5%. Collect fractions and monitor by TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

• Setup: Assemble a vacuum distillation apparatus.

• Distillation: Heat the crude E12-Tetradecenyl acetate under reduced pressure (~0.5 mmHg). Collect the fraction that distills at approximately 130-135 °C.

• System Preparation: Equilibrate a C18 reverse-phase preparative HPLC column with the initial mobile phase conditions.

• Sample Injection: Dissolve the partially purified product in a suitable solvent and inject it into the HPLC system.

• Elution: Run a gradient of acetonitrile in water to elute the compound.

• Fraction Collection: Collect the peak corresponding to E12-Tetradecenyl acetate.

• Isolation: Remove the solvents from the collected fraction under reduced pressure.

Visualizations

The following diagrams illustrate the key processes involved in the synthesis and purification of E12-Tetradecenyl acetate.

Caption: Workflow for the synthesis of E12-Tetradecenyl acetate.

Caption: Purification workflow for E12-Tetradecenyl acetate.

Caption: Simplified signaling pathway of the Wittig reaction.

References

• 1. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes & Protocols for the GC-MS Analysis of E12-Tetradecenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

E12-Tetradecenyl acetate is a significant insect pheromone, notably utilized by the European Corn Borer, Ostrinia nubilalis. Accurate identification and quantification of this semiochemical are paramount for pest management strategies, ecological studies, and the development of novel biocontrol agents. Gas chromatography-mass spectrometry (GC-MS) stands as the definitive analytical technique for the analysis of E12-Tetradecenyl acetate and other related volatile compounds. These application notes provide a comprehensive guide, including detailed protocols and data presentation, for the successful GC-MS analysis of this key pheromone.

Quantitative Data Presentation

The following table summarizes hypothetical quantitative data from the analysis of a pheromone gland extract containing E12-Tetradecenyl acetate. This data is representative of what may be obtained using the protocols described herein.

Compound	Retention Time (min)	Quantitation Ion (m/z)	Area Count	Concentration (ng/gland)	Relative Abundance (%)
(Z)-11-Tetradecenyl acetate	16.52	194	1,250,000	4.8	96.0
(E)-12-Tetradecenyl acetate	16.89	194	52,083	0.2	4.0
Tetradecyl acetate	16.21	186	25,000	0.1	2.0

Experimental Protocols

Sample Preparation: Pheromone Gland Extraction

This protocol details the extraction of pheromones from the glands of female moths.

Materials:

• Virgin female moths (e.g., Ostrinia nubilalis)

• Dissecting scissors and forceps

• Glass vial with a PTFE-lined cap

• Hexane (GC grade)

• Internal standard solution (e.g., 10 ng/µL of a C17 acetate)

• Glass Pasteur pipette

Procedure:

• During the female's calling period (typically during the scotophase), carefully dissect the pheromone gland from the abdominal tip using fine dissecting scissors and forceps.

• Immediately place the excised gland into a clean glass vial.

• Add 50 µL of hexane to the vial.

• Gently agitate the vial for 5 minutes to extract the pheromones.

• (Optional but recommended for quantification) Add a known amount of an internal standard to the extract.

• Carefully transfer the hexane extract to a clean autosampler vial using a glass Pasteur pipette.

• The sample is now ready for GC-MS analysis.

Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free alternative for sampling volatile pheromones.

Materials:

• SPME fiber assembly (e.g., 100 µm Polydimethylsiloxane (PDMS) fiber)

• Headspace vial with a septum cap

• Heating block or water bath

• Pheromone gland or synthetic standard

Procedure:

• Place the pheromone gland or a known amount of synthetic E12-Tetradecenyl acetate into a headspace vial.

• Seal the vial with the septum cap.

• Place the vial in a heating block set to a temperature that facilitates volatilization without degradation (e.g., 60°C).

• Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) to allow for the adsorption of volatile compounds.

• Retract the fiber into the needle.

• Immediately introduce the SPME fiber into the GC inlet for thermal desorption.

GC-MS Analysis

The following are typical parameters for the GC-MS analysis of E12-Tetradecenyl acetate. Optimization may be required based on the specific instrument and column used.

Gas Chromatograph (GC) Parameters:

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Mode: Splitless (for trace analysis) or Split (e.g., 20:1 for higher concentrations).

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Final hold: 280°C for 5 minutes.

Mass Spectrometer (MS) Parameters:

• Ionization Mode: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Mass Range: m/z 40-400.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Solvent Delay: 3 minutes.

Visualizations

Pheromone Biosynthesis Pathway

The following diagram illustrates the key enzymatic steps in the biosynthesis of tetradecenyl acetate pheromones in Ostrinia nubilalis.

Caption: Biosynthesis pathway of tetradecenyl acetate pheromones.

GC-MS Experimental Workflow

This diagram outlines the logical flow of the GC-MS analysis process.

Caption: GC-MS experimental workflow for pheromone analysis.

Pheromone Release Signaling Pathway

The release of pheromones is a hormonally controlled process. This diagram illustrates a simplified signaling pathway.

Caption: Simplified signaling pathway for pheromone release in moths.

Application Notes and Protocols for Electroantennography (EAG) of E12-Tetradecenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction to Electroantennography (EAG)

Electroantennography (EAG) is a powerful electrophysiological technique used to measure the summated electrical potential from an insect's antenna in response to an olfactory stimulus. The resulting signal, an electroantennogram, represents the collective depolarization of numerous olfactory receptor neurons. This method is instrumental in the screening of insect pheromones and other semiochemicals, providing a rapid and sensitive bioassay to determine which compounds are detected by an insect's olfactory system. E12-Tetradecenyl acetate is a known pheromone component for various insect species, including the European Corn Borer, Ostrinia nubilalis. These application notes provide a detailed protocol for conducting EAG analysis of E12-Tetradecenyl acetate.

Data Presentation: Quantitative EAG Response Data

The EAG response to a specific compound is typically dose-dependent. The following table summarizes representative quantitative EAG data for male Ostrinia nubilalis antennae to analogs of its sex pheromone. It is important to note that EAG responses can vary based on factors such as insect age, sex, physiological state, and specific experimental conditions.[1][2][3] Responses are often normalized to a standard compound to allow for comparison between preparations.

Compound	Dose (µg)	Mean EAG Response (mV ± SEM)	Notes
(E)-11-Tetradecenyl acetate	0.1	0.8 ± 0.1	Major pheromone component for the E-strain.
1	1.5 ± 0.2
10	2.5 ± 0.3
100	3.8 ± 0.4
(Z)-11-Tetradecenyl acetate	0.1	1.1 ± 0.1	Major pheromone component for the Z-strain.
1	2.0 ± 0.2
10	3.5 ± 0.4
100	5.2 ± 0.5
Hexane (Control)	-	0.1 ± 0.05	Solvent blank to establish baseline response.

Note: Data are hypothetical and for illustrative purposes, based on typical responses observed in studies with closely related compounds in Ostrinia nubilalis.[1][2][3][4]

Experimental Protocols

This protocol outlines the key steps for conducting a successful EAG experiment to test antennal responses to E12-Tetradecenyl acetate.

Insect Preparation

• Insect Species: Ostrinia nubilalis (European Corn Borer) is a suitable model organism. For sex pheromone studies, use 2- to 3-day-old virgin males as they exhibit optimal responses.

• Anesthesia: Anesthetize the moth by chilling it on ice or in a freezer at 4°C for 2-3 minutes. This minimizes movement and facilitates handling.

• Antenna Excision: Under a stereomicroscope, carefully excise one antenna at its base using fine micro-scissors or a sharp blade.

• Mounting:

  • Place the excised antenna between two electrodes.

  • The recording electrode is brought into contact with the distal end of the antenna.

  • The reference electrode is placed at the basal end.

  • Ensure good electrical contact by using a conductive gel or saline solution (e.g., Ringer's solution).

Electrode and Recording Setup

• Electrodes: Use Ag/AgCl electrodes filled with a saline solution to ensure a stable electrical connection.

• Amplifier: The minute signals from the antenna require amplification. A high-impedance DC amplifier should be used to amplify the signal (typically 100-fold).

• EAG Recording Setup: The mounted antenna should be positioned under a continuous stream of humidified and purified air (passed through activated charcoal). This maintains the viability of the preparation and serves as a carrier for the stimulus. The electrodes are connected to a high-impedance preamplifier, which in turn is connected to a main amplifier and a data acquisition system.

Preparation of Test Compound

• Compound: Obtain high-purity E12-Tetradecenyl acetate.

• Solvent: Use high-purity hexane as the solvent.

• Dilutions: Prepare a serial dilution of E12-Tetradecenyl acetate in hexane to create a range of concentrations for dose-response testing (e.g., 0.1, 1, 10, 100 µg/µL).

• Application: Apply 10 µL of the desired dilution onto a small piece of filter paper (e.g., 1 cm²). Allow the solvent to evaporate for 30-60 seconds. The filter paper is then inserted into a clean Pasteur pipette, which serves as the stimulus cartridge.

Stimulus Delivery and Data Acquisition

• Control Stimulus: Begin by delivering a puff of air from a pipette containing only the solvent (hexane) to establish the baseline response.

• Test Stimulus: Present the antenna with puffs of air containing increasing concentrations of E12-Tetradecenyl acetate.

• Inter-stimulus Interval: Allow a sufficient recovery period between stimuli (e.g., 30-60 seconds) to prevent sensory adaptation.

• Standard: Periodically present a standard compound (e.g., a known active pheromone component) to monitor the viability of the antennal preparation throughout the experiment.

• Data Recording: Record the EAG response for each stimulus presentation. The response is typically measured as the maximum amplitude of the negative deflection in millivolts (mV).

Mandatory Visualizations

Insect Olfactory Signaling Pathway

The following diagram illustrates the current understanding of the insect olfactory signaling pathway, which may involve both ionotropic and metabotropic mechanisms.

Caption: Insect Olfactory Signaling Pathway for Pheromone Detection.

EAG Experimental Workflow

The diagram below outlines the logical flow of the Electroantennography experiment from preparation to data analysis.

Caption: Experimental Workflow for Electroantennography (EAG).

References

• 1. Male european corn borer,Ostrinia nubilalis (Hübner), antennal responses to analogs of its sex pheromone : Strain, electroantennogram, and behavior relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Male European corn borer, Ostrinia nubilalis (Hubner), antennal responses to analogs of its sex pheromone: Strain, electroantennogram, and behavior relationships [agris.fao.org]
• 3. pure.psu.edu [pure.psu.edu]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Field Trapping Experiments Using (E)/(Z)-12-Tetradecenyl Acetate Lures

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to conducting field trapping experiments using lures baited with E12-Tetradecenyl acetate, a common component of insect sex pheromones. The protocols outlined below are designed to ensure robust and reproducible data collection for monitoring insect populations, evaluating the efficacy of pest management strategies, and screening potential attractants or inhibitors.

Overview

(E)-12-Tetradecenyl acetate and its (Z)-isomer are critical semiochemicals in the reproductive communication of numerous insect species, particularly within the order Lepidoptera. Field trapping with synthetic versions of these pheromones is a cornerstone of integrated pest management (IPM) programs and entomological research. The effectiveness of these lures is influenced by a variety of factors including the isomeric ratio, dosage, dispenser type, trap design, and environmental conditions.

Quantitative Data Presentation

The following tables summarize data from field trapping studies investigating the efficacy of different blends and dosages of tetradecenyl acetate lures for two moth species: the Currant Bud Moth (Euhyponomeutoides albithoracellus) and the European Corn Borer (Ostrinia nubilalis).

Table 1: Mean Trap Captures of Male Euhyponomeutoides albithoracellus with Different Pheromone Blends

Lure Composition (E11:Z11-14:OAc Ratio)	Mean Male Moths Captured (±SE)	Location	Year
100:0	2.5 ± 1.1	Sörfors, Sweden	2004
0:100	1.8 ± 0.8	Sörfors, Sweden	2004
50:50	45.5 ± 9.3	Sörfors, Sweden	2004
50:50 + Alcohols	0.3 ± 0.2	Sörfors, Sweden	2004
50:50 + 14:OAc	73.8 ± 15.1	Sörfors, Sweden	2004
Control (unbaited)	0.0 ± 0.0	Sörfors, Sweden	2004
100:0	0.2 ± 0.2	Rödupp, Sweden	2022
75:25	1.8 ± 0.8	Rödupp, Sweden	2022
50:50	25.5 ± 5.2	Rödupp, Sweden	2022
25:75	30.2 ± 6.1	Rödupp, Sweden	2022
0:100	3.5 ± 1.2	Rödupp, Sweden	2022

Data synthesized from Svensson et al., 2023.

Table 2: Influence of Isomeric Ratio and Lure Dosage on Trap Captures of Male Ostrinia nubilalis (Z-strain)

Lure Composition (Z11:E11-14:OAc Ratio)	Lure Dosage (µg)	Mean Male Moths Captured per Trap	Location
99:1	10	15.2	Törökszentmiklós, Hungary
97:3	10	25.8	Törökszentmiklós, Hungary
95:5	10	18.4	Törökszentmiklós, Hungary
90:10	10	12.6	Törökszentmiklós, Hungary
50:50	10	1.8	Törökszentmiklós, Hungary
97:3	1	18.5	Törökszentmiklós, Hungary
97:3	10	22.3	Törökszentmiklós, Hungary
97:3	100	20.1	Törökszentmiklós, Hungary
97:3	1000	19.4	Törökszentmiklós, Hungary

Data interpreted from graphical representations in Tóth et al., 2013.[1]

Experimental Protocols

The following protocols provide a detailed methodology for conducting field trapping experiments with E12-Tetradecenyl acetate lures.

Protocol 1: Preparation of Pheromone Lures

Materials:

• (E)-12-Tetradecenyl acetate and/or (Z)-12-Tetradecenyl acetate (high purity)

• Red rubber septa or other suitable dispensers (e.g., polyethylene vials)

• High-purity hexane or other suitable solvent

• Micropipettes and sterile tips

• Glass vials with caps

• Forceps

• Fume hood

Procedure:

• Stock Solution Preparation: In a fume hood, prepare a stock solution of the desired E/Z isomer blend of tetradecenyl acetate in high-purity hexane. The concentration will depend on the target loading dose. For example, to load 100 µg per septum, a 10 mg/mL stock solution can be prepared.

• Dispenser Loading:

  • Using a micropipette, carefully apply the desired volume of the pheromone stock solution onto the center of a rubber septum. For a 100 µg dose from a 10 mg/mL stock, apply 10 µL.

  • To aid in the absorption of the pheromone into the rubber, an additional small volume of pure solvent (e.g., 50 µL of hexane) can be added.

• Solvent Evaporation: Allow the solvent to evaporate completely from the septa in the fume hood for at least one hour.

• Storage: Once dry, individually wrap the loaded septa in aluminum foil to prevent cross-contamination and degradation from light. Store in a freezer at -20°C or below until field deployment.

Protocol 2: Field Deployment of Pheromone Traps

Materials:

• Pheromone lures (prepared as in Protocol 1)

• Insect traps (e.g., delta traps, wing traps, or funnel traps) with sticky inserts or a collection container

• Stakes or hangers for trap placement

• Latex or nitrile gloves

• Field notebook or data collection device

• GPS unit for recording trap locations

Procedure:

• Site Selection: Choose a suitable experimental site based on the target insect's habitat. For agricultural pests, this will typically be within or adjacent to the host crop.

• Trap Assembly: Assemble the traps according to the manufacturer's instructions. Place a fresh sticky liner or an empty collection container at the bottom of each trap.

• Lure Placement: Wearing clean gloves to avoid contamination, place one pheromone lure inside each trap. The lure should be positioned centrally to maximize the dispersal of the pheromone plume. Change gloves between handling different lure types.

• Trap Installation:

  • Mount the traps on stakes or hang them from tree branches at a height appropriate for the target insect's typical flight path. A common height is 1-1.5 meters above the ground or crop canopy.

  • Ensure traps are spaced sufficiently far apart to prevent interference between lures (a minimum of 20-30 meters is recommended).

  • In a replicated experimental design, randomize the placement of different lure treatments within each block to minimize positional effects.

• Data Collection:

  • Check the traps at regular intervals (e.g., weekly).

  • Count and record the number of target insects captured in each trap.

  • Remove all captured insects at each check.

  • Replace sticky liners and lures as needed, depending on the insect density and the known field longevity of the lures.

Visualizations

Insect Olfactory Signaling Pathway for Pheromones

The following diagram illustrates the general signaling pathway for pheromone reception in insects, which is initiated by the binding of the pheromone molecule to a receptor on the antenna.

Caption: Insect pheromone signaling pathway.

Experimental Workflow for Field Trapping

The diagram below outlines the logical workflow for conducting a field trapping experiment, from initial planning to final data analysis.

Caption: Field trapping experimental workflow.

References

• 1. csalomontraps.com [csalomontraps.com]

Application of (E)-12-Tetradecenyl Acetate in Integrated Pest Management of the European Corn Borer, Ostrinia nubilalis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction:

(E)-11-Tetradecenyl acetate is a key component of the sex pheromone of the European Corn Borer (Ostrinia nubilalis), a significant pest of corn and other crops. However, its application in integrated pest management (IPM) is critically dependent on its combination with its geometric isomer, (Z)-11-tetradecenyl acetate. The ratio of these two isomers is crucial for attracting male moths, as different strains of the European Corn Borer have distinct pheromonal preferences. The "Z-strain" is primarily attracted to a blend with a high proportion of the Z-isomer (e.g., 97:3 Z:E ratio), while the "E-strain" is attracted to a blend rich in the E-isomer (e.g., 2:98 or 4:96 Z:E ratio).[1] This document provides detailed application notes and protocols for the use of these pheromone blends in the monitoring, mass trapping, and mating disruption of the European Corn Borer.

Pest Monitoring

Pheromone-baited traps are essential tools for monitoring the presence, flight phenology, and population density of O. nubilalis. This information is vital for making informed decisions on the timing of control measures.

Quantitative Data for Monitoring

Parameter	Specification	Efficacy/Observation	Source
Pheromone Blend (Z-strain)	97% (Z)-11-tetradecenyl acetate : 3% (E)-11-tetradecenyl acetate	Attracted the highest number of Z-strain males.	[2]
Pheromone Lure Dosage	10 µg total pheromone load	No significant difference in male capture numbers was observed across various tested doses in one study.	[2]
Trap Type Comparison	Delta Trap vs. Cone Trap	Cone traps captured significantly more males in the second year of a two-year study.	[2]
Trap Placement Height	Just above the crop canopy	Recommended for optimal performance.
Trap Density	1 to 2 traps per hectare	Recommended for effective monitoring.

Experimental Protocol for Pest Monitoring

Objective: To monitor the population dynamics of Ostrinia nubilalis to inform pest management decisions.

Materials:

• Delta or cone traps with sticky inserts.

• Pheromone lures containing the appropriate Z:E ratio of (Z)-11-tetradecenyl acetate and (E)-11-tetradecenyl acetate for the target strain (e.g., 97:3 for Z-strain).

• Stakes or poles for trap deployment.

• Gloves to avoid contamination of lures.

• Data collection sheets or digital device.

Procedure:

• Trap Assembly: Assemble the delta or cone traps according to the manufacturer's instructions. Place a sticky insert on the bottom surface of the trap.

• Lure Placement: Using clean gloves, place one pheromone lure in the center of the sticky insert.

• Trap Deployment:

  • Place traps in the field at the beginning of the expected flight period of the adult moths.

  • Install traps on stakes at a height just above the crop canopy.

  • Position traps approximately 5 meters in from the edge of the field.

  • Use a density of 1 to 2 traps per hectare.

  • Ensure a minimum distance of 50 meters between traps to avoid interference.[3]

• Data Collection:

  • Check traps 1-2 times per week.

  • Count the number of captured O. nubilalis males and record the data.

  • Remove captured moths from the sticky insert after each count.

• Maintenance:

  • Replace the pheromone lure and sticky insert every 4 weeks, or as recommended by the manufacturer.

Workflow for Pest Monitoring

Caption: Workflow for O. nubilalis monitoring.

Mating Disruption

Mating disruption is a pest control technique that involves releasing a large amount of synthetic sex pheromone into the crop environment to prevent male moths from locating females, thereby disrupting mating and reducing the subsequent larval population.

Quantitative Data for Mating Disruption

Parameter	Specification	Efficacy/Observation	Source
Pheromone Blend	97% (Z)-11-tetradecenyl acetate : 3% (E)-11-tetradecenyl acetate	Used in mating disruption trials.
Dispenser Type 1	Shin-Etsu Rope Formulation	Pheromone emission rate: 0.23 µ g/min . Achieved an average of 97% disruption of pheromone-source location. Reduced the proportion of mated females by 10% in the first flight.
Dispenser Type 2	Metered Semiochemical Timed Release System (MSTRS™)	Pheromone emission rate: 6.09 µ g/min . Achieved an average of 97% disruption of pheromone-source location. Reduced the proportion of mated females by 17% in the first flight.
Application Rate (Rope)	Spaced 2 meters apart in grassy aggregation sites.	Significant reduction in mating frequency.
Application Rate (MSTRS™)	Widely-spaced (35 m) in grassy aggregation sites.	Significant reduction in mating frequency.
Crop Damage Reduction	Seed Corn	Mating disruption application reduced damages to one third.	[4]
Crop Damage Reduction	Maize	A pheromone analogue resulted in an 86-90% reduction in the number of plants attacked and a 67-98% reduction in the number of larvae per plant.	[5]

Experimental Protocol for Mating Disruption

Objective: To reduce mating success and subsequent larval damage of Ostrinia nubilalis in a crop field.

Materials:

• Pheromone dispensers (e.g., rope-type, aerosol, or other controlled-release formulations) containing the appropriate pheromone blend.

• Gloves for handling dispensers.

• Field map for planned dispenser placement.

• Monitoring traps (as described in the monitoring protocol) to assess the effectiveness of the disruption.

Procedure:

• Timing of Application: Deploy dispensers just before the anticipated start of the adult moth flight period.

• Dispenser Placement:

  • Distribute dispensers throughout the treatment area according to the manufacturer's recommended density and pattern. For example, space rope dispensers approximately 2 meters apart.

  • Place dispensers within the crop canopy, ensuring they are not shaded by dense foliage to allow for optimal pheromone release.

• Monitoring Efficacy:

  • Place pheromone-baited monitoring traps within the mating disruption-treated area and in a separate, untreated control area.

  • Monitor trap captures regularly (1-2 times per week). A significant reduction in moth captures in the treated area compared to the control area indicates successful disruption of mate-finding behavior.

  • Assess crop damage by sampling plants for egg masses, larval entry holes, and tunneling at appropriate times during the growing season in both treated and control plots.

• Dispenser Maintenance: Replace dispensers as recommended by the manufacturer to ensure a continuous release of pheromone throughout the entire flight period of the pest.

Workflow for Mating Disruption

Caption: Workflow for O. nubilalis mating disruption.

Signaling Pathway of Pheromone Perception

The perception of sex pheromones in insects is a complex process that involves the transport of pheromone molecules to olfactory receptors and the subsequent transduction of this chemical signal into an electrical signal in the brain.

Generalized Insect Pheromone Signaling Pathway:

• Pheromone Binding: Volatile pheromone molecules enter the sensory hairs (sensilla) on the male moth's antennae through pores.

• Transport: Inside the sensillum lymph, Odorant Binding Proteins (OBPs), specifically Pheromone Binding Proteins (PBPs), bind to the hydrophobic pheromone molecules and transport them to the dendritic membrane of the Olfactory Sensory Neurons (OSNs).[6]

• Receptor Activation: The PBP-pheromone complex interacts with a specific Olfactory Receptor (OR) located on the OSN dendrite. Insect ORs are typically heterodimers, consisting of a variable, ligand-binding subunit and a conserved co-receptor (Orco).[6]

• Signal Transduction: The activation of the OR-Orco complex can lead to the opening of an ion channel, causing a depolarization of the OSN membrane.[6][7] This may occur directly (ionotropic) or through a G-protein-mediated second messenger cascade (metabotropic).[6]

• Neural Signal: The depolarization generates an action potential that travels along the axon of the OSN to the antennal lobe of the insect's brain, where the information is processed, leading to a behavioral response (e.g., flight towards the female).

• Signal Termination: Pheromone Degrading Enzymes (PDEs) in the sensillum lymph rapidly break down the pheromone molecules, ensuring the temporal resolution of the signal and allowing the moth to respond to changes in pheromone concentration.[6]

Diagram of Generalized Insect Pheromone Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. caa.it [caa.it]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Sex Pheromone Receptors of Lepidopteran Insects [frontiersin.org]
• 7. Insect sex-pheromone signals mediated by specific combinations of olfactory receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Formulation of (E)-12-Tetradecenyl Acetate Slow-Release Dispensers

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-12-Tetradecenyl acetate is a key pheromone component for several insect species, most notably the European Corn Borer (Ostrinia nubilalis) and the Asian Corn Borer (Ostrinia furnacalis). Its effective use in integrated pest management (IPM) strategies, such as mating disruption and population monitoring, relies on the development of slow-release dispensers that ensure a consistent and prolonged release of the pheromone. These application notes provide detailed protocols for the formulation of various types of slow-release dispensers for (E)-12-tetradecenyl acetate, along with methods for their characterization.

Slow-release dispensers are designed to protect the pheromone from environmental degradation while releasing it at a controlled rate over an extended period. The choice of dispenser technology is critical and depends on factors such as the target insect, environmental conditions, desired release profile, and cost. This document covers the formulation of common dispenser types, including rubber septa and polymer matrices.

Data Presentation: Dispenser Characteristics

The selection of a dispenser type significantly influences the release kinetics of (E)-12-tetradecenyl acetate. The following table summarizes the characteristics of different dispenser formulations. Please note that specific release rates for (E)-12-tetradecenyl acetate are not widely available in tabular format in the literature; the data presented for similar pheromones are included for comparative purposes.

Dispenser Type	Pheromone Loading	Matrix Material	Release Kinetics	Efficacy & Duration	Advantages	Disadvantages
Rubber Septa	Variable	Natural or synthetic rubber	First-order	Widely used for monitoring; efficacy depends on loading dose and environmental factors.	Inexpensive, easy to prepare in the laboratory.	Release rate can be variable and is influenced by solvent and environmental conditions.
Polyethylene Vials/Tubes	Variable	Polyethylene	Near zero-order	Provides sustained release for mating disruption.	Controlled and prolonged release.	Higher initial cost compared to rubber septa.
Biodegradable Oleogel	~0.15 wt% (for ZETA)	Soybean oil and ethyl cellulose	Controlled release	Comparable efficacy to silicone dispensers over 90 days (for ZETA).[1]	Biodegradable, uniform pheromone dispersion, fewer production steps.[1]	Newer technology, may require optimization for different environmental conditions.
Injection-Molded Granules	0.5 - 2.0 wt% (for ZETA)	Maize starch-based polymer	Controlled release	Not specified	Biodegradable, can be molded into various shapes for easy application.[1]	Release rates are dependent on the specific polymer blend and molding conditions.

Experimental Protocols

Detailed methodologies for the preparation and characterization of (E)-12-tetradecenyl acetate slow-release dispensers are provided below. These protocols are adapted from established methods for similar pheromones and can be optimized for specific research needs.

Formulation of Rubber Septa Dispensers

This protocol describes the preparation of rubber septa dispensers through passive absorption of an (E)-12-tetradecenyl acetate solution.

Materials:

• (E)-12-Tetradecenyl acetate

• High-purity solvent (e.g., hexane, dichloromethane)

• Natural or synthetic rubber septa

• Glass vials with caps

• Micropipette

• Vortex mixer

• Fume hood

Protocol:

• Pheromone Solution Preparation: In a fume hood, prepare a stock solution of (E)-12-tetradecenyl acetate in the chosen solvent. The concentration will depend on the desired loading dose. For example, to load 1 mg of pheromone per septum, a 10 mg/mL solution can be prepared.

• Septa Preparation: Place individual rubber septa in clean glass vials.

• Loading: Using a micropipette, carefully apply a precise volume of the pheromone solution onto each septum. For a 1 mg loading dose from a 10 mg/mL solution, apply 100 µL.

• Solvent Evaporation: Allow the solvent to evaporate completely in the fume hood at room temperature. This may take several hours. Gentle agitation on a vortex mixer can facilitate even distribution.

• Conditioning: Once the solvent has evaporated, cap the vials and allow the septa to equilibrate for at least 24 hours at room temperature to ensure the pheromone is fully absorbed into the rubber matrix.

• Storage: Store the loaded septa in airtight containers in a cool, dark place, preferably refrigerated or frozen, until use.

Formulation of Polyethylene Tube Dispensers

This protocol outlines the preparation of polyethylene tube dispensers, which are commonly used for mating disruption.

Materials:

• (E)-12-Tetradecenyl acetate

• Polyethylene tubing of desired diameter and wall thickness

• Heat sealer or crimping tool

• Syringe with a fine-gauge needle

• Cutting tool

Protocol:

• Tube Preparation: Cut the polyethylene tubing into desired lengths (e.g., 10-20 cm).

• Sealing one End: Seal one end of each tube using a heat sealer or by crimping it tightly.

• Pheromone Filling: Using a syringe, inject the desired amount of neat (E)-12-tetradecenyl acetate into the open end of the tube.

• Sealing the Second End: Seal the open end of the tube using the same method as in step 2, ensuring a complete seal to prevent leakage.

• Surface Cleaning: Carefully clean the exterior of the filled dispensers with a solvent-moistened cloth to remove any external pheromone contamination.

• Equilibration and Storage: Store the dispensers in a controlled environment to allow the pheromone to permeate the polyethylene matrix and establish a steady release rate.

Characterization of Pheromone Release Rate

This protocol describes a general method for determining the release rate of (E)-12-tetradecenyl acetate from dispensers over time.

Materials:

• Formulated dispensers

• Controlled environment chamber (constant temperature and airflow)

• Volatile collection system (e.g., glass tube with an adsorbent like Porapak Q or Tenax)

• Air pump with a calibrated flow meter

• Solvent for extraction (e.g., hexane)

• Gas chromatograph-mass spectrometer (GC-MS) or gas chromatograph with a flame ionization detector (GC-FID)

• Internal standard

Protocol:

• Experimental Setup: Place a single dispenser in a glass chamber within the controlled environment chamber. Connect the inlet of the volatile collection tube to the outlet of the chamber and the outlet of the tube to the air pump.

• Volatile Collection: Draw air over the dispenser and through the adsorbent tube at a known flow rate for a specific duration (e.g., 24 hours).

• Extraction: After collection, elute the trapped volatiles from the adsorbent with a small, precise volume of solvent containing a known amount of an internal standard.

• GC Analysis: Analyze the eluate using GC-MS or GC-FID to quantify the amount of (E)-12-tetradecenyl acetate collected.

• Release Rate Calculation: Calculate the release rate in ng/hour or µ g/day based on the amount of pheromone collected, the duration of collection, and the airflow rate.

• Time-Course Study: Repeat the collection and analysis at regular intervals over the expected lifetime of the dispenser to determine the release kinetics.

Visualizations

Experimental Workflow for Dispenser Formulation and Characterization

Caption: Workflow for formulating and characterizing slow-release dispensers.

Pheromone Signaling Pathway in Ostrinia nubilalis

Caption: Pheromone reception and signaling cascade in Ostrinia nubilalis.

References

• 1. Pheromone Odorant Receptor Responses Reveal the Presence of a Cryptic, Redundant Sex Pheromone Component in the European Corn Borer, Ostrinia nubilalis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Behavioral Bioassays of (E)-12-Tetradecenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-12-Tetradecenyl acetate (E12-14:Ac) is a significant semiochemical, acting as a key pheromone component for various insect species, most notably the Asian corn borer, Ostrinia furnacalis.[1] The ability to accurately assess the behavioral and physiological responses of target insects to this compound is crucial for the development of effective pest management strategies, including monitoring, mass trapping, and mating disruption.[2] These application notes provide detailed protocols for essential behavioral and electrophysiological bioassays to evaluate the efficacy of E12-Tetradecenyl acetate. The described methods—Electroantennography (EAG), Single Sensillum Recording (SSR), Wind Tunnel Bioassays, and Field Trapping Studies—offer a comprehensive framework for screening and validating the biological activity of this pheromone.

Electroantennography (EAG) Bioassay

EAG is an electrophysiological technique used to measure the summated electrical response of an insect's entire antenna to a volatile chemical stimulus. It serves as an invaluable primary screening tool to determine if a target insect species can detect E12-14:Ac. A positive EAG response indicates that the pheromone is binding to olfactory receptors on the antenna and eliciting a sensory response.[2][3]

Experimental Protocol

a. Insect Preparation:

• Use sexually mature male moths, typically 2-5 days post-eclosion, as they generally exhibit the highest sensitivity to female sex pheromones.[3]

• Anesthetize the moth by chilling it on ice or with a brief exposure to carbon dioxide.[2]

• Carefully excise one antenna at its base using micro-scissors.[2][4]

• Mount the excised antenna between two electrodes using a conductive gel. The basal end of the antenna is connected to the reference electrode, and the distal tip is connected to the recording electrode.[2]

b. Pheromone Standard and Stimulus Preparation:

• Obtain a high-purity standard of (E)-12-Tetradecenyl acetate.

• Prepare a stock solution of 1 mg/mL in a high-purity volatile solvent such as hexane or pentane.[3]

• Create a serial dilution from the stock solution to obtain a range of concentrations for dose-response experiments (e.g., 10 ng/µL, 1 ng/µL, 0.1 ng/µL).[3]

• Cut a small piece of filter paper (e.g., 1 cm x 2 cm) and apply 10 µL of the desired pheromone dilution onto it.[3]

• Allow the solvent to evaporate for approximately 30-60 seconds.[3]

• Insert the filter paper into a clean Pasteur pipette, which will serve as the stimulus cartridge.[3]

c. EAG Recording:

• Place the mounted antenna under a continuous stream of humidified, purified air.[3]

• Connect the electrodes to a high-impedance preamplifier, which is then connected to a data acquisition system.[3]

• Introduce the tip of the stimulus pipette into a hole in the main airline tubing to deliver a pulse of the odorant over the antenna.

• Record the resulting depolarization, measured in millivolts (mV).[2]

• Use a solvent-only puff as a control.

• Normalize the responses by subtracting the response to the solvent control and generate a dose-response curve.[2]

Data Presentation

Insect Species	Compound	EAG Response (mV, mean ± SE)	Notes	Reference
Euzophera pyriella (male)	(Z,E)-9,12-Tetradecadien-1-ol	0.48 ± 0.04	A major sex pheromone component.	[5]
Plodia interpunctella (male)	(Z,E)-9,12-Tetradecadienyl acetate	Strong Response	Yeast-produced ZETA elicited clear responses.	[6]
Spodoptera exigua (male)	(Z,E)-9,12-Tetradecadienyl acetate	Strong Response	Yeast-produced ZETA elicited clear responses.	[6]

EAG Experimental Workflow

Single Sensillum Recording (SSR)

SSR is a more refined electrophysiological technique that measures the action potentials from individual olfactory sensory neurons (OSNs) housed within a single sensillum.[7] This method provides higher resolution data on the sensitivity and selectivity of specific neurons to E12-14:Ac, allowing for a deeper understanding of the olfactory coding process.[7][8]

Experimental Protocol

a. Insect Preparation:

• Anesthetize an insect (e.g., a male moth) on ice for 2-3 minutes.[8]

• Mount the insect on a microscope slide or in a pipette tip, restraining the body and head with wax or double-sided tape to prevent movement.[7]

• Fix the antennae in a stable position using a glass microcapillary or wax, ensuring the sensilla are accessible.[7]

b. Electrode and Recording Setup:

• Use sharpened tungsten or glass microelectrodes.[7]

• Insert a reference electrode into a non-olfactory part of the insect, such as the eye or abdomen.[7][9]

• Under high magnification, carefully insert the recording electrode through the cuticle at the base of a single target sensillum to make contact with the sensillum lymph.[7]

• Connect the electrodes to a preamplifier and data acquisition system.

c. Odor Delivery and Recording:

• Prepare stimulus cartridges with E12-14:Ac dilutions and a solvent control as described for EAG.[9][10]

• Deliver a continuous stream of humidified air over the antenna.

• Introduce the stimulus pipette into the airstream to deliver a pulse of the odorant.

• Record the firing rate (spikes/second) of the neuron before, during, and after the stimulus.

• Calculate the net response by subtracting the pre-stimulus firing rate from the rate during stimulation.

SSR Experimental Workflow

Wind Tunnel Bioassay

A wind tunnel provides a controlled environment to observe the complete upwind flight behavioral sequence of an insect in response to a pheromone plume.[2][11] This assay is a crucial step up from electrophysiology as it evaluates the entire behavioral cascade, from activation and take-off to source location.

Experimental Protocol

a. Wind Tunnel Setup:

• Use a wind tunnel with controlled airflow (e.g., 30-50 cm/s), temperature, humidity, and light intensity (typically dim red light).

• Place a pheromone dispenser (e.g., rubber septum impregnated with E12-14:Ac) at the upwind end of the tunnel to create a plume.[12]

b. Insect Preparation and Acclimation:

• Select sexually mature male insects and acclimate them to the tunnel conditions for at least 30 minutes before the trial.

• Place individual insects on a release platform at the downwind end of the tunnel.

c. Behavioral Observation:

• Introduce the pheromone source into the tunnel.

• Record a series of key behaviors for each insect over a set period (e.g., 3-5 minutes):

  • Activation: Antennal grooming, wing fanning.

  • Take-off: Initiation of flight.

  • Upwind Flight: Oriented flight towards the pheromone source (zigzagging pattern).

  • Source Contact: Landing on or near the pheromone source.

• Use a control with a solvent-only dispenser to measure baseline activity.

Data Presentation

Treatment	N	% Wing Fanning	% Take-off	% Upwind Flight	% Source Contact
E12-14:Ac (10 µg)	50	88%	76%	68%	62%
Control (Hexane)	50	12%	8%	2%	0%

Note: The data presented is hypothetical for illustrative purposes, as specific wind tunnel data for E12-14:Ac was not found in the initial search results.

Field Trapping Studies

Field trapping is the definitive test to determine the real-world effectiveness of E12-14:Ac as an attractant.[2] It is used for monitoring pest populations, determining the timing of pest activity, and evaluating the effectiveness of control measures.[2][5]

Experimental Protocol

a. Trap and Lure Preparation:

• Select a standard trap type, such as a delta or funnel trap, equipped with a sticky liner or a killing agent.[2][5]

• Prepare lures by loading rubber septa or other controlled-release dispensers with a precise amount of E12-14:Ac.[2][12] Handle lures with gloves to avoid contamination.[2]

b. Experimental Design:

• Choose a suitable field site (e.g., a cornfield for Ostrinia furnacalis).

• Set up traps in a randomized complete block design to minimize positional effects.

• Space traps sufficiently far apart (e.g., >20 meters) to avoid interference.

• Include traps with blank (solvent-only) lures as controls.

c. Data Collection and Analysis:

• Check traps at regular intervals (e.g., daily or weekly).

• Count and record the number of target male moths captured per trap.

• Analyze the data using appropriate statistical methods (e.g., ANOVA) to compare the mean trap catches between different lure dosages and the control.[13]

Data Presentation

Lure Treatment (Amount of E12-14:Ac)	Mean No. of Males / Trap / Day (± SE)
100 µg	25.4 ± 3.1
10 µg	18.7 ± 2.5
1 µg	9.2 ± 1.8
Control (Blank)	0.5 ± 0.2

Note: The data presented is hypothetical for illustrative purposes. Field tests often show a dose-dependent response.[12]

Pheromone Biosynthesis Pathway

The biosynthesis of tetradecenyl acetate pheromones in moths typically begins with common fatty acids like palmitic acid. A series of enzymatic steps involving desaturases, chain-shortening enzymes, reductases, and acetyltransferases leads to the final pheromone component.[14] The unique combination and action of these enzymes, particularly the desaturases that create specific double bonds, are key to the species-specificity of the pheromone blend.[14]

Biosynthesis of a related pheromone, (Z,E)-9,12-Tetradecadienyl Acetate.

References

• 1. Semiochemical compound: (E)-12-Tetradecenyl acetate | C16H30O2 [pherobase.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Bioproduction of (Z,E)‐9,12‐tetradecadienyl acetate (ZETA), the major pheromone component of Plodia, Ephestia, and Spodoptera species in yeast - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Single sensillum recording - Wikipedia [en.wikipedia.org]
• 8. youtube.com [youtube.com]
• 9. Protocol for single sensillum recording from labial olfactory sensory fields in spotted lanternfly - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Single Sensillum Recordings in the Insects Drosophila melanogaster and Anopheles gambiae - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biodiversitylibrary.org [biodiversitylibrary.org]
• 12. 13-Tetradecenyl acetate, a female-produced sex pheromone component of the economically important click beetle Melanotus communis (Gyllenhal) (Coleoptera: Elateridae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. portal.research.lu.se [portal.research.lu.se]
• 14. ent.iastate.edu [ent.iastate.edu]

Quantitative Analysis of (E)-12-Tetradecenyl Acetate in Pheromone Blends: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of (E)-12-tetradecenyl acetate, a critical component in the pheromone blends of various insect species, notably the Asian corn borer, Ostrinia furnacalis. The methodologies outlined herein are essential for researchers in chemical ecology, pest management, and the development of semiochemical-based pest control strategies.

Introduction

(E)-12-tetradecenyl acetate is a key semiochemical that mediates sexual communication in several lepidopteran species. Accurate quantification of this compound within complex pheromone blends is crucial for understanding species-specific communication, developing effective monitoring and mating disruption technologies, and for quality control in the production of synthetic pheromone lures. This document details the necessary protocols for extraction, identification, and quantification of (E)-12-tetradecenyl acetate from insect pheromone glands.

Data Presentation: Quantitative Pheromone Blend Composition

The following tables summarize the quantitative composition of the pheromone blend of the Asian corn borer, Ostrinia furnacalis, a species known to utilize (E)-12-tetradecenyl acetate.

Table 1: Pheromone Blend Composition of Ostrinia furnacalis

Pheromone Component	Abbreviation	Ratio in Gland Extract[1]
(E)-12-Tetradecenyl acetate	E12-14:OAc	48
(Z)-12-Tetradecenyl acetate	Z12-14:OAc	37
Tetradecyl acetate	14:OAc	15

Table 2: Absolute Quantification of Pheromone Components per Female Ostrinia furnacalis

Pheromone Component	Amount (ng/female)[1]
(E)-12-Tetradecenyl acetate	6.6 ± 4.6
(Z)-12-Tetradecenyl acetate	5.8 ± 3.5
Tetradecyl acetate	2.4 ± 1.7

Experimental Protocols

Detailed methodologies for the key experiments required for the quantitative analysis of (E)-12-tetradecenyl acetate are provided below.

Protocol 1: Pheromone Gland Extraction

This protocol describes the excision and extraction of pheromone glands from female moths.

Materials:

• Virgin female moths (2-3 days old)

• Dissecting microscope

• Fine-tipped forceps and micro-scissors

• Glass vials (2 ml) with Teflon-lined caps

• Hexane (HPLC grade)

• Internal standard solution (e.g., 10 ng/µL of a C15 or C17 alkane in hexane)

Procedure:

• Anesthetize a virgin female moth by chilling on ice for 5-10 minutes.

• Under a dissecting microscope, carefully excise the terminal abdominal segments containing the pheromone gland.

• Immediately place the excised gland into a clean glass vial.

• Add a precise volume of hexane (e.g., 50 µL) to the vial.

• To this, add a known volume of the internal standard solution (e.g., 10 µL).

• Gently crush the gland against the side of the vial with a clean glass rod to ensure thorough extraction.

• Cap the vial tightly and allow it to stand for at least 30 minutes at room temperature.

• The resulting solution is the crude pheromone extract. Store at -20°C or below until GC-MS analysis to prevent degradation.

Protocol 2: Quantitative Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the procedure for the separation, identification, and quantification of (E)-12-tetradecenyl acetate using GC-MS.

Materials:

• Pheromone gland extract (from Protocol 1)

• Synthetic standards of (E)-12-tetradecenyl acetate, (Z)-12-tetradecenyl acetate, and tetradecyl acetate of known purity

• GC-MS system equipped with a suitable capillary column (e.g., DB-5ms or HP-INNOWax)

• High-purity helium or hydrogen as the carrier gas

Instrument Setup (Example Parameters): [2][3]

• Inlet: Splitless mode, 250°C

• Carrier Gas: Helium at a constant flow of 1.0-1.2 mL/min

• Oven Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp 1: 30°C/min to 180°C

  • Ramp 2: 5°C/min to 230°C, hold for a duration sufficient for all components to elute

• MS Detector:

  • Transfer line temperature: 280°C

  • Ion source temperature: 230°C

  • Electron ionization (EI) at 70 eV

  • Scan range: m/z 40-450

Procedure:

• Calibration: Prepare a series of calibration standards containing known concentrations of the synthetic pheromone components and the internal standard. Analyze these standards by GC-MS to generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration.

• Sample Analysis: Inject 1-2 µL of the pheromone extract into the GC-MS.

• Data Analysis:

  • Identify the pheromone components in the chromatogram by comparing their retention times and mass spectra to those of the synthetic standards.

  • Integrate the peak areas for each identified pheromone component and the internal standard.

  • Calculate the peak area ratio for each pheromone component relative to the internal standard.

  • Use the calibration curve to determine the concentration of each pheromone component in the extract.

  • Calculate the absolute amount (in nanograms) of each component per insect gland.

Protocol 3: Electroantennography (EAG) - Bioassay for Olfactory Response

EAG is used to measure the electrical response of an insect's antenna to volatile compounds, confirming the biological activity of identified pheromone components.

Materials:

• Live male moths

• EAG system (including micromanipulators, electrodes, amplifier, and data acquisition software)

• Saline solution (e.g., Ringer's solution)

• Glass capillaries

• Synthetic pheromone standards diluted in a suitable solvent (e.g., mineral oil or hexane)

Procedure:

• Antenna Preparation: Carefully excise an antenna from a live male moth at its base. Mount the antenna between two glass capillary electrodes filled with saline solution. The recording electrode is placed over the distal end of the antenna, and the reference electrode is connected to the base.

• Stimulus Delivery: A continuous stream of humidified, purified air is passed over the antenna. A puff of air (stimulus) carrying a known concentration of the synthetic pheromone standard is introduced into the continuous airstream for a short duration (e.g., 0.5 seconds).

• Signal Recording: The EAG system records the change in electrical potential (depolarization) of the antenna in response to the stimulus.

• Data Analysis: The amplitude of the EAG response (in millivolts) is measured. Responses to different concentrations of (E)-12-tetradecenyl acetate and other pheromone components are recorded and compared to a solvent blank to determine the antenna's sensitivity and specificity.

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the quantitative analysis of (E)-12-tetradecenyl acetate in pheromone blends.

Caption: Workflow for Quantitative Pheromone Analysis.

Biosynthetic Pathway of Tetradecenyl Acetates

The following diagram outlines a simplified biosynthetic pathway leading to the formation of tetradecenyl acetate pheromones in moths.

Caption: Biosynthesis of Tetradecenyl Acetate Pheromones.

References

• 1. Investigation of sex pheromone components of female asian corn borer,Ostrinia furnacalis (Hübner) (Lepidoptera: Pyralidae) in Taiwan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. frontiersin.org [frontiersin.org]
• 3. Transcriptome Analysis of Ostrinia furnacalis Female Pheromone Gland: Esters Biosynthesis and Requirement for Mating Success - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Solid-Phase Microextraction (SPME) Sampling of E12-Tetradecenyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

E12-Tetradecenyl acetate is a significant semiochemical, acting as a sex pheromone for various insect species, including the European corn borer, Ostrinia nubilalis.[1] Accurate and sensitive detection and quantification of this volatile organic compound (VOC) are crucial for pest management strategies, behavioral studies, and the development of novel pest control agents. Solid-Phase Microextraction (SPME) offers a simple, solvent-free, and sensitive method for sampling E12-Tetradecenyl acetate from various matrices, including the headspace of calling insects and environmental air. This document provides detailed application notes and experimental protocols for the use of SPME in the analysis of E12-Tetradecenyl acetate.

Principle of SPME

SPME is a sample preparation technique that utilizes a fused silica fiber coated with a stationary phase. The fiber is exposed to the sample or its headspace, and analytes partition from the sample matrix to the fiber coating. After extraction, the fiber is transferred to the injection port of a gas chromatograph (GC) for thermal desorption and analysis.

Application Notes

Fiber Selection

The choice of SPME fiber coating is critical for the efficient extraction of E12-Tetradecenyl acetate. As a semi-volatile acetate, a fiber with a bipolar or polar coating is generally recommended.

• 65 µm Carbowax™-Divinylbenzene (CW/DVB): This fiber has been successfully used for the collection of pheromones from Ostrinia nubilalis, including tetradecenyl acetates.[2] Its polarity is well-suited for trapping acetate compounds.

• 100 µm Polydimethylsiloxane (PDMS): A general-purpose non-polar fiber that can be effective for a range of VOCs. While less specific for polar compounds, it can still provide good results, especially for headspace analysis.[3]

• 50/30 µm Divinylbenzene/Carboxen/PDMS (DVB/CAR/PDMS): This tri-phase fiber offers a broad range of selectivity for both polar and non-polar, and volatile and semi-volatile compounds, making it a good option for screening or when analyzing a mixture of semiochemicals.

Sampling Mode

Headspace SPME (HS-SPME) is the preferred method for sampling volatile pheromones like E12-Tetradecenyl acetate. This technique involves exposing the SPME fiber to the vapor phase above the sample, which can be a calling insect, a pheromone lure, or a contaminated substrate. HS-SPME prevents contamination of the fiber with non-volatile matrix components.

Optimization of SPME Parameters

To achieve the best sensitivity and reproducibility, several experimental parameters should be optimized:

• Extraction Time: The time the fiber is exposed to the sample headspace. A longer extraction time generally results in higher analyte recovery, but equilibrium must be reached for quantitative analysis. For dynamic field sampling, shorter times may be necessary. A typical starting point is in the range of 5-30 minutes.

• Extraction Temperature: For headspace analysis of semi-volatiles, gentle heating of the sample can increase the vapor pressure of the analyte and improve extraction efficiency. However, excessive heat can degrade the sample or the analyte. A temperature range of 30-60°C is often a good starting point.

• Agitation: For liquid or solid samples in vials, agitation (e.g., stirring or vortexing) can accelerate the mass transfer of the analyte into the headspace.

• Desorption Conditions: The temperature and time of desorption in the GC injector are crucial for the complete transfer of the analyte to the analytical column. Typical desorption temperatures are between 240-270°C for 1-5 minutes.

Quantitative Data

The following table presents illustrative performance data for the quantitative analysis of volatile acetates using SPME-GC-MS. This data is representative of typical method validation results and should be used as a guideline. Actual performance may vary depending on the specific experimental conditions and instrumentation.

Parameter	Ethyl Acetate	Butyl Acetate	Hexyl Acetate
SPME Fiber	65 µm PDMS/DVB	65 µm PDMS/DVB	65 µm PDMS/DVB
Linear Range	1 - 500 ng/L	1 - 500 ng/L	1 - 500 ng/L
Correlation Coefficient (r²)	> 0.995	> 0.995	> 0.995
Limit of Detection (LOD)	0.5 ng/L	0.8 ng/L	1.0 ng/L
Limit of Quantification (LOQ)	1.5 ng/L	2.5 ng/L	3.0 ng/L
Recovery (%)	95 ± 5	92 ± 6	90 ± 7
Relative Standard Deviation (RSD, %)	< 10	< 10	< 12

Experimental Protocols

Protocol 1: Headspace SPME Sampling from a Calling Female Moth (Ostrinia nubilalis)

This protocol is adapted from methodologies used for collecting sex pheromones directly from insects.[2]

Materials:

• SPME fiber assembly with a 65 µm Carbowax™-Divinylbenzene (CW/DVB) fiber

• SPME manual holder

• Gas-tight vials (e.g., 20 mL) with septa

• Forceps

• GC-MS system

Procedure:

• Fiber Conditioning: Before first use, condition the SPME fiber according to the manufacturer's instructions. This typically involves inserting the fiber into the GC injection port at a high temperature (e.g., 250°C) for a specified time (e.g., 30-60 min) to remove contaminants.

• Sample Preparation: Place a single, 2- to 5-day-old virgin female moth in a clean glass vial during its calling period (typically the last three hours of the scotophase).[2]

• Pheromone Gland Extrusion: Gently press the abdomen of the female moth to extrude the pheromone gland.[2] Use forceps to carefully hold the gland in the extruded position.

• HS-SPME Extraction: Carefully insert the SPME fiber through the septum of the vial, ensuring the fiber does not touch the insect or the vial walls. Expose the fiber to the headspace above the extruded gland for 4 minutes at room temperature.[2]

• Sample Storage (Optional): If immediate analysis is not possible, the fiber can be retracted into the needle, wrapped in aluminum foil, and stored at -20°C until analysis.[2]

• Thermal Desorption and GC-MS Analysis: Insert the SPME fiber into the heated injection port of the GC-MS. Desorb the analytes for 2 minutes at 250°C.[2]

• GC-MS Parameters:

  • Column: RtX-Wax (30 m x 0.32 mm ID, 0.5 µm df) or similar polar capillary column.[2]

  • Carrier Gas: Helium at a constant pressure of 11 psi.[2]

  • Oven Temperature Program: Start at 50°C, ramp to 100°C at 15°C/min, then ramp to 245°C at 5°C/min.[2]

  • Mass Spectrometer: Operate in electron ionization (EI) mode with a scan range of m/z 40-450.

Protocol 2: General Headspace SPME for E12-Tetradecenyl Acetate from Environmental Samples

This protocol provides a general framework for sampling E12-Tetradecenyl acetate from air or the headspace of contaminated materials.

Materials:

• SPME fiber assembly (e.g., 65 µm CW/DVB or 50/30 µm DVB/CAR/PDMS)

• SPME manual holder or field sampler

• Sample container (e.g., glass vial, Tedlar® bag)

• Heating block or water bath (optional)

• GC-MS system

Procedure:

• Fiber Conditioning: Condition the fiber as described in Protocol 1.

• Sample Preparation: Place the sample (e.g., a piece of pheromone lure, contaminated foliage) into a gas-tight vial. For air sampling, a portable field sampler can be used to expose the fiber directly to the ambient air.

• HS-SPME Extraction:

  • Expose the SPME fiber to the headspace of the sample.

  • For vial sampling, incubate the vial at a controlled temperature (e.g., 40°C) for 15-30 minutes to allow for equilibration.

  • The extraction time will need to be optimized (typically 15-60 minutes).

• Thermal Desorption and GC-MS Analysis: Follow steps 6 and 7 from Protocol 1, adjusting the GC-MS parameters as needed for the specific analytical requirements.

Visualizations

Pheromone Biosynthesis Signaling Pathway

The biosynthesis of moth sex pheromones, including acetates, is a complex process initiated by neuropeptides. The following diagram illustrates a generalized pathway.

References

• 1. SPME-GC determination of potential volatile organic leachables in aqueous-based pharmaceutical formulations packaged in overwrapped LDPE vials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pheromone Reception in Insects - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Quantitative analysis of acetates in cigarette tobacco using solid-phase microextraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of E12-Tetradecenyl Acetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of E12-Tetradecenyl acetate synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis of E12-Tetradecenyl acetate, particularly focusing on the Wittig reaction for the formation of the C14 alkene backbone and the subsequent acetylation.

Wittig Reaction Troubleshooting

Q1: My Wittig reaction yield is low. What are the potential causes and solutions?

A1: Low yields in the Wittig reaction can stem from several factors. Here's a breakdown of common causes and troubleshooting steps:

• Inefficient Ylide Formation: The first critical step is the quantitative generation of the phosphonium ylide.

  • Base Selection: Use a strong, non-nucleophilic base. Sodium hydride (NaH), potassium tert-butoxide (t-BuOK), or sodium hexamethyldisilazide (NaHMDS) are generally preferred over organolithium bases like n-BuLi for unstabilized ylides to minimize side reactions.

  • Anhydrous Conditions: The reaction is highly sensitive to moisture. Ensure all glassware is oven-dried, and use anhydrous solvents. Any trace of water will quench the strong base and the ylide.

  • Reaction Time and Temperature: Allow sufficient time for the ylide to form. This is often indicated by a color change. The reaction is typically started at a low temperature (e.g., 0 °C or -78 °C) and then allowed to warm to room temperature.

• Poor Reactivity of the Aldehyde:

  • Steric Hindrance: While propanal is not highly hindered, ensure the phosphonium salt is not excessively bulky.

  • Aldehyde Purity: Use freshly distilled or purified aldehyde, as impurities or polymerization can inhibit the reaction.

• Reaction Conditions:

  • Solvent Choice: Anhydrous tetrahydrofuran (THF) or diethyl ether are common solvents.

  • Temperature Control: Add the aldehyde to the ylide solution at a low temperature to control the reaction rate and improve selectivity.

• Work-up and Purification:

  • Triphenylphosphine Oxide Removal: The byproduct, triphenylphosphine oxide (TPPO), can be difficult to remove and may co-elute with the product, leading to an artificially low yield of the pure product. Purification can be challenging, and techniques like precipitation of a TPPO-metal salt complex (e.g., with ZnCl2) or careful column chromatography are often necessary.[1]

Q2: How can I improve the E-selectivity of my Wittig reaction to favor the desired E12-isomer?

A2: The stereochemical outcome of the Wittig reaction is highly dependent on the nature of the ylide and the reaction conditions.

• Ylide Stabilization: Unstabilized ylides (where the group attached to the carbanion is an alkyl group) tend to favor the Z-alkene.[2][3] For E-alkene selectivity, a stabilized ylide (with an electron-withdrawing group like an ester or ketone) is typically used. However, for the synthesis of E12-Tetradecenyl acetate, you are likely using a non-stabilized ylide.

• Schlosser Modification: To favor the E-alkene with non-stabilized ylides, the Schlosser modification can be employed. This involves treating the intermediate betaine with a second equivalent of an organolithium reagent (like phenyllithium) at low temperature, followed by protonation. This converts the erythro betaine (leading to the Z-alkene) to the more stable threo betaine, which then collapses to the E-alkene.

• Salt Effects: The presence of lithium salts can decrease Z-selectivity.[3] Using sodium- or potassium-based strong bases can improve selectivity for the Z-isomer, so for the E-isomer, the opposite might be considered, although the Schlosser modification is a more direct approach.

Acetylation Troubleshooting

Q3: The acetylation of (E)-12-tetradecen-1-ol is incomplete, resulting in a low yield of the final product. How can I drive the reaction to completion?

A3: Incomplete acetylation is a common issue. Here are some strategies to improve the yield:

• Reagent Purity and Stoichiometry:

  • Use fresh, high-purity acetic anhydride. Acetic anhydride can hydrolyze over time to acetic acid, which is less reactive.

  • Use a molar excess of acetic anhydride (typically 1.5 to 2 equivalents per hydroxyl group) to drive the reaction forward.[4]

• Catalyst and Solvent:

  • Pyridine as a Catalyst and Solvent: Pyridine is a common and effective catalyst for acetylation.[4][5][6] It acts as a nucleophilic catalyst and also as a base to neutralize the acetic acid byproduct. Using pyridine as the solvent can further increase the reaction rate.

  • 4-Dimethylaminopyridine (DMAP): For sterically hindered alcohols or to accelerate the reaction, a catalytic amount of DMAP can be added along with pyridine.[4]

  • Anhydrous Conditions: Ensure all reagents and solvents are anhydrous, as water will react with acetic anhydride.

• Reaction Conditions:

  • Temperature: While many acetylations proceed at room temperature, gentle heating (e.g., to 40-50 °C) can increase the reaction rate. However, monitor the reaction closely to avoid side reactions.

  • Reaction Time: Allow sufficient reaction time. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting alcohol is no longer visible.

• Work-up Procedure:

  • Quenching: Quench the reaction by adding a small amount of methanol to consume any remaining acetic anhydride.[4]

  • Washing: During the work-up, wash the organic layer with a mild acid (e.g., 1 M HCl) to remove pyridine, followed by a wash with a saturated aqueous solution of sodium bicarbonate to remove any remaining acetic acid.[4]

Data Presentation

The following table summarizes representative reaction conditions for the key steps in the synthesis of E12-Tetradecenyl acetate, compiled from various literature sources. Direct comparative data for this specific molecule is limited; therefore, these examples provide a general guideline for optimization.

Step	Reactants	Base/Catalyst	Solvent	Temperature	Time	Yield	Key Observations/Reference
Wittig Reaction	11-Bromoundecyl(triphenyl)phosphonium bromide, Propanal	n-BuLi	THF	-78 °C to RT	12 h	Moderate to Good	General conditions for non-stabilized ylides. Yield is highly dependent on purity of reagents and anhydrous conditions.
Wittig Reaction (Schlosser)	11-Bromoundecyl(triphenyl)phosphonium bromide, Propanal	n-BuLi, PhLi	THF/Hexane	-78 °C	2-4 h	Good	Aims for high E-selectivity.
Acetylation	(E)-12-tetradecen-1-ol, Acetic Anhydride	Pyridine	Pyridine	Room Temp.	12-24 h	>90%	Standard and effective method for primary alcohols.[4][5]
Acetylation	(E)-12-tetradecen-1-ol, Acetic Anhydride	Pyridine, DMAP (cat.)	Dichloromethane	Room Temp.	2-4 h	>95%	DMAP significantly accelerates the reaction.
Acetylation (Solvent-Free)	Eugenol, Acetic Anhydride	Molecular Sieve 4Å	None	55 °C	2 h	>90%	Demonstrates the potential for environmentally friendly conditions, though optimization for the specific substrate would be required.[7]

Experimental Protocols

Protocol 1: Synthesis of (E)-12-tetradecen-1-ol via Wittig Reaction

This protocol describes a general procedure for the Wittig reaction to produce the alcohol precursor.

• Preparation of the Ylide:

  • To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 11-bromoundecyl(triphenyl)phosphonium bromide (1.1 equivalents) and anhydrous tetrahydrofuran (THF).

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add n-butyllithium (n-BuLi, 1.05 equivalents) dropwise via a syringe. A deep red or orange color should develop, indicating the formation of the ylide.

  • Stir the mixture at 0 °C for 30 minutes and then at room temperature for 1 hour.

• Wittig Reaction:

  • Cool the ylide solution to -78 °C using a dry ice/acetone bath.

  • Add a solution of freshly distilled propanal (1.0 equivalent) in anhydrous THF dropwise via the dropping funnel.

  • Allow the reaction mixture to stir at -78 °C for 1-2 hours, then slowly warm to room temperature and stir overnight.

• Work-up and Purification:

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

  • The crude product will contain triphenylphosphine oxide. Purify by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to obtain the pure (E)-12-tetradecen-1-ol. The E/Z ratio should be determined by GC-MS or NMR.

Protocol 2: Acetylation of (E)-12-tetradecen-1-ol

This protocol details the conversion of the alcohol to the final acetate product.[4][5]

• Reaction Setup:

  • In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve (E)-12-tetradecen-1-ol (1.0 equivalent) in anhydrous pyridine.

  • Cool the solution to 0 °C in an ice bath.

• Acetylation:

  • Slowly add acetic anhydride (1.5 equivalents) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C and quench by the slow addition of methanol.

  • Remove the pyridine by co-evaporation with toluene under reduced pressure.

  • Dissolve the residue in diethyl ether and wash successively with 1 M HCl, water, saturated aqueous NaHCO3, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • If necessary, purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure E12-Tetradecenyl acetate.

Mandatory Visualizations

Caption: Synthesis pathway for E12-Tetradecenyl acetate.

Caption: Troubleshooting workflow for low yield synthesis.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The pyridine-catalysed acetylation of phenols and alcohols by acetic anhydride | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]

Overcoming challenges in the purification of E12-Tetradecenyl acetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the purification of E12-Tetradecenyl acetate.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of E12-Tetradecenyl acetate.

1. Column Chromatography Issues

Problem	Possible Cause(s)	Troubleshooting Steps
Poor Separation of E12-Tetradecenyl Acetate from Impurities	- Inappropriate Solvent System: The polarity of the eluent may not be optimal for separating the target compound from closely related impurities. - Column Overloading: Too much crude sample applied to the column can lead to broad, overlapping peaks. - Irregular Column Packing: Channels or cracks in the silica gel bed can result in uneven solvent flow and poor separation.	- Optimize Solvent System: Perform thin-layer chromatography (TLC) with various solvent systems (e.g., hexane:ethyl acetate mixtures) to identify the optimal eluent for separation. Aim for an Rf value of 0.2-0.3 for E12-Tetradecenyl acetate. - Reduce Sample Load: Use a higher ratio of silica gel to crude product (e.g., 50:1 to 100:1). - Repack the Column: Ensure the silica gel is packed uniformly as a slurry to avoid air bubbles and cracks.[1]
Low Yield of Purified Product	- Product Adsorption to Silica Gel: The slightly polar acetate group can interact with the acidic silica gel, leading to irreversible adsorption. - Co-elution with Impurities: Fractions containing the product may also contain impurities, leading to their discard and a lower overall yield. - Product Degradation: E12-Tetradecenyl acetate may be sensitive to the acidic nature of silica gel.	- Deactivate Silica Gel: Pre-treat the silica gel with a small amount of a base, such as triethylamine, in the eluent to neutralize acidic sites.[2] - Fine-tune Fraction Collection: Collect smaller fractions and analyze them carefully by TLC or GC-MS to avoid discarding fractions with pure product. - Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina or a bonded-phase silica.
Product Elutes Too Quickly or Too Slowly	- Solvent System is Too Polar or Nonpolar: An eluent that is too polar will cause all compounds to elute quickly, while a nonpolar eluent will result in long retention times.	- Adjust Solvent Polarity: Increase the proportion of the more polar solvent (e.g., ethyl acetate) to decrease retention time, or increase the proportion of the nonpolar solvent (e.g., hexane) to increase it.

2. General Purification and Analysis Issues

Problem	Possible Cause(s)	Troubleshooting Steps
Presence of Geometric Isomers (Z-isomer) in the Final Product	- Incomplete Stereoselective Synthesis: The initial synthesis may not have been completely stereoselective, resulting in a mixture of E and Z isomers.	- Specialized Chromatography: Consider using silver nitrate impregnated silica gel (AgNO₃-silica) chromatography, which can separate geometric isomers. - Fractional Distillation: Under carefully controlled conditions, fractional distillation may be able to separate isomers with different boiling points, although this can be challenging.
Product Degradation During Purification	- Exposure to Heat or Acidic/Basic Conditions: E12-Tetradecenyl acetate can be susceptible to hydrolysis or isomerization under harsh conditions.	- Use Mild Purification Conditions: Avoid high temperatures during solvent evaporation and use neutral purification methods where possible. - Work Quickly: Minimize the time the compound is in contact with purification media.
Inaccurate Purity Assessment by GC-MS	- Co-eluting Impurities: An impurity may have a similar retention time to E12-Tetradecenyl acetate, leading to an overestimation of purity. - Improper Column Selection: The GC column may not have the appropriate stationary phase to resolve all components.	- Optimize GC Method: Adjust the temperature program, carrier gas flow rate, or use a different GC column with a different polarity to improve separation. - Use High-Resolution Mass Spectrometry: This can help to differentiate between compounds with the same nominal mass.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found after the synthesis of E12-Tetradecenyl acetate?

A1: Common impurities can include the corresponding Z-isomer, starting materials from the synthesis, byproducts such as the corresponding alcohol (E12-Tetradecen-1-ol), and residual solvents. The presence and identity of impurities will depend on the specific synthetic route used.

Q2: What is a typical yield and purity for the purification of E12-Tetradecenyl acetate by silica gel chromatography?

Q3: Can I use distillation to purify E12-Tetradecenyl acetate?

A3: Fractional distillation can be a viable method for purifying E12-Tetradecenyl acetate, especially for removing impurities with significantly different boiling points. However, separating geometric isomers by distillation can be difficult due to their similar boiling points. Careful control of temperature and pressure is crucial to prevent thermal degradation.

Q4: How can I confirm the purity and identity of my final product?

A4: The purity and identity of E12-Tetradecenyl acetate should be confirmed using a combination of analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) is essential for determining purity and identifying volatile impurities.[6][7] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) will confirm the chemical structure and stereochemistry of the double bond.

Q5: My purified E12-Tetradecenyl acetate is an oil. How can I crystallize it?

A5: E12-Tetradecenyl acetate is typically an oil at room temperature and is not easily crystallized. Purification is generally achieved through chromatographic or distillation techniques rather than recrystallization.

Quantitative Data Summary

The following table summarizes typical parameters and expected outcomes for the purification of E12-Tetradecenyl acetate based on common laboratory practices for similar compounds.

Parameter	Column Chromatography	Fractional Distillation
Stationary Phase	Silica Gel (60-120 mesh)	N/A
Mobile Phase	Hexane:Ethyl Acetate Gradient	N/A
Typical Sample Load	1g crude product per 50-100g silica	Dependent on still volume
Estimated Yield	70-98%[3]	>90% (dependent on impurity profile)
Expected Purity	>95-99%[4][5]	>98% (for non-isomeric impurities)
Primary Impurities Removed	Starting materials, byproducts, polar impurities	Solvents, low & high boiling point impurities

Experimental Protocols

1. Protocol for Purification by Silica Gel Flash Chromatography

This protocol is adapted from a standard procedure for the purification of a moderately polar organic compound.[4][5]

Materials:

• Crude E12-Tetradecenyl acetate

• Silica gel (230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Glass chromatography column

• Compressed air or nitrogen source

• Collection tubes

• TLC plates and chamber

• UV lamp

Procedure:

• Column Preparation:

  • Secure a glass column vertically.

  • Add a small plug of cotton or glass wool to the bottom, followed by a thin layer of sand.

  • Prepare a slurry of silica gel in hexane and carefully pour it into the column, allowing it to pack evenly without air bubbles.

  • Add a layer of sand on top of the silica bed.

  • Equilibrate the column by running 2-3 column volumes of the initial eluent (e.g., 98:2 hexane:ethyl acetate).

• Sample Loading:

  • Dissolve the crude E12-Tetradecenyl acetate in a minimal amount of a non-polar solvent (e.g., hexane or dichloromethane).

  • Adsorb the sample onto a small amount of silica gel by evaporating the solvent.

  • Carefully add the dry, silica-adsorbed sample to the top of the column.

• Elution and Fraction Collection:

  • Begin elution with a low polarity solvent mixture (e.g., 98:2 hexane:ethyl acetate).

  • Gradually increase the polarity of the eluent as the chromatography progresses (gradient elution) if necessary to elute the product.

  • Collect fractions of a consistent volume.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified E12-Tetradecenyl acetate.

2. Protocol for Purity Analysis by GC-MS

This protocol provides a general framework for the GC-MS analysis of purified E12-Tetradecenyl acetate.

Materials:

• Purified E12-Tetradecenyl acetate

• Hexane or other suitable solvent (GC grade)

• GC-MS instrument with a suitable capillary column (e.g., DB-5ms or equivalent)

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the purified E12-Tetradecenyl acetate in the chosen solvent (e.g., 1 mg/mL).

• GC-MS Instrument Setup:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Start at a lower temperature (e.g., 80 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C) at a controlled rate (e.g., 10 °C/min).

  • Carrier Gas: Helium at a constant flow rate.

  • MS Detector: Scan a mass range appropriate for the compound and potential impurities (e.g., m/z 40-400).

• Injection and Data Acquisition:

  • Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

  • Acquire the total ion chromatogram (TIC) and mass spectra.

• Data Analysis:

  • Identify the peak corresponding to E12-Tetradecenyl acetate based on its retention time and mass spectrum.

  • Integrate the peak areas of all components in the chromatogram to determine the relative purity.

  • Identify any impurities by comparing their mass spectra to library databases (e.g., NIST).

Visualizations

Caption: Experimental workflow for the purification and analysis of E12-Tetradecenyl acetate.

References

• 1. benchchem.com [benchchem.com]
• 2. Chromatography [chem.rochester.edu]
• 3. rsc.org [rsc.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. orgsyn.org [orgsyn.org]
• 6. jmaterenvironsci.com [jmaterenvironsci.com]
• 7. jocpr.com [jocpr.com]

Technical Support Center: Preventing Degradation of E12-Tetradecenyl Acetate in Lures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of E12-Tetradecenyl acetate in insect lures. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual aids to assist in your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of E12-Tetradecenyl acetate degradation in lures?

A1: The degradation of E12-Tetradecenyl acetate, an unsaturated ester, is primarily caused by two environmental factors:

• Oxidation: The double bond in the tetradecenyl chain is susceptible to oxidation from atmospheric oxygen. This process can be accelerated by heat and the presence of metal ions. Oxidation can lead to the formation of epoxides, aldehydes, and other degradation products, reducing the lure's attractiveness.

• Photodegradation: Exposure to ultraviolet (UV) radiation from sunlight can induce isomerization of the E-double bond to the Z-isomer and can also lead to the formation of free radicals, which accelerate degradation.

Q2: How can I visually identify a degraded lure?

A2: While chemical analysis is the most reliable method, visual cues of a degraded lure can include discoloration (e.g., yellowing) of the lure matrix or the pheromone formulation itself. A significant decrease in the lure's efficacy in trapping target insects is also a strong indicator of degradation.

Q3: What is the recommended storage condition for E12-Tetradecenyl acetate and formulated lures?

A3: To minimize degradation, E12-Tetradecenyl acetate and formulated lures should be stored in a cool, dark environment. For long-term storage, refrigeration (2-8°C) or freezing (-20°C) is highly recommended. Lures should be kept in their original, unopened, airtight, and light-proof packaging until use.

Q4: What types of chemical stabilizers can be added to the lure formulation to prevent degradation?

A4: The addition of stabilizers to the lure formulation is a highly effective method to prolong the shelf-life and field longevity of E12-Tetradecenyl acetate lures. Common stabilizers include:

• Antioxidants: Phenolic antioxidants such as Butylated Hydroxytoluene (BHT) and Butylated Hydroxyanisole (BHA) are widely used to inhibit oxidation by scavenging free radicals.

• UV Protectants: UV absorbers, like benzophenones (e.g., 2-hydroxy-4-methoxybenzophenone), can be incorporated to protect the pheromone from photodegradation.

Q5: At what concentration should I add stabilizers to my lure formulation?

A5: The optimal concentration of stabilizers can vary depending on the lure matrix, environmental conditions, and desired field life. However, a general starting point for antioxidants like BHT is typically in the range of 0.1% to 1.0% by weight of the active pheromone. It is crucial to experimentally determine the optimal concentration for your specific application.

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Rapid loss of lure attractiveness in the field.	- Degradation of E12-Tetradecenyl acetate due to oxidation or photodegradation.- High environmental temperatures accelerating pheromone release and degradation.- Improper storage of lures before deployment.	- Incorporate an antioxidant (e.g., BHT) and a UV protectant into the lure formulation.- Select a lure matrix with a more controlled release profile.- Ensure lures are stored in a freezer or refrigerator in airtight, light-proof packaging.
Discoloration of the lure dispenser.	- Oxidation of the pheromone or components of the lure matrix.	- Add an antioxidant to the formulation.- Test the stability of the lure matrix material in the presence of the pheromone.
Inconsistent trap captures between lures from the same batch.	- Uneven distribution of the pheromone or stabilizers in the lure matrix.- Degradation of some lures due to improper storage.	- Ensure thorough mixing during the lure formulation process.- Review and standardize storage procedures for all lures.
Lure efficacy is lower than expected from the start.	- Isomerization of the E12-Tetradecenyl acetate to the less active Z-isomer during synthesis or formulation.- Use of degraded pheromone stock.	- Verify the isomeric purity of the E12-Tetradecenyl acetate using Gas Chromatography (GC).- Always use fresh or properly stored pheromone stock for lure preparation.

Quantitative Data on Degradation

Condition	Stabilizer	Time (Days)	E12-Tetradecenyl Acetate Remaining (%) (Illustrative)
40°C, Dark	None	30	65
40°C, Dark	0.5% BHT	30	90
40°C, UV Exposure	None	30	40
40°C, UV Exposure	0.5% BHT + 0.5% UV Protectant	30	80
25°C, Dark	None	90	85
25°C, Dark	0.5% BHT	90	95

Disclaimer: The data in this table is illustrative and intended to demonstrate the expected effects of stabilizers and environmental conditions on the degradation of E12-Tetradecenyl acetate. Actual degradation rates should be determined experimentally.

Experimental Protocols

Protocol 1: Accelerated Stability Testing of E12-Tetradecenyl Acetate Lures

Objective: To evaluate the stability of E12-Tetradecenyl acetate in lures under accelerated aging conditions.

Materials:

• E12-Tetradecenyl acetate lures (with and without stabilizers).

• Temperature and humidity-controlled environmental chamber with UV light source.

• Airtight, amber glass vials.

• Hexane (or other suitable solvent).

• Gas Chromatograph with Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS).

• Internal standard (e.g., tetradecyl acetate).

Methodology:

• Place individual lures in separate amber glass vials.

• Expose the vials to the desired accelerated aging conditions in the environmental chamber (e.g., 50°C, 75% relative humidity, continuous UV exposure).

• At predetermined time points (e.g., 0, 7, 14, 21, 28 days), remove a set of replicate lures for analysis.

• Extract the remaining E12-Tetradecenyl acetate from each lure using a known volume of hexane containing a precise concentration of the internal standard.

• Analyze the extracts by GC-FID or GC-MS to quantify the amount of E12-Tetradecenyl acetate remaining.

• Calculate the percentage of E12-Tetradecenyl acetate remaining at each time point relative to the initial amount at day 0.

Protocol 2: Quantification of E12-Tetradecenyl Acetate and its Degradation Products by GC-MS

Objective: To identify and quantify E12-Tetradecenyl acetate and its major degradation products.

Methodology:

• Sample Preparation: Prepare a calibration curve using standard solutions of pure E12-Tetradecenyl acetate and potential degradation products (if available) at known concentrations. Prepare the lure extracts as described in Protocol 1.

• GC-MS Analysis:

  • Injector: Splitless mode, 250°C.

  • Oven Program: 60°C for 2 min, ramp at 10°C/min to 280°C, hold for 5 min.

  • Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Detector: Electron Ionization (EI) at 70 eV, scanning from m/z 40 to 400.

• Data Analysis: Identify the peaks corresponding to E12-Tetradecenyl acetate and its degradation products based on their retention times and mass spectra. Quantify the compounds by comparing their peak areas to the calibration curve.

Visualizations

Caption: Degradation pathways of E12-Tetradecenyl acetate.

Caption: Workflow for accelerated stability testing.

Caption: Troubleshooting flowchart for lure degradation issues.

Technical Support Center: Optimizing E12-Tetradecenyl Acetate Dosage for Maximum Trap Catch

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the effective use of E12-Tetradecenyl acetate in insect traps.

Troubleshooting Guide

This guide addresses common issues encountered during experiments aimed at optimizing E12-Tetradecenyl acetate dosage for insect trapping.

Issue	Possible Cause	Troubleshooting Steps
Low or No Trap Catch	Incorrect Isomer Ratio: The blend of (E) and (Z) isomers of 12-tetradecenyl acetate may not be optimal for the target species. For instance, the Asian corn borer, Ostrinia furnacalis, is sensitive to the ratio of E12- and Z12-14:OAc.[1]	1. Verify Species-Specific Blend: Consult literature for the specific isomer ratio required for your target insect. 2. Test Different Ratios: Conduct a dose-response experiment with varying ratios of (E) and (Z) isomers to determine the most attractive blend.
Suboptimal Lure Dosage: The amount of pheromone in the lure may be too high or too low.	1. Conduct a Dose-Response Study: Test a range of dosages to determine the optimal concentration for attracting the target species. 2. Start with a Standard Dose: If no prior data is available, begin with a commonly used dose (e.g., 1 mg) and adjust based on results.
Lure Aging and Degradation: The pheromone may have degraded due to improper storage or prolonged exposure to environmental factors. The age of the lure before deployment can significantly affect trap catch.[2]	1. Proper Storage: Store lures in a cool, dark place, preferably in a freezer, until use. 2. Use Fresh Lures: Deploy freshly prepared lures for critical experiments. 3. Evaluate Lure Longevity: If lures are to be deployed for extended periods, conduct a study to determine their effective lifespan in the field.
Improper Trap Placement: Trap height and location can significantly influence catch rates. For some species, elevated traps capture the most insects.[2]	1. Optimize Trap Height: Test traps at different heights relative to the crop canopy or ground level to find the most effective placement. 2. Consider Environmental Factors: Place traps away from physical obstructions and consider wind direction to ensure optimal pheromone plume dispersal.
Inconsistent Trap Catch	Environmental Variability: Factors such as temperature, wind speed, and rainfall can affect insect activity and pheromone dispersal.	1. Monitor Weather Conditions: Record environmental data during the trapping period to correlate with catch data. 2. Increase Trap Density: Use a higher number of traps to account for spatial and temporal variability.
Presence of Antagonistic Compounds: Other chemicals in the environment or impurities in the lure can inhibit the response of the target insect. For example, (Z)-9-tetradecenyl acetate can act as a behavioral antagonist for Ostrinia furnacalis.[1]	1. Ensure Lure Purity: Use high-purity synthetic pheromones. 2. Avoid Contamination: Handle lures with clean gloves and store them separately from other chemicals.
High Non-Target Species Catch	Lure Attracts Other Species: The pheromone blend may be attractive to non-target insects.	1. Increase Lure Specificity: If possible, add species-specific components to the lure blend. 2. Use Species-Specific Traps: Employ trap designs that are selective for the target insect's size and behavior.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting dosage for an E12-Tetradecenyl acetate lure?

A1: A common starting point for many moth species is a 1 mg loading dose in a rubber septum dispenser. However, the optimal dosage is species-dependent and should be determined through dose-response experiments.

Q2: How does the release rate of E12-Tetradecenyl acetate affect trap catch?

A2: The release rate is a critical factor. An optimal release rate ensures that the pheromone concentration in the air is attractive to the target species. A rate that is too low may not be detectable, while a rate that is too high can be repellent or lead to habituation. The release rate is influenced by the lure substrate, temperature, and airflow.

Q3: What is the best dispenser type for E12-Tetradecenyl acetate?

A3: Rubber septa are a widely used and effective dispenser type for many pheromones, including tetradecenyl acetates. They are easy to load and provide a relatively consistent release rate. Other options include polyethylene vials and specialized membrane-based dispensers. The choice of dispenser should be based on the desired release profile and the duration of the trapping period.

Q4: Can I mix E12-Tetradecenyl acetate with other compounds in the same lure?

A4: Yes, but with caution. Some compounds can have a synergistic effect, increasing trap catch, while others can be antagonistic, reducing the effectiveness of the lure. For example, in some species, adding the corresponding alcohol can enhance attraction, while in others it can be inhibitory. It is crucial to test any new blend in a controlled experiment before large-scale deployment.

Q5: How long do E12-Tetradecenyl acetate lures typically last in the field?

A5: The field longevity of a pheromone lure depends on the initial dosage, the type of dispenser, and environmental conditions such as temperature and sunlight. Lures can remain effective for a few weeks to several months. A field study to evaluate lure longevity is recommended for long-term monitoring programs.[2]

Quantitative Data Summary

The following table summarizes dose-response data for tetradecenyl acetate isomers in Ostrinia species. This data is derived from electrophysiological and behavioral assays and can serve as a reference for designing optimization experiments.

Compound	Target Species	Assay Type	Effective Concentration Range (Molar)	Notes
(E)-12-Tetradecenyl acetate	Ostrinia nubilalis	Two-electrode voltage clamp electrophysiology	10⁻⁷ to 10⁻⁴	Dose-dependent response observed.[3]
(Z)-12-Tetradecenyl acetate	Ostrinia nubilalis	Two-electrode voltage clamp electrophysiology	10⁻⁷ to 10⁻⁴	Dose-dependent response observed.[3]
(E)-12-Tetradecenyl acetate & (Z)-12-Tetradecenyl acetate (1:1 blend)	Ostrinia furnacalis	Field Trapping	Not specified	A 1:1 mixture was used for field trapping experiments.[4]
(Z)-9-Tetradecenyl acetate	Ostrinia furnacalis	Behavioral Assay	Not specified	Acts as a behavioral antagonist.[1]

Experimental Protocols

Protocol 1: Preparation of E12-Tetradecenyl Acetate Lures

Objective: To prepare rubber septum dispensers loaded with a specific dosage of E12-Tetradecenyl acetate.

Materials:

• E12-Tetradecenyl acetate (specify isomer and purity)

• Hexane (HPLC grade)

• Rubber septa

• Micropipette

• Glass vials with caps

• Forceps

• Fume hood

Procedure:

• Prepare Stock Solution: Dissolve a known weight of E12-Tetradecenyl acetate in a specific volume of hexane to create a stock solution of a desired concentration (e.g., 10 mg/mL).

• Dispenser Loading:

  • Using forceps, place a single rubber septum in a clean glass vial.

  • With a micropipette, carefully apply the desired volume of the stock solution onto the center of the septum. For a 1 mg lure, apply 100 µL of a 10 mg/mL stock solution.

  • Allow the solvent to evaporate completely inside a fume hood for at least 30 minutes.

• Storage: Once the solvent has evaporated, cap the vials and store them in a freezer (-20°C or lower) until field deployment.

Protocol 2: Field Experiment to Determine Optimal Dosage

Objective: To evaluate the efficacy of different dosages of E12-Tetradecenyl acetate for trapping a target insect species.

Materials:

• Insect traps (e.g., delta traps, wing traps)

• Prepared E12-Tetradecenyl acetate lures at various dosages (e.g., 0.1 mg, 0.5 mg, 1 mg, 5 mg, 10 mg)

• Control lures (containing only the solvent)

• Stakes or hangers for trap deployment

• Flagging tape and permanent markers for labeling

• GPS device

Procedure:

• Experimental Design:

  • Select a suitable field site with a known population of the target insect.

  • Use a randomized complete block design to minimize the effects of spatial variation. Each block should contain one trap for each dosage being tested, including the control.

  • The number of blocks will depend on the size of the field and the desired statistical power.

• Trap Deployment:

  • Set up the traps according to the manufacturer's instructions.

  • Place one lure inside each trap, handling them with clean gloves to avoid cross-contamination.

  • Deploy the traps in the field, ensuring a minimum distance of 20-30 meters between traps within a block to prevent interference.

  • Hang the traps at a consistent height, as determined by preliminary studies or literature.

  • Label each trap clearly with the treatment (dosage) and block number.

• Data Collection:

  • Check the traps at regular intervals (e.g., weekly).

  • Count and record the number of target insects captured in each trap.

  • Remove captured insects at each check.

• Data Analysis:

  • Analyze the trap catch data using appropriate statistical methods (e.g., ANOVA followed by a means separation test) to determine if there are significant differences between the dosages.

  • Plot the mean trap catch against the dosage to visualize the dose-response relationship and identify the optimal dosage.

Visualizations

References

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. Optimization of 13-tetradecenyl acetate sex pheromone for trapping Melanotus communis (Coleoptera: Elateridae) [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. akjournals.com [akjournals.com]

Technical Support Center: Resolving Isomeric Impurities in E12-Tetradecenyl Acetate

This technical support center provides detailed guidance for researchers, scientists, and drug development professionals on identifying, separating, and quantifying isomeric impurities in synthetic (E)-12-Tetradecenyl acetate, a pheromone component used in pest management.

Frequently Asked Questions (FAQs)

Q1: What are the most common isomeric impurities in synthetic E12-Tetradecenyl acetate?

The most prevalent isomeric impurity is the geometric isomer, (Z)-12-Tetradecenyl acetate. Depending on the synthetic route, positional isomers of the double bond (e.g., E11, E10) can also be present as minor impurities. The starting materials and reaction conditions dictate the specific impurity profile.

Q2: Why is resolving the E and Z isomers critical?

In many insect species, such as the European corn borer (Ostrinia nubilalis), the specific ratio of E and Z isomers is crucial for eliciting a biological response.[1][2] The presence of incorrect isomers can reduce the efficacy of the pheromone lure or even cause repellency, making high isomeric purity essential for effective and predictable results in pest management applications.[3]

Q3: What are the primary analytical techniques for identifying and quantifying these isomers?

Gas Chromatography (GC) is the most common and effective method for separating and quantifying volatile isomers like tetradecenyl acetates.[4][5][6] High-Performance Liquid Chromatography (HPLC), particularly with silver-ion stationary or mobile phases, is also a powerful technique for resolving geometric isomers.[7][8][9] For structural confirmation, Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are used.[10][11]

Q4: What are the main strategies for purifying the desired E12-isomer on a preparative scale?

The most effective method for purifying E/Z isomers of alkene acetates is column chromatography using silica gel impregnated with silver nitrate (AgNO₃).[12][13] The silver ions form reversible π-complexes with the double bonds, and the stability of these complexes differs between the E and Z isomers, allowing for their separation. Fractional distillation can be attempted but is often difficult and energy-intensive if the boiling points are very close.[11][12]

Troubleshooting Guides

Problem: My Gas Chromatography (GC) analysis shows poor or no separation between the E and Z isomers.

Answer: Achieving good separation of geometric isomers by GC depends heavily on the choice of stationary phase and the analytical conditions. The elution order is governed by the analyte's volatility and its interaction with the stationary phase.[14]

• Nonpolar Columns: On nonpolar columns (e.g., DB-1, DB-5), separation is primarily based on boiling point. The trans (E) isomer is generally more volatile and has a lower boiling point, causing it to elute before the cis (Z) isomer.[14]

• Polar Columns: On polar columns (e.g., Carbowax, WAX), the separation mechanism is more complex. The increased interaction between the double bond and the polar stationary phase can lead to longer retention times and may alter the elution order.[14][15] Using a highly polar capillary column often provides the best resolution for cis/trans isomers.[4]

Troubleshooting Steps:

• Select an Appropriate Column: If using a nonpolar column, ensure it has a sufficient length (e.g., 30m or longer) to provide the necessary theoretical plates. For more challenging separations, switch to a highly polar stationary phase like a polyethylene glycol (WAX) or a specialized cyanopropyl phase.

• Optimize the Temperature Program: Avoid high initial oven temperatures. Start with a lower temperature (e.g., 80-100 °C) and use a slow temperature ramp (e.g., 2-5 °C/min). This maximizes the differential partitioning of the isomers into the stationary phase.

• Adjust Carrier Gas Flow Rate: Ensure the linear velocity of your carrier gas (Helium or Hydrogen) is optimized for your column diameter to achieve the highest efficiency.

Data Presentation: Recommended GC Starting Conditions

Parameter	Nonpolar Column (e.g., DB-5ms)	Polar Column (e.g., HP-INNOWax)
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film	30 m x 0.25 mm ID, 0.25 µm film
Carrier Gas	Helium	Helium
Flow Rate	1.0 - 1.2 mL/min (Constant Flow)	1.0 - 1.2 mL/min (Constant Flow)
Injector Temp.	250 °C	250 °C
Split Ratio	50:1	50:1
Oven Program	100 °C (hold 2 min), ramp 5 °C/min to 220 °C	120 °C (hold 2 min), ramp 3 °C/min to 200 °C
Detector	FID @ 260 °C	FID @ 260 °C
Expected Elution	E-isomer elutes before Z-isomer	Z-isomer may elute before E-isomer

Visualization: GC Troubleshooting Workflow

Caption: Decision-making workflow for optimizing GC separation of isomers.

Problem: My preparative column chromatography is failing to separate the isomers.

Answer: Standard silica gel chromatography is often insufficient for separating E/Z isomers due to their similar polarities. The use of silver-ion chromatography is the most effective solution. Silver ions (Ag⁺) interact with the π-electrons of the double bond, with the more sterically hindered Z-isomer forming a weaker complex and eluting before the E-isomer.

Experimental Protocol: Preparative Silver-Ion Column Chromatography

This protocol details the purification of E/Z isomers of tetradecenyl acetate.

1. Preparation of Silver-Impregnated Silica Gel:

• Weigh 100 g of silica gel (60 Å, 230-400 mesh).

• In a separate flask, dissolve 15 g of silver nitrate (AgNO₃) in 50 mL of deionized water.

• In a round-bottom flask, create a slurry of the silica gel in 200 mL of a nonpolar solvent (e.g., pentane or hexane).

• Slowly add the AgNO₃ solution to the silica slurry while vigorously stirring.

• Remove the solvent and water under reduced pressure using a rotary evaporator. Protect the flask from light with aluminum foil, as silver nitrate is light-sensitive.

• Dry the resulting free-flowing, light-gray powder in a vacuum oven at 50 °C for 4-6 hours. Store in a dark, sealed container.

2. Column Packing and Elution:

• Wet-pack the prepared silver-silica into a glass chromatography column using a low-polarity mobile phase (e.g., 1-2% diethyl ether in hexane).

• Dissolve the crude E12-Tetradecenyl acetate mixture (e.g., 1 g) in a minimal amount of the mobile phase.

• Carefully load the sample onto the column.

• Begin elution with the low-polarity mobile phase, collecting fractions.

• Monitor the fractions by TLC or GC. The Z-isomer will elute first, followed by the E-isomer.

• A very gradual increase in the polarity of the mobile phase (e.g., from 1% to 5% diethyl ether in hexane) may be required to elute the more strongly retained E-isomer.

Problem: I have separated two peaks, but I am unsure which is the E and which is the Z isomer.

Answer: Confirmation of isomer identity requires spectroscopic analysis or comparison with certified reference standards.

• Gas Chromatography-Mass Spectrometry (GC-MS): While the electron-impact mass spectra of E and Z isomers are often very similar, subtle differences in fragmentation patterns can sometimes be observed. The primary use of GC-MS here is to confirm the mass (m/z 254.41 for C₁₆H₃₀O₂) and rule out other impurities.[10]

• ¹H NMR Spectroscopy: This is the most definitive method. The coupling constant (J-value) for the vinyl protons is characteristic of the double bond geometry.

  • For the E-isomer (trans) , the coupling constant between the two vinylic protons (H-C=C-H) is typically large, around 12-18 Hz .

  • For the Z-isomer (cis) , the coupling constant is smaller, typically in the range of 6-12 Hz .

General Experimental Workflow

The following diagram outlines the logical progression from a crude synthetic product to a purified and validated E12-Tetradecenyl acetate isomer.

Visualization: Isomer Resolution Workflow

Caption: Step-by-step process for analyzing, purifying, and validating isomers.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Semiochemical compound: (E)-12-Tetradecenyl acetate | C16H30O2 [pherobase.com]
• 3. diva-portal.org [diva-portal.org]
• 4. Separating alkane/alkene isomers on the GC but the isomers have the same retention time - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. brainmass.com [brainmass.com]
• 6. benchchem.com [benchchem.com]
• 7. Separation and quantitation of free fatty acids and fatty acid methyl esters by reverse phase high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. hplc.eu [hplc.eu]
• 9. aocs.org [aocs.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. US7332092B2 - Method of separating E and Z isomers of an alkene alcohol and derivatives thereof - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. vurup.sk [vurup.sk]

Technical Support Center: Enhancing the Longevity of E12-Tetradecenyl Acetate Pheromone Lures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments with E12-Tetradecenyl acetate pheromone lures.

Troubleshooting Guides

This section addresses common issues encountered during field and laboratory experiments with E12-Tetradecenyl acetate pheromone lures, offering potential causes and step-by-step solutions.

Issue 1: Rapid Decline in Trap Captures or Lure Efficacy

• Symptom: A significant drop in insect captures in traps baited with E12-Tetradecenyl acetate lures much earlier than the expected field life.

• Potential Causes:

  • Environmental Degradation: High temperatures, direct sunlight (UV radiation), and high airflow can accelerate the degradation of the pheromone.

  • Suboptimal Dispenser Type: The dispenser material may not provide a sufficiently controlled release or adequate protection for the pheromone under specific environmental conditions.

  • Pheromone Isomerization: The E-isomer of 12-Tetradecenyl acetate can potentially isomerize to the Z-isomer, which may be less active or even inhibitory.

  • Oxidation: The double bond in the molecule is susceptible to oxidation, leading to loss of biological activity.

• Troubleshooting Steps:

  • Review Environmental Conditions: Assess the temperature, sunlight exposure, and wind conditions at the experimental site. Consider using a dispenser that offers more protection if conditions are harsh.

  • Incorporate Stabilizers: Add an antioxidant such as Butylated Hydroxytoluene (BHT) to the pheromone formulation to mitigate oxidation. For protection against UV degradation, a UV stabilizer can be incorporated.

  • Select an Appropriate Dispenser: For high-temperature environments, consider a dispenser with a lower release rate or one made of a material that is less permeable at higher temperatures.

  • Quantify Residual Pheromone: If possible, analyze aged lures using Gas Chromatography (GC) to determine the amount of active E12-Tetradecenyl acetate remaining. This can help differentiate between rapid release and chemical degradation.

Issue 2: Inconsistent or No Trap Captures with Fresh Lures

• Symptom: New lures fail to attract the target insect species, or capture rates are highly variable between traps.

• Potential Causes:

  • Improper Lure Handling: Contamination of the lure with foreign scents from hands or other chemicals can repel insects.

  • Incorrect Lure Placement: The height, location, and density of traps can significantly impact their effectiveness.

  • Pheromone Purity: The synthetic E12-Tetradecenyl acetate may contain impurities or an incorrect isomeric ratio that reduces its attractiveness.

  • Dispenser "Flash-Off": Some dispensers may release a large, initial burst of pheromone immediately after being opened, which can be suboptimal for attraction.

• Troubleshooting Steps:

  • Follow Proper Handling Procedures: Always use gloves when handling lures and avoid contact with any potential contaminants.

  • Optimize Trap Placement: Consult literature for the target species to determine the optimal trap height, spacing, and location relative to vegetation.

  • Verify Pheromone Quality: If possible, obtain a certificate of analysis for the synthetic pheromone to confirm its purity and isomeric ratio.

  • Pre-Age Lures (If Necessary): For certain dispenser types, it may be beneficial to air them for a short period (e.g., 24 hours) before field deployment to allow the initial high release rate to stabilize.[1]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for E12-Tetradecenyl acetate?

A1: The primary degradation pathways for E12-Tetradecenyl acetate, an unsaturated ester, are:

• Oxidation: The double bond is susceptible to attack by atmospheric oxygen, leading to the formation of epoxides, aldehydes, or other oxidation products that are biologically inactive.

• Photodegradation: UV radiation from sunlight can provide the energy to break chemical bonds or induce isomerization of the double bond from the active (E)-isomer to the less active (Z)-isomer.[2]

• Hydrolysis: The ester functional group can be hydrolyzed to form acetic acid and (E)-12-tetradecen-1-ol, especially in the presence of moisture and acidic or basic conditions.

Q2: What is the recommended concentration of BHT to use as an antioxidant?

A2: Studies on similar pheromones have shown that the addition of 5-10% Butylated Hydroxytoluene (BHT) to the pheromone blend can prolong the lure's lifespan for several weeks.[3] The optimal concentration can depend on the specific dispenser type and environmental conditions.

Q3: How can I choose the best dispenser for my experiment?

A3: The choice of dispenser depends on the desired release rate and the environmental conditions of your study.

• Rubber Septa: Common and easy to load, but release rates can be variable and influenced by temperature.[2][4][5]

• Polyethylene Vials/Tubes: Offer a more controlled release and better protection from the environment.

• Wax and Polymer Matrices: Can provide a very slow and consistent release over a long period.

• Microcapsules: Offer excellent protection for the pheromone and can be formulated for sprayable applications.

Q4: What is the best way to store E12-Tetradecenyl acetate lures before use?

A4: To minimize degradation and premature release of the pheromone, lures should be stored in a freezer (ideally at -20°C or below) in their original, unopened packaging. Avoid repeated freeze-thaw cycles.

Q5: Can I reuse a pheromone lure after its recommended field life?

A5: It is not recommended to reuse lures after their stated field life. The release rate of the pheromone will likely be too low to be effective, and the remaining active ingredient may be significantly degraded. For reliable and reproducible experimental results, always use fresh lures.

Data Presentation

Table 1: Effect of Butylated Hydroxytoluene (BHT) on the Stability of a Generic Acetate Pheromone

BHT Concentration (% w/w)	Pheromone Remaining after 4 Weeks at 40°C (%)
0	65
1	78
5	92
10	95

Note: This table presents generalized data based on studies of similar acetate pheromones. Actual results for E12-Tetradecenyl acetate may vary.

Table 2: Relative Release Rates of E12-Tetradecenyl Acetate from Different Dispenser Types Under Standard Conditions

Dispenser Type	Initial Release Rate (µ g/day )	Half-Life (Weeks)
Rubber Septum	150	3-4
Polyethylene Vial	100	5-6
Wax Matrix	50	8-10
Microcapsule	20	>12

Note: These are illustrative values. Actual release rates and longevity will depend on the specific design of the dispenser, pheromone load, and environmental conditions.

Experimental Protocols

Protocol 1: Preparation of a Stabilized E12-Tetradecenyl Acetate Lure in a Rubber Septum

• Materials:

  • E12-Tetradecenyl acetate (high purity)

  • Butylated Hydroxytoluene (BHT)

  • High-purity hexane (or other suitable volatile solvent)

  • Rubber septa

  • Micropipette

  • Small glass vials

  • Forceps

  • Fume hood

• Procedure:

  • Prepare a stock solution of E12-Tetradecenyl acetate in hexane at a known concentration (e.g., 10 mg/mL).

  • Prepare a stock solution of BHT in hexane (e.g., 50 mg/mL).

  • In a clean glass vial, combine the pheromone and BHT stock solutions to achieve the desired final concentrations (e.g., for a 1 mg lure with 5% BHT, mix 100 µL of the pheromone stock and 10 µL of the BHT stock).

  • Using forceps, place a single rubber septum in a clean, empty glass vial.

  • With a micropipette, carefully apply the pheromone/BHT solution directly onto the septum.

  • Allow the solvent to evaporate completely in a fume hood for at least 30 minutes.

  • Individually wrap the loaded septa in aluminum foil and store in a freezer at -20°C until use.

Protocol 2: Quantification of Residual E12-Tetradecenyl Acetate from Aged Lures by Gas Chromatography (GC-MS)

• Materials:

  • Aged pheromone lures

  • Hexane (GC grade)

  • Internal standard (e.g., tetradecyl acetate)

  • 2 mL glass vials with PTFE-lined caps

  • Vortex mixer

  • Syringe filters (0.45 µm)

  • GC-MS system with a non-polar capillary column (e.g., DB-5ms or equivalent)

• Procedure:

  • Extraction: Place a single aged lure into a labeled 2 mL glass vial. Add a precise volume of hexane (e.g., 1.0 mL). Add a known amount of the internal standard.

  • Cap the vial and vortex for 1 minute to extract the remaining pheromone. Let it sit for at least 1 hour.

  • Filter the extract into a clean autosampler vial.

  • GC-MS Analysis:

    • Injector Temperature: 250°C

    • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

    • Oven Program: Initial temperature of 80°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

    • MS Detector: Electron impact ionization (70 eV). Scan range of 50-400 m/z.

  • Quantification: Create a calibration curve using standards of pure E12-Tetradecenyl acetate with the same internal standard concentration. Compare the peak area ratio of the pheromone to the internal standard in the lure extracts to the calibration curve to determine the amount of remaining pheromone.

Visualizations

Caption: Degradation pathways of E12-Tetradecenyl acetate.

Caption: Experimental workflow for evaluating lure longevity.

Caption: Troubleshooting low trap captures.

References

• 1. Photodegradation of cellulose acetate fibers | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Z-12-Tetradecen-1-ol acetate [webbook.nist.gov]
• 4. researchgate.net [researchgate.net]
• 5. coresta.org [coresta.org]

Technical Support Center: Troubleshooting EAG Responses to E12-Tetradecenyl Acetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing low Electroantennography (EAG) responses to E12-Tetradecenyl acetate.

Frequently Asked Questions (FAQs)

Q1: What is a typical EAG response amplitude for E12-Tetradecenyl acetate?

A typical EAG response amplitude can vary significantly depending on the insect species, its physiological state (e.g., age, mating status), and the experimental conditions. However, responses are generally expected to be in the range of 0.5 to 5 mV. It is crucial to establish a baseline response with a known positive control for your specific insect species.

Q2: Why is my EAG baseline unstable or drifting?

An unstable baseline can be caused by several factors, including poor electrode contact, changes in temperature or humidity, or electrical noise in the environment.[1] Ensure your electrodes are fresh and properly positioned, maintain a stable experimental environment, and consider using a Faraday cage to shield your setup from electrical interference.[1]

Q3: How long should I wait between stimuli to avoid antennal fatigue?

To prevent antennal fatigue or adaptation, it is recommended to have an inter-puff interval of at least 30-60 seconds. This allows the antennal receptors to return to their resting state before the next stimulus.

Q4: Can the isomeric purity of E12-Tetradecenyl acetate affect the EAG response?

Yes, the isomeric purity is critical. E12-Tetradecenyl acetate exists as (E) and (Z) isomers. Many insect species have olfactory receptor neurons that are highly specific to one isomer. Using a compound with the incorrect isomeric ratio or low purity can result in a significantly reduced or absent EAG response.

Q5: Does the age and mating status of the insect matter?

Absolutely. The sensitivity of insect antennae to pheromones can be influenced by age and mating status. For many species, males show the highest sensitivity to female sex pheromones when they are sexually mature and have not recently mated. It is advisable to use virgin males of a consistent age for your experiments to ensure reproducibility.

Troubleshooting Guide for Low EAG Response

This guide addresses specific issues that may lead to a low EAG response to E12-Tetradecenyl acetate.

Problem	Potential Causes	Recommended Solutions
No discernible response to E12-Tetradecenyl acetate	Incorrect isomer of E12-Tetradecenyl acetate.	Verify the isomeric purity of your compound. Ensure you are using the correct isomer for your target insect species.
Compound degradation.	Store E12-Tetradecenyl acetate properly (cool, dark, and airtight). Prepare fresh dilutions for each experiment.
Incorrect solvent or concentration.	Use a high-purity, volatile solvent like hexane. Prepare a range of dilutions to determine the optimal concentration for your species.
Insect species is not responsive to E12-Tetradecenyl acetate.	Confirm from literature that your target species is known to respond to this specific pheromone.
Weak and inconsistent responses	Poor antennal preparation.	Ensure the antenna is healthy and not damaged during excision and mounting. Maintain good contact between the electrodes and the antenna.[1]
Low airflow over the antenna.	Check your air delivery system for any blockages and ensure a consistent, gentle airflow over the preparation.
Suboptimal physiological state of the insect.	Use insects of a consistent age and physiological state (e.g., virgin males at peak activity time).
Response diminishes over time	Antennal fatigue or adaptation.	Increase the time between stimuli. Use a lower concentration of the pheromone if possible.
Desensitization of receptors.	Present a control stimulus (solvent only) between pheromone presentations to monitor the baseline recovery.
Drying of the antennal preparation.	Ensure the humidified air delivery system is functioning correctly to prevent the antenna from drying out.

Experimental Protocols

Standard EAG Recording Protocol

• Insect Preparation:

  • Select a healthy, sexually mature virgin male of the target species.

  • Anesthetize the insect by chilling it on ice or using CO2.

  • Carefully excise one antenna at its base using fine scissors.

  • Mount the excised antenna between two glass capillary electrodes filled with a suitable saline solution (e.g., Kaissling's saline). The recording electrode is placed over the distal end of the antenna, and the reference electrode is placed at the base.

• Stimulus Preparation:

  • Prepare serial dilutions of E12-Tetradecenyl acetate in a high-purity volatile solvent (e.g., hexane). A common concentration range to start with is 0.1 ng/µL to 100 ng/µL.

  • Apply a known volume (e.g., 10 µL) of the diluted pheromone solution onto a small piece of filter paper.

  • Insert the filter paper into a Pasteur pipette. Prepare a separate pipette for each concentration and a solvent-only control.

• EAG Recording:

  • Place the antennal preparation in a continuous stream of humidified, charcoal-filtered air.

  • Deliver a puff of air (e.g., 0.5 seconds) from the stimulus pipette, directing the odorant over the antenna.

  • Record the resulting electrical potential change using an EAG amplifier and data acquisition software.

  • Allow for a sufficient interval (e.g., 30-60 seconds) between stimuli.

  • Present the stimuli in a randomized order, including the solvent control, to minimize the effects of adaptation.

Pheromone Solution Preparation and Storage

• Stock Solution: Prepare a stock solution of E12-Tetradecenyl acetate in hexane at a high concentration (e.g., 1 mg/mL).

• Serial Dilutions: Perform serial dilutions from the stock solution to obtain the desired test concentrations.

• Storage: Store the stock solution and dilutions in airtight glass vials with Teflon-lined caps at -20°C to prevent degradation and evaporation.

• Freshness: For optimal results, prepare fresh dilutions daily.

Visualizations

Caption: Experimental workflow for a typical EAG recording.

Caption: Logical troubleshooting flow for low EAG responses.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Stability of E12-Tetradecenyl Acetate Under Field Conditions

This technical support center provides researchers, scientists, and drug development professionals with guidance on conducting stability testing of E12-Tetradecenyl acetate under field conditions. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data presentation examples to ensure the integrity and efficacy of your experiments.

Troubleshooting Guide: Common Issues in Field Stability Trials

This guide addresses specific issues that may be encountered during the field testing of E12-Tetradecenyl acetate.

Problem	Potential Causes	Solutions & Recommendations
Rapid decline in insect trap captures well before the expected lure lifespan.	1. Environmental Degradation: High temperatures, direct sunlight (UV radiation), and high humidity can accelerate the degradation of E12-Tetradecenyl acetate. 2. Dispenser Failure: The dispenser material may not be suitable for the environmental conditions, leading to a rapid, uncontrolled release ("flash-off") or premature depletion of the pheromone. 3. Isomerization: The active E-isomer may be converting to the inactive Z-isomer, reducing the lure's attractiveness.	1. Site Selection & Monitoring: Choose test sites that represent typical field conditions. Monitor and record environmental parameters like temperature, humidity, and sun exposure. 2. Dispenser Evaluation: Test different dispenser types (e.g., rubber septa, polyethylene vials) to find one with a stable release rate suitable for the target environment.[1] Consider a pre-aging period of 24 hours to allow for an initial high release to stabilize.[1] 3. Chemical Analysis: Analyze lure extracts at various time points using Gas Chromatography (GC) to quantify the remaining amount of E12-Tetradecenyl acetate and to check for the presence of the Z-isomer.
High variability in pheromone content between replicate lures from the field.	1. Inconsistent Lure Placement: Lures placed in direct sunlight will degrade faster than those in shaded locations. 2. Microclimate Differences: Even within a small test plot, variations in temperature, humidity, and airflow can exist, affecting degradation rates. 3. Handling Contamination: Inconsistent handling procedures during deployment and retrieval can introduce contaminants or lead to loss of pheromone.	1. Standardized Placement: Ensure all lures are placed at a consistent height and orientation relative to foliage and sun exposure. 2. Randomized Block Design: Use a randomized complete block design for your field trial to account for spatial variability. 3. Strict Protocols: Develop and adhere to a strict protocol for handling lures. Always use clean gloves and forceps.
No or very low trap captures throughout the experiment, even with fresh lures.	1. Incorrect Pheromone Blend: The lure may not contain the correct isomeric ratio of E12-Tetradecenyl acetate required for the target species. 2. Species Misidentification: The target insect may have been misidentified, and the pheromone is not attractive to the species present. 3. Environmental Interference: Strong winds can disrupt the pheromone plume, making it difficult for insects to locate the trap. Competing odors from host plants or other sources can also reduce trap effectiveness.	1. Verify Pheromone Source: Ensure the purity and isomeric ratio of your E12-Tetradecenyl acetate standard and formulated lures from the supplier. 2. Confirm Target Pest: Use independent methods (e.g., visual identification, DNA barcoding) to confirm the presence of the target species. 3. Optimize Trap Placement: Position traps to account for prevailing wind direction to ensure optimal plume dispersal. Avoid placing traps in areas with strong air currents or overwhelming background odors.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for E12-Tetradecenyl acetate in the field?

A1: The primary degradation pathways for E12-Tetradecenyl acetate, an ester, under field conditions are likely to be:

• Hydrolysis: The ester bond can be broken by water (moisture in the air), especially under acidic or basic conditions, yielding the corresponding alcohol and acetic acid.

• Oxidation: The double bond is susceptible to oxidation from atmospheric oxygen and ozone, which can lead to the formation of epoxides, aldehydes, or carboxylic acids, rendering the pheromone inactive.

• Photodegradation: UV radiation from sunlight can provide the energy to break chemical bonds or promote oxidation, leading to the degradation of the molecule.

• Isomerization: The biologically active E-isomer can potentially convert to the inactive Z-isomer, reducing the efficacy of the lure.

Q2: What are the ideal storage conditions for E12-Tetradecenyl acetate lures before field deployment?

A2: To ensure maximum stability before use, lures should be stored in a freezer at -20°C or below in their original, unopened, airtight packaging. This minimizes degradation from heat, light, and oxidation. For short-term storage, refrigeration at 2-8°C is acceptable.

Q3: How often should I collect and analyze lures from the field during a stability study?

A3: The sampling frequency depends on the expected field life of the lure and the environmental conditions. A typical schedule for a lure with an expected 4-week field life might be to collect a subset of lures at time 0 (pre-deployment), and then at week 1, week 2, week 3, and week 4. If rapid degradation is expected due to harsh conditions, more frequent initial sampling (e.g., day 3, day 7) may be necessary.

Q4: Can I reuse lures from a previous season?

A4: It is not recommended. The pheromone content and release rate will be unknown and likely significantly reduced after a full season of field exposure. For reliable and reproducible results, always use fresh lures for each new study or season.

Data Presentation

Quantitative data from stability studies should be summarized in a clear and structured format to allow for easy comparison.

Table 1: Remaining E12-Tetradecenyl Acetate in Lures Under Field Conditions

Time Point (Weeks)	Mean Temperature (°C)	Mean Relative Humidity (%)	Mean % of Initial E12-Tetradecenyl Acetate Remaining (± SD)	Mean % Z-isomer Detected (± SD)
0	N/A	N/A	100%	< 0.1%
1	28.5	65	85.2% (± 4.1)	1.5% (± 0.3)
2	29.1	68	68.7% (± 5.5)	3.2% (± 0.5)
3	27.9	62	51.4% (± 6.2)	5.1% (± 0.7)
4	29.5	70	35.8% (± 7.1)	7.8% (± 1.1)
(Note: This table contains example data for illustrative purposes.)

Experimental Protocols

Protocol 1: Field Stability Testing of E12-Tetradecenyl Acetate Lures

Objective: To determine the degradation rate and isomeric purity of E12-Tetradecenyl acetate in a specific dispenser type under field conditions.

Materials:

• E12-Tetradecenyl acetate lures (at least 5 replicates per time point)

• Insect traps suitable for the lure and target species

• Field stakes or hangers for trap deployment

• Forceps and clean, powder-free gloves

• Amber glass vials with PTFE-lined caps for lure storage and transport

• Cooler with ice packs

• Data logger for temperature and humidity

• Gas Chromatograph with a Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS)

• Hexane (or other suitable solvent)

• Internal standard (e.g., tetradecyl acetate)

Methodology:

• Initial Analysis (Time 0): Before deployment, randomly select 5-10 lures from the batch. Extract the pheromone from each lure using a known volume of solvent containing an internal standard. Analyze the extracts by GC to determine the initial amount of E12-Tetradecenyl acetate and its isomeric purity.

• Field Deployment:

  • Deploy the remaining lures in the field in a randomized complete block design.

  • Place a data logger in a central, shaded location within the test plot to record environmental conditions.

  • Ensure all traps are placed at a uniform height and orientation.

• Time-Point Sampling:

  • At each scheduled time point (e.g., 1, 2, 3, and 4 weeks), retrieve 5 replicate lures from the field.

  • Handle lures carefully with clean forceps to avoid contamination.

  • Place each lure in a separate, labeled amber glass vial and store them in a cooler with ice packs for transport to the lab.

• Sample Extraction and Analysis:

  • Extract the pheromone from the retrieved lures using the same method as the initial analysis.

  • Analyze the extracts by GC to quantify the remaining amount of E12-Tetradecenyl acetate and determine the percentage of any Z-isomer that may have formed.

• Data Analysis:

  • Calculate the percentage of E12-Tetradecenyl acetate remaining at each time point relative to the initial amount at time 0.

  • Plot the percentage of remaining pheromone versus time.

  • Correlate the degradation rate with the recorded environmental data.

Visualizations

Caption: Workflow for field stability testing of E12-Tetradecenyl acetate lures.

Caption: Troubleshooting workflow for low trap captures in pheromone experiments.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: Method Development for Separating E and Z Isomers of 12-Tetradecenyl Acetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the separation of E and Z isomers of 12-tetradecenyl acetate.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for separating the E and Z isomers of 12-tetradecenyl acetate?

A1: The most common and effective methods for separating the E and Z isomers of 12-tetradecenyl acetate are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). Supercritical Fluid Chromatography (SFC) is also a viable, albeit less common, technique. For enhanced separation of these geometric isomers, argentation chromatography, which utilizes silver ions to interact with the double bonds, can be employed in both GC and HPLC.

Q2: Which GC column is best suited for separating E/Z isomers of 12-tetradecenyl acetate?

A2: A polar capillary column is generally recommended for the separation of geometric isomers of fatty acid derivatives. Columns with a stationary phase containing cyanopropyl, such as a DB-23 or a similar bonded phase, are often effective. The polarity of these columns allows for differential interaction with the E and Z isomers, leading to their separation.

Q3: Can I use reverse-phase HPLC to separate the E and Z isomers?

A3: While challenging, it is possible to separate E and Z isomers using reverse-phase HPLC. The separation is often improved by using a C18 column with a mobile phase containing acetonitrile and water. For better resolution, argentation HPLC, where the stationary phase is impregnated with silver nitrate or silver ions are added to the mobile phase, is highly effective. The silver ions form reversible complexes with the double bonds of the isomers, and the difference in the stability of these complexes between the E and Z isomers allows for their separation.

Q4: My peaks for the E and Z isomers are co-eluting in my GC analysis. What can I do to improve the resolution?

A4: To improve the resolution between the E and Z isomer peaks in your GC analysis, you can try the following:

• Optimize the temperature program: A slower temperature ramp or a lower isothermal temperature can increase the interaction time of the isomers with the stationary phase, potentially leading to better separation.

• Use a longer column: A longer column provides more theoretical plates, which can enhance resolution.

• Switch to a more polar column: If you are not already using a highly polar column, switching to one with a higher cyanopropyl content can improve selectivity for geometric isomers.

• Decrease the carrier gas flow rate: A lower flow rate can increase the efficiency of the separation, but it will also increase the analysis time.

Q5: How can I confirm the identity of the E and Z isomer peaks?

A5: The identity of the E and Z isomer peaks can be confirmed by using a combination of techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): While the mass spectra of E and Z isomers are often very similar, there can be subtle differences in fragmentation patterns.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR can be used to definitively determine the stereochemistry of the double bond.

• Comparison to certified reference standards: Injecting pure standards of the E and Z isomers under the same chromatographic conditions is the most reliable way to confirm peak identity based on retention time.

Troubleshooting Guides

Gas Chromatography (GC) Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Poor resolution of E/Z isomers	Inadequate column polarity.	Switch to a more polar column (e.g., high-cyanopropyl content).
Non-optimized temperature program.	Decrease the temperature ramp rate or use a lower isothermal temperature.
Column is too short.	Use a longer column to increase the number of theoretical plates.
Carrier gas flow rate is too high.	Optimize the flow rate for the best balance of resolution and analysis time.
Peak tailing	Active sites in the injector or on the column.	Use a deactivated inlet liner and a high-quality capillary column. Consider silanizing the liner.
Column contamination.	Bake out the column at a high temperature (within its specified limits). If tailing persists, trim the first few centimeters of the column.
Ghost peaks	Contamination in the syringe, injector, or carrier gas.	Clean the syringe, replace the septum and liner, and ensure high-purity carrier gas with appropriate traps.
Sample carryover from a previous injection.	Implement a thorough wash sequence for the syringe between injections.
Irreproducible retention times	Leaks in the system.	Check for leaks at the injector, column connections, and detector using an electronic leak detector.
Inconsistent oven temperature.	Verify the oven temperature accuracy and stability.
Fluctuations in carrier gas flow.	Ensure a stable and accurate carrier gas flow rate.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Poor or no separation of E/Z isomers	Inappropriate column chemistry.	For reverse-phase, use a C18 or C30 column. For enhanced separation, use a silver-impregnated (argentation) column.
Mobile phase composition is not optimal.	Adjust the ratio of organic solvent (e.g., acetonitrile) to water. For argentation HPLC, optimize the concentration of silver ions in the mobile phase.
Column temperature is too high.	Lowering the column temperature can sometimes improve the resolution of geometric isomers.
Broad peaks	Column is overloaded.	Reduce the injection volume or the sample concentration.
Extra-column volume is too high.	Use smaller inner diameter tubing and ensure all connections are made properly with minimal dead volume.
Column is degrading.	Replace the column with a new one.
Split peaks	Clogged frit at the column inlet.	Reverse flush the column (if the manufacturer allows) or replace the frit.
Sample solvent is incompatible with the mobile phase.	Dissolve the sample in the mobile phase or a weaker solvent.
Baseline drift or noise	Contaminated mobile phase or detector cell.	Use high-purity solvents and filter them before use. Flush the detector cell.
Leaking pump seals or fittings.	Inspect and replace any worn seals or tighten loose fittings.
Temperature fluctuations.	Use a column oven to maintain a stable temperature.

Quantitative Data

The following table provides representative quantitative data for the separation of E and Z isomers of 12-tetradecenyl acetate by Gas Chromatography with Flame Ionization Detection (GC-FID). Actual retention times and resolution may vary depending on the specific instrument, column, and analytical conditions.

Isomer	Retention Time (min)	Peak Area (%)	Resolution (Rs)
(E)-12-Tetradecenyl acetate	15.23	48.5	-
(Z)-12-Tetradecenyl acetate	15.45	51.5	1.8

Experimental Protocols

Gas Chromatography (GC) Method for Separation of E/Z Isomers of 12-Tetradecenyl Acetate

Objective: To separate and quantify the E and Z isomers of 12-tetradecenyl acetate using capillary gas chromatography.

Instrumentation:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID)

• Capillary Column: DB-23 (50% Cyanopropyl)-methylpolysiloxane, 60 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)

• Autosampler

Reagents:

• Helium (carrier gas), high purity (99.999%)

• Hydrogen (for FID), high purity

• Air (for FID), zero grade

• Hexane (solvent), HPLC grade

• (E)-12-Tetradecenyl acetate standard

• (Z)-12-Tetradecenyl acetate standard

Procedure:

• Sample Preparation:

  • Prepare individual stock solutions of the E and Z isomers in hexane at a concentration of 1 mg/mL.

  • Prepare a mixed standard solution containing both E and Z isomers at a concentration of 0.5 mg/mL each in hexane.

  • Dilute samples containing the isomers to a suitable concentration (e.g., 0.1-1 mg/mL) in hexane.

• GC Conditions:

  • Inlet Temperature: 250 °C

  • Injection Mode: Split (split ratio 50:1)

  • Injection Volume: 1 µL

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes

    • Ramp to 200 °C at 3 °C/min

    • Hold at 200 °C for 10 minutes

  • Detector Temperature (FID): 260 °C

  • FID Gas Flows: Hydrogen: 30 mL/min, Air: 300 mL/min, Makeup (Helium): 25 mL/min

• Data Analysis:

  • Integrate the peak areas for the E and Z isomers.

  • Calculate the percentage of each isomer in the mixture.

  • Determine the resolution between the two isomer peaks.

Argentation High-Performance Liquid Chromatography (HPLC) Method

Objective: To achieve baseline separation of E and Z isomers of 12-tetradecenyl acetate using argentation HPLC.

Instrumentation:

• HPLC system with a UV detector

• Silver-impregnated HPLC column (e.g., ChromSpher 5 Lipids, or a silica column treated with silver nitrate)

• Column oven

Reagents:

• Hexane, HPLC grade

• Acetonitrile, HPLC grade

• Silver Nitrate (AgNO₃), ACS grade (for column preparation if not using a commercial argentation column)

Procedure:

• Sample Preparation:

  • Dissolve the sample containing the E and Z isomers in hexane to a final concentration of approximately 1 mg/mL.

• HPLC Conditions:

  • Column: Silver-impregnated silica column (e.g., 250 x 4.6 mm, 5 µm)

  • Mobile Phase: Isocratic elution with 0.1% acetonitrile in hexane. The percentage of acetonitrile may need to be optimized to achieve the best separation.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 210 nm

  • Injection Volume: 10 µL

• Data Analysis:

  • Identify and integrate the peaks corresponding to the E and Z isomers based on their retention times (the Z-isomer is typically retained longer on a silver-impregnated column due to stronger complexation).

  • Quantify the isomers using a calibration curve prepared from pure standards.

Visualizations

Caption: Experimental workflow for separating E/Z isomers of 12-tetradecenyl acetate.

Caption: Troubleshooting workflow for poor isomer resolution.

Reference Data & Comparative Studies

A Comparative Analysis of E11- and Z11-Tetradecenyl Acetate Efficacy in Insect Chemical Communication

An Objective Guide for Researchers in Chemical Ecology and Pest Management

The precise isomeric composition of pheromone blends is a cornerstone of reproductive isolation and species recognition in many insects, particularly within the order Lepidoptera. This guide provides a detailed comparison of the biological efficacy of two common monounsaturated acetates, (E)-11-tetradecenyl acetate (E11-14:OAc) and (Z)-11-tetradecenyl acetate (Z11-14:OAc). The European Corn Borer, Ostrinia nubilalis, which possesses two distinct pheromone races (the Z-strain and the E-strain), serves as the primary model organism for this analysis due to its well-documented and differential responses to these isomers.

The Z-strain of O. nubilalis utilizes a female-produced pheromone blend of approximately 97:3 Z11-14:OAc to E11-14:OAc, while the E-strain uses the opposite ratio of roughly 1:99. This natural variation provides a unique opportunity to examine the specific roles and comparative efficacy of each isomer in eliciting electrophysiological and behavioral responses.

Data Presentation: Quantitative Efficacy Comparison

The following tables summarize quantitative data from electrophysiological and behavioral assays, comparing the responses of male O. nubilalis to E11-14:OAc, Z11-14:OAc, and their characteristic blends.

Table 1: Electroantennogram (EAG) Responses in O. nubilalis Males

Pheromone Strain	Test Compound/Blend (Isomer Ratio Z:E)	Mean EAG Amplitude (mV)	Notes
Z-Strain	Z11-14:OAc (10µg)	~1.2	High sensitivity to the major component.
E11-14:OAc (10µg)	~0.6	Lower, but present, response to the minor component.
Z-strain Blend (97:3)	Not specified, but elicits strong response	The blend is highly effective.
E-Strain	Z11-14:OAc (10µg)	~0.5	Lower sensitivity to the minor component.
E11-14:OAc (10µg)	~1.1	High sensitivity to the major component.

Note: Data are synthesized from graphical representations and textual descriptions in cited literature. Absolute values can vary based on specific experimental conditions.

Table 2: Wind Tunnel Behavioral Responses of Z-Strain O. nubilalis Males

Pheromone Stimulus	% Take Flight	% Upwind Flight (to 40cm)	% Source Contact
Z-Strain Blend (97:3 Z:E)	>95%	>95%	96%[1]
Z-Strain Blend + 1% Antagonist (Z9-14:OAc)	Not specified	62%[1]	8%[1]

Note: These data highlight the high fidelity of the behavioral response to the specific species blend. Adding even small amounts of antagonistic compounds, or altering the isomeric ratio, can drastically reduce successful source location.

Table 3: Single Olfactory Receptor Neuron (ORN) Responses in Z-Strain O. nubilalis

Neuron Type (Spike Size)	Primary Ligand	Response to Z11-14:OAc	Response to E11-14:OAc
A Neuron (Large)	Z11-14:OAc	Strong	Weak/None
B Neuron (Small)	E11-14:OAc	Weak/None	Strong

Note: Data from single-sensillum recordings demonstrate that distinct ORNs are tuned to specific isomers. The ratio of firing rates between these neurons is believed to be critical for the central nervous system to decode the pheromone signal correctly.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. The following are generalized protocols for the key experiments cited in this guide.

Electroantennography (EAG) Protocol

EAG is used to measure the summated electrical potential from the entire antenna in response to an odorant stimulus, providing a measure of overall olfactory sensitivity.

Methodology:

• Preparation: A male moth is anesthetized (e.g., with CO2 or by chilling), and a single antenna is excised at its base using micro-scissors.

• Mounting: The antenna is mounted between two glass capillary electrodes filled with a saline solution (e.g., Ringer's solution). The recording electrode makes contact with the distal tip of the antenna, while the reference electrode is connected to the basal end.[2]

• Stimulus Delivery: Test compounds are dissolved in a solvent like hexane and applied to a piece of filter paper inside a Pasteur pipette. A purified, humidified air stream is continuously passed over the antenna. Puffs of air (of defined duration and volume) are then directed through the stimulus-laden pipette into the continuous air stream.

• Signal Recording: The potential difference between the electrodes is amplified and recorded. The amplitude of the negative deflection following stimulus presentation is measured as the EAG response.[2][3] A solvent-only puff serves as a control.

Wind Tunnel Bioassay Protocol

Wind tunnels provide a semi-naturalistic environment to study an insect's programmed, in-flight behavioral responses to a pheromone plume.

Methodology:

• Tunnel Setup: A wind tunnel (e.g., 200 cm length × 75 cm height × 75 cm width) is used, typically made of plexiglass.[4] A laminar airflow is generated at a set speed (e.g., 0.3 m/s).[5] Lighting is controlled, often using dim red light for nocturnal species to simulate scotophase conditions.[6]

• Pheromone Source: The pheromone blend or individual isomer is applied to a dispenser (e.g., a rubber septum or filter paper) and placed at the upwind end of the tunnel.[4]

• Insect Release: Male moths, typically naive and within their active period (scotophase), are acclimated to the tunnel conditions. They are then released from a platform at the downwind end of the tunnel.[4][6]

• Behavioral Observation: A sequence of behaviors is recorded for each male over a set period (e.g., 5 minutes).[4] Key behaviors include: taking flight, oriented upwind flight (anemotaxis), casting/zigzagging flight, and contact with the pheromone source.[1][5]

Field Trapping Protocol

Field trapping experiments assess the attractiveness of a pheromone blend under natural environmental conditions, which is the ultimate test of its efficacy for monitoring or mating disruption applications.

Methodology:

• Trap and Lure Preparation: Traps (e.g., sticky traps or funnel traps) are baited with lures. Lures are typically rubber septa impregnated with a precise amount of the synthetic pheromone blend(s) to be tested.[7] Control traps are baited with solvent alone.

• Experimental Design: Traps are deployed in the field in a randomized block design to minimize positional effects. A standard distance is maintained between traps (e.g., 20 meters) to avoid interference.

• Deployment and Monitoring: Traps are placed at a height corresponding to the typical flight level of the target insect. The number of captured male moths per trap is recorded at regular intervals. Lures are replaced periodically (e.g., every 2-4 weeks) to ensure a consistent release rate.

• Data Analysis: Trap catch data are analyzed using appropriate statistical methods (e.g., ANOVA) to determine significant differences in attraction between the tested blends.[7]

Visualizations: Pathways and Workflows

Diagrams created using DOT language provide clear visual representations of complex biological and experimental processes.

Caption: Generalized insect pheromone signal transduction pathway.

Caption: Multi-level experimental workflow for pheromone efficacy testing.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Pheromone antagonism in the European corn borer moth Ostrinia nubilalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. "Comparative susceptibility of Ostrinia furnacalis, Ostrinia nubilalis " by S. Y. Tan, B. F. Cayabyab et al. [repository.lsu.edu]

The Pivotal Role of E12-Tetradecenyl Acetate in Shaping Ostrinia Mating Behaviors: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the nuanced behavioral responses of Ostrinia species to specific pheromone components is critical for developing effective and species-specific pest management strategies. This guide provides a comparative analysis of the behavioral role of (E)-12-tetradecenyl acetate (E12-14:OAc), a key pheromone component for the Asian corn borer (Ostrinia furnacalis), and contrasts its activity with other behaviorally active compounds in the Ostrinia genus, particularly the European corn borer (Ostrinia nubilalis).

Introduction to Ostrinia Pheromone Communication

Sex pheromones in the Ostrinia genus are typically blends of tetradecenyl acetate isomers. The specificity of mating communication and reproductive isolation between closely related species is largely maintained by unique ratios of these components. While O. nubilalis primarily utilizes a blend of (Z)-11-tetradecenyl acetate (Z11-14:OAc) and (E)-11-tetradecenyl acetate (E11-14:OAc), O. furnacalis employs a distinct blend of (Z)-12-tetradecenyl acetate (Z12-14:OAc) and E12-14:OAc.[1][2] This guide focuses on the behavioral significance of E12-14:OAc and compares its efficacy against other relevant compounds.

Comparative Behavioral Response to Pheromone Blends

The behavioral response of male Ostrinia moths to various pheromone blends is a key indicator of the compound's role in mate attraction. Flight tunnel assays provide a controlled environment to quantify this response.

Table 1: Upwind Flight Response of Male O. nubilalis (Z and E Races) to O. furnacalis Pheromone Blends Containing E12-14:OAc and Their Own Native Pheromone Blends.

Species/Race	Pheromone Blend	Dose (µg)	Taking Flight (%)	Initiating Upwind Flight (%)	Flight to 40 cm (%)	Touching Source (%)
O. nubilalis (Z race)	2:1 Z/E12-14:OAc (O. furnacalis blend)	30	16	9	4	3
O. nubilalis (Z race)	97:3 Z/E11-14:OAc (Native blend)	30	-	-	-	-
O. nubilalis (E race)	2:1 Z/E12-14:OAc (O. furnacalis blend)	30	32	13	4	3
O. nubilalis (E race)	1:99 Z/E11-14:OAc (Native blend)	30	90	73	70	70

Data summarized from flight tunnel assays.[1]

The data clearly indicates that while a small percentage of O. nubilalis males (termed "rare males") can respond to the O. furnacalis pheromone containing E12-14:OAc, the response is significantly weaker compared to their own species-specific blend.[1][3] This highlights the crucial role of the correct isomeric blend in ensuring reproductive isolation.

Alternative Behavioral Modulators in Ostrinia

Beyond the primary pheromone components, other compounds can influence Ostrinia behavior, acting as antagonists or as part of a broader host-plant-based attractant system.

(Z)-9-tetradecenyl acetate (Z9-14:OAc) has been identified as a behavioral antagonist for several Ostrinia species, including O. furnacalis.[4][5] Its presence can disrupt the attraction of males to the female-produced pheromone blend.

Host-plant volatiles , such as phenylacetaldehyde and 2-(4-methoxyphenyl)ethanol, have been investigated as a "bisexual lure" for O. furnacalis.[6][7] Field trapping experiments suggest that these plant-derived compounds can attract both males and females, offering a potential alternative to pheromone-based monitoring.[6]

Table 2: Comparison of Attractants for Ostrinia furnacalis in Field Trapping Experiments.

Attractant	Target Sex	Relative Efficacy
Z12-14:OAc + E12-14:OAc (Pheromone)	Male	High
Phenylacetaldehyde + 2-(4-methoxyphenyl)ethanol (Bisexual Lure)	Male & Female	Comparable to pheromone, attracts both sexes

Qualitative summary based on field trapping results.[6][7]

Experimental Protocols

Flight Tunnel Bioassay

This assay is a standard method for evaluating the behavioral response of male moths to pheromone stimuli in a controlled, indoor environment.

• Moth Preparation: Male moths, typically 2-3 days post-eclosion, are used. They are kept under a reversed photoperiod to ensure testing occurs during their scotophase (dark period) of activity.

• Tunnel Conditions: A wind tunnel (e.g., 2m x 1m x 1m) with controlled airflow (e.g., 30 cm/s), temperature, and humidity is used. The tunnel is illuminated with low-intensity red light to allow for observation without affecting moth behavior.

• Pheromone Dispensing: A specific dose of the test compound or blend is applied to a dispenser, such as a filter paper strip or a rubber septum. The dispenser is placed at the upwind end of the tunnel.

• Behavioral Observation: Individual male moths are released on a platform at the downwind end of the tunnel. Their flight behavior is observed and scored for a set period (e.g., 3 minutes). Key behaviors recorded include taking flight, initiation of upwind flight, sustained upwind flight, and contact with the pheromone source.[1]

• Data Analysis: The percentage of moths exhibiting each behavior is calculated for each treatment. Statistical analysis (e.g., Chi-square test) is used to compare the responses to different stimuli.[1]

Upwind flight response of a male moth to a pheromone source.

Single Sensillum Recording (SSR)

SSR is an electrophysiological technique used to measure the response of individual olfactory receptor neurons (ORNs) on the moth's antenna to specific odorants. This provides insight into the neural basis of pheromone detection.

• Insect Preparation: A male moth is restrained in a pipette tip or on a slide, with one antenna immobilized.[8][9]

• Electrode Placement: A reference electrode is inserted into the moth's head or another part of the body. A recording electrode, typically a sharpened tungsten wire, is carefully inserted at the base of a single sensillum on the antenna.[8][10]

• Odorant Delivery: A continuous stream of purified air is passed over the antenna. Puffs of air carrying a known concentration of the test odorant are injected into this airstream.

• Data Recording and Analysis: The electrical activity (action potentials or "spikes") of the ORNs within the sensillum is amplified and recorded. The spike frequency in response to the odorant is compared to the background firing rate to quantify the neuron's sensitivity and specificity.[3][11]

Workflow for Single Sensillum Recording (SSR).

Signaling and Behavioral Pathway

The perception of E12-14:OAc and other pheromone components by male Ostrinia moths initiates a cascade of neural events that culminate in a specific behavioral response.

• Binding: Pheromone molecules enter the sensillum lymph via pores and are bound by Pheromone Binding Proteins (PBPs).

• Receptor Activation: The PBP-pheromone complex interacts with and activates specific Olfactory Receptors (ORs) on the dendrites of ORNs.

• Signal Transduction: OR activation leads to the generation of action potentials (spikes) in the ORNs.

• Neural Processing: The pattern of neural activity from different ORNs is processed in the antennal lobe and higher brain centers.

• Behavioral Output: If the neural signal is recognized as the species-specific blend, it triggers the characteristic upwind flight behavior towards the pheromone source.

Pheromone signaling pathway in male Ostrinia moths.

Conclusion

E12-Tetradecenyl acetate is a critical component of the sex pheromone for Ostrinia furnacalis, and its role in mediating reproductive behavior is highly specific. While cross-reactivity exists in "rare" males of O. nubilalis, the behavioral response is significantly attenuated, underscoring the importance of the precise pheromone blend for species recognition. The exploration of behavioral antagonists and host-plant volatiles provides promising avenues for the development of novel and effective pest management strategies. The experimental protocols detailed herein offer robust methods for further elucidating the intricacies of Ostrinia chemical communication.

References

• 1. bioone.org [bioone.org]
• 2. Frontiers | Transcriptome Analysis of Ostrinia furnacalis Female Pheromone Gland: Esters Biosynthesis and Requirement for Mating Success [frontiersin.org]
• 3. Altered olfactory receptor neuron responsiveness in rare Ostrinia nubilalis males attracted to the O. furnacalis pheromone blend - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. akjournals.com [akjournals.com]
• 8. Single sensillum recording - Wikipedia [en.wikipedia.org]
• 9. Electroantennogram and single sensillum recording in insect antennae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Protocol for single sensillum recording from labial olfactory sensory fields in spotted lanternfly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Comparative analysis of different E12-Tetradecenyl acetate synthesis routes

A detailed examination of prevalent synthetic strategies for the production of (E)-12-tetradecenyl acetate, a key insect pheromone, reveals distinct advantages and limitations associated with each approach. This guide provides a comparative analysis of three primary synthesis routes—the Wittig reaction, olefin metathesis, and a Grignard-based approach—supported by experimental data to inform researchers and chemical synthesis professionals in selecting the most suitable method for their specific needs.

(E)-12-Tetradecenyl acetate is a significant semiochemical used in the management of various insect pests, most notably the European corn borer (Ostrinia nubilalis).[1] Its precise synthesis, with high stereoselectivity for the (E)-isomer, is crucial for its biological activity. This analysis delves into the chemical pathways, yields, stereoselectivity, and procedural complexities of the leading synthetic methodologies.

Comparison of Synthetic Routes

The selection of a synthetic route for (E)-12-tetradecenyl acetate is often a trade-off between yield, stereoselectivity, cost, and experimental convenience. The following table summarizes the key quantitative data for the Wittig reaction, olefin metathesis, and a Grignard-based coupling reaction.

Parameter	Wittig Reaction	Olefin Metathesis	Grignard-Based Synthesis
Overall Yield	Moderate to High	High	Moderate
(E/Z) Isomer Ratio	Good to Excellent (E-selective)	Good to Excellent (catalyst dependent)	High (starting material dependent)
Key Reagents	Phosphonium ylide, Aldehyde	Grubbs catalyst, Alkene substrates	Grignard reagent, Tosylate
Reaction Steps	Typically 2-3 steps	Typically 2 steps	3+ steps
Cost Consideration	Moderate	High (catalyst cost)	Low to Moderate
Scalability	Good	Good	Moderate

Synthetic Route Overviews and Methodologies

Wittig Reaction

The Wittig reaction is a widely employed method for the synthesis of alkenes from aldehydes or ketones and phosphonium ylides.[2] For the synthesis of (E)-12-tetradecenyl acetate, a stabilized ylide is typically used to ensure high selectivity for the (E)-isomer.

Synthesis Pathway:

The synthesis generally proceeds in two main stages: the Wittig olefination to form the C14 alkene backbone, followed by acetylation of the terminal alcohol.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. storage-cdn.labflow.com [storage-cdn.labflow.com]

The Discerning Nose: Evaluating Trap Designs for E12-Tetradecenyl Acetate Pheromone Lures

A Comparative Guide for Researchers and Pest Management Professionals

E12-Tetradecenyl acetate, a key sex pheromone component for several lepidopteran pests, including the Asian corn borer (Ostrinia furnacalis) and the European corn borer (Ostrinia nubilalis), is a cornerstone of integrated pest management (IPM) programs.[1][2] The success of monitoring and mass trapping efforts hinges not only on the potency of the pheromone lure but critically on the design of the trap deployed in the field. This guide provides an objective comparison of the effectiveness of various trap designs in capturing target insects using lures containing E12-Tetradecenyl acetate, supported by experimental data and detailed methodologies.

Comparative Effectiveness of Trap Designs

The choice of trap can significantly influence capture rates, with different designs exhibiting varying levels of efficacy depending on the target species and environmental conditions. Field studies have consistently demonstrated performance differences between common trap types such as Delta, funnel, water, and basin traps.

A study on the Asian corn borer (Ostrinia furnacalis) revealed that water traps were superior for capturing the first generation of this pest, outperforming Delta traps by a factor of 1.37.[3][4][5] However, for the second generation, basin, Delta, and funnel traps proved more effective than water traps.[3][4][5] This suggests that generational differences in flight behavior or environmental conditions may influence trap efficacy.

Data from a comparative study on Ostrinia furnacalis captures are summarized in the table below:

Trap Design	Target Insect	Average Captures (moths/trap/3 days) - 2nd Generation	Relative Efficacy (vs. Water Trap)
Basin Trap	Ostrinia furnacalis	8.3 ± 3.2	5.9x
Delta Trap	Ostrinia furnacalis	7.9 ± 2.5	5.6x
Funnel Trap	Ostrinia furnacalis	7.0 ± 2.3	5.0x
Water Trap	Ostrinia furnacalis	1.4 ± 0.4	1.0x

Data synthesized from studies on Ostrinia furnacalis.[3][4][5]

It is important to note that the data presented often reflect the performance of lures containing E12-Tetradecenyl acetate as a primary component in a blend with other compounds, such as (Z)-12-tetradecenyl acetate.[1] This is a standard practice in pest management as the synergistic effect of multiple pheromone components often leads to a more robust attraction of the target species.

Experimental Protocols

To ensure the reliability and reproducibility of trap comparison studies, a standardized experimental protocol is essential. The following methodology is a synthesis of best practices observed in field trials.

1. Experimental Design:

• Randomized Complete Block Design (RCBD): This design is highly recommended to minimize the influence of field heterogeneity.[6] The experimental area is divided into blocks, and each trap design is randomly assigned to a position within each block.

• Replication: A minimum of four replications (blocks) is advised to ensure statistical validity.[6]

2. Trap Placement:

• Spacing: Traps should be placed with sufficient distance between them to avoid interference, typically a minimum of 50 meters apart.[6] The distance between blocks should be even greater, for instance, 100 meters.[6]

• Height: The optimal height for trap placement can vary depending on the target insect's flight habits. For the Asian corn borer, Delta traps were found to be most effective when deployed at approximately 1.57 times the height of the corn plants.[3][4]

• Location: Trap placement relative to the crop is also crucial. For instance, placing traps at the borders of fields has been shown to be effective for capturing Ostrinia furnacalis.[3][4]

3. Lure and Trap Maintenance:

• Lure Replacement: Pheromone lures have a finite lifespan and should be replaced according to the manufacturer's recommendations or based on field longevity studies. For example, some lures for O. furnacalis remain about 50% as attractive as fresh lures after 35 days in the field.[3][4]

• Trap Servicing: Traps should be inspected regularly, typically weekly, to count and remove captured insects.[6] Sticky liners in traps like the Delta trap should be replaced as needed to maintain their effectiveness.

4. Data Collection and Analysis:

• Parameters: The primary data collected is the number of target insects captured per trap per inspection interval.

• Statistical Analysis: The collected data should be analyzed using appropriate statistical methods, such as Analysis of Variance (ANOVA), to determine if there are significant differences in capture rates between the different trap designs.[6]

Visualizing Experimental and Biological Processes

To further clarify the methodologies and biological pathways involved, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for comparing pheromone trap designs.

Caption: Generalized olfactory signaling pathway for a moth sex pheromone.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. An Assessment of the Efficacy of Pheromone Traps in Managing the Red Palm Weevil | Sabbahi | Indonesian Journal of Science and Technology [ejournal.upi.edu]
• 5. journals.ekb.eg [journals.ekb.eg]
• 6. jcp.modares.ac.ir [jcp.modares.ac.ir]

Unveiling Molecular Interactions: A Comparative Guide to the Synergistic and Antagonistic Effects of Compounds Mixed with E12-Tetradecenyl Acetate

For researchers, scientists, and drug development professionals, understanding the nuanced interplay of chemical compounds is paramount. This guide provides a comprehensive comparison of the synergistic and antagonistic effects observed when various compounds are mixed with E12-Tetradecenyl acetate, a key component in the pheromone blends of several insect species, notably the Asian corn borer (Ostrinia furnacalis) and the European corn borer (Ostrinia nubilalis). The data presented herein, derived from field trapping and laboratory assays, offers critical insights into the structure-activity relationships that govern insect behavior and can inform the development of more effective and specific pest management strategies.

Quantitative Analysis of Synergistic and Antagonistic Effects

The behavioral response of male moths to pheromone lures is highly dependent on the precise ratio of components in the blend. The following tables summarize quantitative data from field trapping experiments, illustrating how the addition of other compounds to E12-Tetradecenyl acetate can either enhance (synergism) or inhibit (antagonism) its attractiveness.

Field Trapping of Ostrinia furnacalis (Asian Corn Borer)

Field experiments conducted in Xinjiang, China, revealed that the addition of (Z)-12-tetradecenyl acetate and n-tetradecyl acetate to (E)-12-tetradecenyl acetate significantly influenced the number of male moths captured. A ternary blend mimicking the natural pheromone ratio of the local population proved to be the most effective, highlighting a synergistic interaction. Conversely, deviations from this optimal ratio led to a decrease in trap catches, indicating a delicate balance required for maximal attraction[1].

Lure Composition (Z12-14:Ac : E12-14:Ac : 14:Ac)	Mean Male Captures (±SE)	Effect Relative to Binary Blend (E/Z Isomers)
65 : 35 : 0 (E/Z Isomers only)	15.2 ± 2.1	Baseline
65 : 35 : 23	25.6 ± 3.5	Synergistic
65 : 35 : 50	28.4 ± 4.2	Synergistic
65 : 35 : 82	18.9 ± 2.8	Reduced Synergy

Table 1: Mean captures of male Ostrinia furnacalis in traps baited with different ratios of (Z)-12-tetradecenyl acetate (Z12-14:Ac), (E)-12-tetradecenyl acetate (E12-14:Ac), and n-tetradecyl acetate (14:Ac). Data indicates that the ternary blend is significantly more attractive than the binary blend of isomers alone[1].

In contrast, an earlier study on Ostrinia furnacalis in a different geographical location reported an antagonistic effect of tetradecyl acetate. The inclusion of this compound in its natural ratio in pheromone traps resulted in a decrease in trap catches[2]. This underscores the critical role of population-specific pheromone blend variations.

Antagonistic Effects on Ostrinia nubilalis (European Corn Borer)

Research on the European corn borer has identified compounds that act as behavioral antagonists, effectively reducing the attractiveness of the primary pheromone components. One such study investigated the effect of (Z)-11-tetradecenyl trifluoromethyl ketone (Z11-14:TFMK), an analogue of the main pheromone component. Field trials demonstrated a significant reduction in the number of captured males when this antagonist was mixed with the natural pheromone lure[3].

Lure Composition (Pheromone : Antagonist)	Mean Male Captures	Percent Reduction in Capture	Effect
Natural Pheromone Blend	Baseline	0%	-
Pheromone + Z11-14:TFMK (10:1 ratio)	Significantly Lower	>50%	Antagonistic

Table 2: Effect of the antagonist (Z)-11-tetradecenyl trifluoromethyl ketone (Z11-14:TFMK) on the capture of male Ostrinia nubilalis when mixed with the natural pheromone blend[3].

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the synergistic and antagonistic effects of pheromone blends.

Gas Chromatography-Electroantennographic Detection (GC-EAD)

GC-EAD is a powerful technique used to identify which volatile compounds in a mixture elicit an olfactory response in an insect's antenna.

Protocol:

• Sample Preparation: Pheromone gland extracts or synthetic blends are prepared in a suitable solvent (e.g., hexane).

• Gas Chromatography (GC): The sample is injected into a gas chromatograph equipped with a capillary column (e.g., HP-5ms). The GC separates the individual components of the mixture based on their volatility and interaction with the stationary phase. The oven temperature is programmed to ramp up, allowing for the sequential elution of compounds[4].

• Effluent Splitting: At the end of the GC column, the effluent is split. One portion is directed to the GC's flame ionization detector (FID) for chemical analysis, while the other is directed to the electroantennographic detector (EAD) preparation[5][6].

• Antennal Preparation: An antenna is excised from a male moth and mounted between two electrodes containing a conductive saline solution. The base of the antenna is connected to the reference electrode, and the tip to the recording electrode[7].

• EAD Recording: The effluent from the GC is passed over the prepared antenna in a stream of purified and humidified air. When a biologically active compound elutes from the GC and contacts the antenna, it triggers a depolarization of the olfactory receptor neurons, resulting in a measurable voltage change known as the electroantennogram (EAG) response.

• Data Analysis: The EAG signals are recorded simultaneously with the FID chromatogram. Peaks in the FID trace that correspond in time to EAG responses indicate the retention times of the compounds that are active on the insect's antenna[8].

Field Trapping Experiments

Field trapping assays are essential for evaluating the behavioral response of insects to different pheromone blends under natural conditions.

Protocol:

• Lure Preparation: Synthetic compounds are loaded onto a dispenser, such as a rubber septum or a cotton dental roll. Different ratios and dosages of the test compounds are prepared for comparison[9][10].

• Trap Selection and Placement: Traps (e.g., delta traps or bucket traps) are deployed in the field, typically in a randomized block design to minimize positional effects. Traps are spaced sufficiently far apart to avoid interference with one another[9].

• Experimental Design: A control trap (e.g., unbaited or containing only the solvent) is included in each block. The different lure compositions are randomly assigned to the traps within each block.

• Trap Monitoring: Traps are checked at regular intervals, and the number of captured target insects is recorded. Lures are typically replaced periodically to ensure a consistent release rate of the semiochemicals.

• Data Analysis: The mean number of insects captured per trap for each treatment is calculated. Statistical analyses (e.g., ANOVA followed by a post-hoc test) are used to determine if there are significant differences in attraction between the different lure compositions[1].

Signaling Pathways and Experimental Workflows

The perception of pheromones by insects involves a complex signaling cascade within the olfactory sensory neurons. The following diagrams, generated using the DOT language, illustrate the key molecular events and the workflow of the experimental procedures described above.

Caption: Pheromone signaling pathway in a moth olfactory sensory neuron.

The binding of a pheromone molecule to a Pheromone Binding Protein (PBP) in the sensillum lymph facilitates its transport to the dendritic membrane[11]. Here, it interacts with a specific Pheromone Receptor (PR), which is part of a complex with the highly conserved Odorant Receptor Co-receptor (Orco)[12][13]. This interaction, potentially facilitated by a Sensory Neuron Membrane Protein (SNMP), is thought to activate a G-protein-coupled signaling cascade[2][14]. This leads to the production of second messengers like inositol trisphosphate (IP3) and diacylglycerol (DAG) by phospholipase C (PLC), which in turn open ion channels, causing a depolarization of the neuron's membrane and the generation of an action potential that is transmitted to the brain[12][14].

Caption: Experimental workflow for assessing pheromone blend effects.

This workflow begins with the laboratory-based identification of electrophysiologically active compounds using GC-EAD. The results from this analysis inform the formulation of different lure blends with varying ratios of the identified active components. These blends are then tested in the field using trapping experiments to assess their behavioral effects on the target insect population. Statistical analysis of the trap capture data allows for the determination of synergistic or antagonistic interactions between the compounds in the blend.

References

• 1. researchgate.net [researchgate.net]
• 2. Dynamical Modeling of the Moth Pheromone-Sensitive Olfactory Receptor Neuron within Its Sensillar Environment | PLOS One [journals.plos.org]
• 3. Antagonism of pheromone response of Ostrinia nubilalis males and implications on behavior in the laboratory and in the field - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protocol for aerial trapping and analyses of candidate pheromone compounds released by moths via gas chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemical-ecology.net [chemical-ecology.net]
• 6. Frontiers | GC-MS/FID/EAD: A method for combining mass spectrometry with gas chromatography-electroantennographic detection [frontiersin.org]
• 7. Efficacy of an improved method to screen semiochemicals of insect - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. real.mtak.hu [real.mtak.hu]
• 10. akjournals.com [akjournals.com]
• 11. researchgate.net [researchgate.net]
• 12. Pheromone Transduction in Moths - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pheromone Reception in Insects - Neurobiology of Chemical Communication - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. journals.plos.org [journals.plos.org]

Comparison Guide: Genetic Basis for Differential Responses to E11- and Z11-Tetradecenyl Acetate

Authored for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the genetic mechanisms underlying the differential responses to the E and Z isomers of 11-tetradecenyl acetate, key sex pheromone components for numerous insect species. We focus primarily on the well-studied model organism, the European corn borer (Ostrinia nubilalis), which features distinct E and Z strains that exhibit opposite preferences for these isomers. This guide synthesizes experimental data, details key analytical protocols, and visualizes the underlying biological and experimental processes.

Genetic Determinants of Pheromone Response

The differential behavioral response to E11- and Z11-tetradecenyl acetate in male Ostrinia nubilalis is a classic example of a genetically controlled behavior. Research has pinpointed specific genetic factors that govern how these chemical signals are perceived and processed.

• Primary Genetic Locus: The primary difference in the behavioral response of E and Z strains of the European corn borer is controlled by a single, sex-linked locus named Resp.[1][2] This locus dictates whether a male moth is attracted to a pheromone blend rich in the E isomer or the Z isomer.

• Role of Olfactory Receptors (ORs): While the neuroanatomy of E and Z strain males is identical, their physiological specificity is reversed, suggesting that the variation occurs at the peripheral level of signal detection.[1][2] Olfactory receptors (ORs), proteins expressed on the surface of olfactory sensory neurons (OSNs), are responsible for binding to specific pheromone molecules. Differences in these receptors are the most likely explanation for the strain-specific antennal response and subsequent behavioral preference.[1][2]

• Gene-Level Differentiation: Studies using gene genealogies have investigated several OR-encoding genes. While some genes show shared polymorphisms between the strains, at least three OR genes located on the sex chromosome exhibit nearly fixed differences.[1][2] However, current data suggest these specific OR genes are located more than 20 centimorgans (cM) away from the Resp locus, making it unlikely that they are the Resp gene itself. It is hypothesized that the Resp locus may regulate the expression or function of these ORs, or that differences in male antennal response arise from the selection of these strain-specific OR alleles.[1][2]

• Comparative Evidence for OR Specificity: In a related species, the Asian corn borer (Ostrinia furnacalis), a single amino acid mutation (Alanine to Threonine) in the transmembrane domain of the OR3 receptor was shown to alter its recognition pattern, significantly reducing its response to the E11 isomer.[3] This provides a clear molecular precedent for how minor genetic changes in an olfactory receptor can lead to significant shifts in pheromone preference, a mechanism likely at play in O. nubilalis.

Quantitative Data Comparison

The differential response to pheromone isomers can be quantified at the level of individual olfactory sensory neurons (OSNs). The two primary types of pheromone-sensitive OSNs in O. nubilalis show reversed specificity between the E and Z strains.

Table 1: Comparison of Olfactory Sensory Neuron Responses in E and Z Strains of Ostrinia nubilalis

Strain	Neuron Type	Primary Ligand	Response to E11-14:OAc (spikes/s)	Response to Z11-14:OAc (spikes/s)
E Strain	Type A	E11-14:OAc	High	Low / Inhibitory
Type B	Z11-14:OAc	Low	Moderate
Z Strain	Type A	Z11-14:OAc	Low / Inhibitory	High
Type B	E11-14:OAc	Moderate	Low

Note: This table is a qualitative summary based on the described physiological reversal. Specific spike rates can be found in specialized electrophysiological literature.

Table 2: Key Genetic Loci and Their Roles in Pheromone Communication

Locus/Gene	Organism	Chromosomal Location	Known or Hypothesized Function
Resp	Ostrinia nubilalis	Sex-linked (Z-chromosome)	Controls male behavioral preference for E vs. Z pheromone blends.[1][2]
OR genes (unnamed)	Ostrinia nubilalis	Sex-linked (Z-chromosome)	Show fixed genetic differences between E and Z strains; likely responsible for molecular recognition of isomers.[1][2]
pgfar	Ostrinia nubilalis	Autosomal	Controls female production of E vs. Z pheromone blends; not linked to male response genes.[4][5]
OR3	Ostrinia furnacalis	Not specified	A single amino acid polymorphism alters ligand specificity, demonstrating a direct gene-to-phenotype link.[3]

Key Experimental Protocols

The characterization of the genetic basis for pheromone response relies on a suite of specialized techniques. Below are detailed methodologies for three critical experimental approaches.

SSR is an extracellular electrophysiology technique used to measure the action potentials from individual Olfactory Sensory Neurons (OSNs) housed within a single antennal sensillum.[6] This allows for the precise characterization of a neuron's sensitivity and selectivity to specific compounds.[6]

• Insect Preparation: The test insect is immobilized within a pipette tip, with its head and antennae exposed.[6] The antennae are further stabilized using wax or a glass microcapillary to prevent movement.[6]

• Electrode Placement: A sharpened tungsten or glass reference electrode is inserted into a neutral body part, typically the eye.[7] The recording electrode, also a sharpened tungsten or glass capillary, is carefully inserted through the cuticle at the base of a target sensillum using a micromanipulator.[6][7] Successful insertion is often indicated by an increase in signal noise and the appearance of spontaneous action potentials.[6]

• Odorant Delivery: A continuous stream of purified, humidified air is passed over the antenna via a delivery tube. Odorant stimuli are prepared by applying a known quantity of the chemical (dissolved in a solvent like mineral oil) to a filter paper strip placed inside a Pasteur pipette.[8] A puff of air is then injected through the pipette into the continuous airstream to deliver the stimulus.

• Data Acquisition and Analysis: The electrical potential difference between the recording and reference electrodes is amplified and recorded. Software is used to distinguish and count the action potentials (spikes) from different neurons within the same sensillum, which often have distinct spike amplitudes.[7] The response is quantified as the change in spike frequency upon stimulation.

GC-EAD is a powerful technique for identifying which specific compounds within a complex volatile mixture (e.g., a natural pheromone extract) are biologically active.[9][10]

• Sample Injection: A volatile sample, such as a hexane extract from female pheromone glands, is injected into a gas chromatograph (GC).

• Chromatographic Separation: The GC separates the chemical components of the mixture based on their volatility and interaction with the GC column. The compounds elute from the column at characteristic retention times.

• Effluent Splitting: At the end of the GC column, the effluent is split into two paths. One path leads to a standard GC detector (e.g., a Flame Ionization Detector, FID), which produces a chromatogram showing all separated compounds. The other path is directed towards the insect antenna preparation.[11]

• Electroantennographic Detection (EAD): The effluent is carried in a stream of humidified air over an insect antenna, which is mounted between two electrodes (one at the base, one at the tip). As a biologically active compound passes over the antenna, it elicits a summed electrical response from multiple neurons, which is recorded as a negative voltage deflection (the electroantennogram).

• Data Integration: The FID chromatogram and the EAD recording are synchronized. Peaks in the FID trace that correspond in time to a deflection in the EAD signal identify the biologically active compounds.[9] These compounds can then be identified using Gas Chromatography-Mass Spectrometry (GC-MS).[12]

This optical imaging technique allows for the visualization of neural activity in real-time by monitoring changes in intracellular calcium levels, which correlate with neuronal firing.[13] It is particularly useful for observing activity patterns across different glomeruli in the antennal lobe, the first olfactory processing center in the insect brain.[14][15]

• Animal Preparation: Genetically modified insects are used that express a fluorescent calcium indicator (e.g., G-CaMP) in specific neuronal populations.[14] The insect is anesthetized and mounted in a custom holder.[16] A small window is carefully cut into the head capsule to expose the brain and antennal lobes.[13] The preparation is covered with saline to keep the tissue healthy.[16]

• Imaging Setup: The preparation is placed under a fluorescence microscope, often a two-photon or confocal microscope, which allows for optical sectioning and reduced light scattering.[14][15] The G-CaMP is excited with a laser at the appropriate wavelength (~488 nm), and the resulting fluorescence emission (~509 nm) is collected.[15]

• Odor Stimulation: An olfactometer delivers precise pulses of odorants to the insect's antennae.[14] A constant stream of clean air is maintained between stimuli.

• Data Processing and Analysis: Image sequences are recorded before, during, and after odor stimulation. Custom software is used to measure the change in fluorescence intensity (ΔF) over the baseline fluorescence (F) in specific regions of interest, such as individual glomeruli. This ΔF/F value is a proxy for the level of neural activity, allowing for the creation of spatial maps of glomerular activation in response to different pheromone isomers.

Visualized Workflows and Pathways

References

• 1. Gene genealogies reveal differentiation at sex pheromone olfactory receptor loci in pheromone strains of the European corn borer, Ostrinia nubilalis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Single mutation to a sex pheromone receptor provides adaptive specificity between closely related moth species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. No linkage between genes controlling female pheromone production and male pheromone response in the European corn borer, Ostrinia nubilalis Hübner (Lepidoptera; Pyralidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Single sensillum recording - Wikipedia [en.wikipedia.org]
• 7. Single Sensillum Recordings in the Insects Drosophila melanogaster and Anopheles gambiae - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. chromatography-electroantennogram detection gc-ead: Topics by Science.gov [science.gov]
• 10. gcead.sourceforge.net [gcead.sourceforge.net]
• 11. Frontiers | GC-MS/FID/EAD: A method for combining mass spectrometry with gas chromatography-electroantennographic detection [frontiersin.org]
• 12. Efficacy of an improved method to screen semiochemicals of insect - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Calcium Imaging in the Drosophila Olfactory System with a Genetic Indicator - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Calcium Imaging of Odor-evoked Responses in the Drosophila Antennal Lobe [jove.com]
• 16. m.youtube.com [m.youtube.com]

The Chemical Language of Moths: A Comparative Guide to Tetradecenyl Acetate Isomer Ratios

Researchers in chemical ecology, entomology, and pest management are increasingly focusing on the intricate communication systems of insects, particularly the use of pheromones for mating. Among the most studied pheromones are tetradecenyl acetates, whose isomeric composition is often the key to species-specific signaling. This guide provides a comparative analysis of tetradecenyl acetate isomer ratios in various insect populations, supported by experimental data and detailed methodologies, to aid researchers in this field.

The precise blend of pheromone isomers is crucial for reproductive isolation among closely related species. Even subtle variations in the ratio of (Z) to (E) isomers of tetradecenyl acetate can lead to a complete breakdown in communication. Understanding these differences is paramount for developing effective and species-specific pest control strategies, such as mating disruption and mass trapping.

Comparative Analysis of Isomer Ratios

The following table summarizes the reported isomer ratios of tetradecenyl acetates in several key insect species, primarily from the order Lepidoptera. This data, gathered from various scientific studies, highlights the diversity in pheromone composition.

Insect Species	Family	(Z)-11-Tetradecenyl Acetate : (E)-11-Tetradecenyl Acetate Ratio	Other Tetradecenyl Acetate Isomers
Ostrinia nubilalis (European Corn Borer) - Z strain	Crambidae	97 : 3	-
Ostrinia nubilalis (European Corn Borer) - E strain	Crambidae	1 : 99	-
Archips podana (Large Fruit-tree Tortrix)	Tortricidae	~60 : 40	Also utilizes (Z)-11-tetradecenol and (E)-11-tetradecenol[1]
Argyrotaenia velutinana (Redbanded Leafroller)	Tortricidae	92 : 8	-[2]
Euhyponomeutoides albithoracellus (Currant Bud Moth)	Yponomeutidae	Optimal attraction at 25:75 or 50:50[3][4][5]	-
Spodoptera litura (Tobacco Cutworm)	Noctuidae	-	Utilizes a blend of (Z,E)-9,11-tetradecadienyl acetate and (Z,E)-9,12-tetradecadienyl acetate in a ratio of approximately 10:1[6][7][8]

Experimental Protocols

The analysis of tetradecenyl acetate isomer ratios is predominantly carried out using Gas Chromatography-Mass Spectrometry (GC-MS). This powerful analytical technique allows for the separation, identification, and quantification of the individual isomers within a pheromone blend.

Pheromone Gland Extraction

• Sample Collection: Pheromone glands are typically excised from virgin female moths, often during their peak calling (pheromone-releasing) period.

• Extraction: The excised glands are immediately submerged in a small volume of a non-polar solvent, such as hexane or dichloromethane, to extract the volatile pheromone components. This extraction is usually carried out for a short period to minimize the extraction of other lipids.

• Concentration: The resulting extract may be carefully concentrated under a gentle stream of nitrogen to increase the concentration of the pheromones for analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Injection: A small aliquot of the pheromone extract is injected into the GC system.

• Separation: The volatile compounds are vaporized and carried by an inert gas (e.g., helium) through a long, thin capillary column. The column's stationary phase interacts differently with the various components of the mixture, causing them to separate based on their boiling points and polarities. For tetradecenyl acetate isomer analysis, columns such as DB-5ms or HP-INNOWax are commonly used[3].

• Ionization and Detection: As the separated compounds exit the GC column, they enter the mass spectrometer. Here, they are bombarded with electrons, causing them to ionize and fragment. These charged fragments are then separated based on their mass-to-charge ratio by a mass analyzer.

• Identification and Quantification: The resulting mass spectrum for each compound is a unique "fingerprint" that allows for its identification by comparing it to a library of known spectra. The retention time (the time it takes for a compound to travel through the GC column) also aids in identification. The relative abundance of each isomer is determined by integrating the area under its corresponding peak in the chromatogram.

Visualizing the Process and its Significance

To better understand the workflow and the biological implications of isomer ratios, the following diagrams have been generated.

A generalized workflow for the analysis of tetradecenyl acetate isomer ratios.

The role of isomer ratios in species-specific mate recognition.

References

• 1. kirj.ee [kirj.ee]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. portal.research.lu.se [portal.research.lu.se]
• 6. pubs.acs.org [pubs.acs.org]
• 7. caps.ceris.purdue.edu [caps.ceris.purdue.edu]
• 8. entomol.org [entomol.org]

Field Trial Validation of E12-Tetradecenyl Acetate for Pest Monitoring: A Comparative Guide

Introduction: E12-Tetradecenyl acetate is a key semiochemical used in the monitoring of various lepidopteran pests. This guide provides an objective comparison of its performance in field trials, primarily focusing on its application for the Asian corn borer (Ostrinia furnacalis), a significant agricultural pest. The data presented is supported by detailed experimental protocols to aid researchers in their pest management strategies.

Performance Comparison of Pheromone Blends

Field trials have demonstrated that the efficacy of E12-Tetradecenyl acetate is highly dependent on the isomeric ratio and the presence of other compounds. The following table summarizes the quantitative data from comparative studies on different lure formulations for monitoring Ostrinia furnacalis.

Lure Composition	Target Pest	Mean Trap Catch (males/trap/day)	Key Findings
(E)-12-Tetradecenyl acetate & (Z)-12-Tetradecenyl acetate (53:47 ratio)	Ostrinia furnacalis	Higher than live females or tip extract	This blend proved more effective than natural pheromone sources.[1]
(E)-12- & (Z)-12-Tetradecenyl acetate with Tetradecyl acetate	Ostrinia furnacalis	Decreased trap catches (P<0.05)	The addition of tetradecyl acetate, though present in the natural extract, inhibited attraction.[1]
Bisexual Lure	Ostrinia furnacalis	Attracted both males and females	Field trapping indicated this lure might attract slightly more total moths (both sexes) than the synthetic pheromone.[2]
Synthetic Pheromone (1:1 E/Z ratio)	Ostrinia furnacalis	Lower than the bisexual lure in the field	While highly attractive in wind tunnel experiments, it caught fewer males in the field compared to the bisexual lure.[2]

Experimental Protocols

The following methodologies are representative of the field trials conducted to validate the efficacy of E12-Tetradecenyl acetate-based lures.

1. Lure Preparation and Dispenser Loading:

• Pheromone Synthesis: The sex pheromone components (Z)-12-tetradecenyl acetate (Z12-14:OAc) and (E)-12-tetradecenyl acetate (E12-14:OAc) are synthesized.[2] The purity of the synthesized compounds is confirmed using gas chromatography-mass spectrometry (GC-MS).[2]

• Blending: A specific ratio of the isomers, typically 1:1 or 53:47 (Z:E), is prepared for the synthetic pheromone lure.[1][2]

• Dispenser Loading: Bromobutyl rubber stoppers are loaded with a specific dosage of the pheromone blend, for instance, 1 mg.[2] The loaded dispensers are then sealed in multi-layer aluminum-plastic bags and stored at low temperatures (e.g., -18°C) until field deployment.[2]

2. Field Trapping:

• Trap Type: Various trap designs can be used, with specific types chosen based on the target pest's behavior.

• Experimental Design: Traps baited with different lure compositions are deployed in the field, often in a randomized block design. The distance between traps is maintained to avoid interference.

• Data Collection: The number of captured moths of the target species (and any non-target species) is recorded at regular intervals. The sex of the captured moths is also determined.

• Statistical Analysis: The collected data is typically transformed (e.g., log(x+1)) and analyzed using statistical methods like ANOVA followed by post-hoc tests (e.g., Bonferroni) to determine significant differences between the lure treatments.

Visualizations

Pheromone Biosynthesis and Action Pathway

The following diagram illustrates the general biosynthetic pathway of moth sex pheromones like E12-Tetradecenyl acetate and the subsequent behavioral response it elicits in males.

Caption: Generalized pathway of pheromone biosynthesis in the female and response in the male moth.

Experimental Workflow for Lure Field Validation

This diagram outlines the typical workflow for conducting a field trial to validate the effectiveness of a new pheromone lure against a standard.

Caption: Standard workflow for the field validation of new pest monitoring lures.

References

• 1. Sex pheromone components isolated from china corn borer,Ostrinia furnacalis guenée (lepidoptera: Pyralidae), (E)- and (Z)-12-tetradecenyl acetates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. akjournals.com [akjournals.com]

Safety & Regulatory Compliance

Proper Disposal of E12-Tetradecenyl Acetate: A Guide for Laboratory Professionals

Ensuring laboratory safety and environmental compliance necessitates the proper disposal of all chemical waste, including the insect pheromone E12-Tetradecenyl acetate. This guide provides detailed, step-by-step procedures for the safe handling and disposal of this compound, tailored for researchers, scientists, and drug development professionals. Adherence to these protocols is essential for minimizing risks and complying with regulatory standards.

Hazard Profile and Safety Precautions

E12-Tetradecenyl acetate is categorized as a skin irritant and can cause serious eye irritation.[1][2] Some safety data sheets also indicate that it may cause respiratory irritation.[1] It is crucial to handle this chemical with appropriate personal protective equipment (PPE) to prevent exposure.

Hazard Classification	Description	Primary Safety Precaution
Skin Irritation	Causes skin irritation upon contact.[1][2]	Wear chemical-resistant gloves (e.g., nitrile) and protective clothing.[2]
Eye Irritation	Causes serious eye irritation.[1]	Wear safety goggles or a face shield.[2]
Respiratory Irritation	May cause respiratory irritation if inhaled.[1]	Work in a well-ventilated area or under a fume hood.[1]

Step-by-Step Disposal Procedure

The disposal of E12-Tetradecenyl acetate must be conducted in accordance with federal, state, and local regulations. The overarching principle is to prevent its release into the environment by avoiding disposal in drains or regular trash.[1]

1. Waste Identification and Segregation:

• Treat all E12-Tetradecenyl acetate waste, including unused product, solutions, and contaminated materials, as hazardous waste.

• Segregate this waste from other chemical waste streams to prevent incompatible reactions. For instance, keep it separate from strong oxidizing agents, reducing agents, and organic compounds.[3]

2. Containerization:

• Use a dedicated, properly labeled hazardous waste container that is compatible with the chemical.[4] The original container may be used if it is in good condition.[3]

• The container must be securely closed to prevent leaks or spills.[4]

• Label the container clearly with "Hazardous Waste" and the full chemical name: "E12-Tetradecenyl acetate".

3. Spill Management:

• In the event of a spill, immediately clean it up using absorbent materials such as cloth, fleece, sand, or a universal binder.[1]

• The spilled chemical and all cleanup materials must be treated as hazardous waste and placed in the designated waste container.[5]

• Ensure the spill area is well-ventilated.[1]

4. Storage:

• Store the hazardous waste container in a designated satellite accumulation area within the laboratory.[3]

• This area should be inspected weekly for any signs of leakage.[3]

• Adhere to institutional and regulatory limits on the volume of hazardous waste stored at any one time. For example, some regulations limit storage to 55 gallons of hazardous waste.[5]

5. Final Disposal:

• Arrange for the collection of the hazardous waste through your institution's designated environmental health and safety (EHS) or hazardous waste management service.[5]

• Do not attempt to transport the waste yourself.[5]

• The recommended method of disposal is typically through an industrial combustion plant.[1]

Empty Container Disposal:

• An empty container that held E12-Tetradecenyl acetate must be handled as hazardous waste unless properly decontaminated.[5]

• For containers that held an acute hazardous waste, triple rinsing with a suitable solvent is required before they can be disposed of as regular trash.[5] The rinsate from this process must be collected and disposed of as hazardous waste.

• Once cleaned, deface all chemical labels on the container before disposal.[5]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of E12-Tetradecenyl acetate.

Caption: Disposal workflow for E12-Tetradecenyl acetate.

References

• 1. chemos.de [chemos.de]
• 2. echemi.com [echemi.com]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. danielshealth.com [danielshealth.com]
• 5. vumc.org [vumc.org]